D,L-N,N-Didesmethyl Venlafaxine-d11

Core Science & Biosynthesis

An In-Depth Technical Guide to D,L-N,N-Didesmethyl Venlafaxine-d11

For Researchers, Scientists, and Drug Development Professionals

Introduction

D,L-N,N-Didesmethyl Venlafaxine-d11 is a deuterium-labeled isotopologue of N,N-didesmethyl venlafaxine (B1195380), a minor metabolite of the widely prescribed serotonin-norepinephrine reuptake inhibitor (SNRI), venlafaxine. This guide provides a comprehensive technical overview of this compound, its parent drug, and related metabolites. It is intended for researchers in drug metabolism, pharmacokinetics, and analytical chemistry who are utilizing stable isotope-labeled compounds as internal standards or tracers in their studies.

Venlafaxine undergoes extensive metabolism in the body, primarily mediated by cytochrome P450 enzymes. The inclusion of deuterium (B1214612) atoms in D,L-N,N-Didesmethyl Venlafaxine-d11 provides a distinct mass signature, making it an invaluable tool for sensitive and specific quantification of its unlabeled counterpart in complex biological matrices using mass spectrometry-based techniques.

Physicochemical and Pharmacokinetic Data

The following tables summarize key quantitative data for venlafaxine and its primary metabolites, including the deuterated subject of this guide. This information is crucial for the development of analytical methods and for understanding the disposition of these compounds in biological systems.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Type
D,L-N,N-Didesmethyl Venlafaxine-d11	C₁₅H₁₂D₁₁NO₂[1]	260.42[1]	Deuterated Metabolite
N,N-Didesmethylvenlafaxine	C₁₅H₂₃NO₂[2]	249.35[2]	Metabolite
Venlafaxine	C₁₇H₂₇NO₂[3]	277.4[3]	Parent Drug
Venlafaxine Hydrochloride	C₁₇H₂₈ClNO₂[4]	313.9[4]	Salt Form of Parent Drug
D,L-N,N-Didesmethyl Venlafaxine-d6	C₁₅H₁₇D₆NO₂[5]	255.39[5]	Deuterated Metabolite
D,L-N,N-didesmethyl-o-desmethyl venlafaxine hydrochloride	C₁₄H₂₂ClNO₂[5]	271.79[5]	Metabolite Salt

Metabolic Signaling Pathway of Venlafaxine

Venlafaxine is primarily metabolized in the liver by cytochrome P450 (CYP) enzymes. The major metabolic pathway is O-demethylation by CYP2D6 to form the active metabolite O-desmethylvenlafaxine (ODV). A minor pathway involves N-demethylation by CYP3A4 and CYP2C19 to N-desmethylvenlafaxine (NDV). Further metabolism of ODV and NDV by these enzymes leads to the formation of N,O-didesmethylvenlafaxine (NODV), and subsequently N,N-didesmethylvenlafaxine.

Metabolic Pathway of Venlafaxine

Experimental Protocols

General Synthesis Approach for D,L-N,N-Didesmethyl Venlafaxine-d11

The synthesis would likely start from a deuterated precursor. For instance, a deuterated cyclohexanone (B45756) could be used as a starting material. The synthesis would then proceed through a series of steps analogous to the known synthesis of venlafaxine, but without the final N-methylation steps. The key would be the introduction of the deuterated moieties at the desired positions on the cyclohexyl ring and ethylamine (B1201723) side chain.

Analytical Method: Quantification of Venlafaxine and its Metabolites in Biological Matrices

The following is a representative experimental protocol for the simultaneous quantification of venlafaxine and its metabolites, including N,N-didesmethylvenlafaxine, in plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). This method can be adapted to use D,L-N,N-Didesmethyl Venlafaxine-d11 as an internal standard for the accurate quantification of the unlabeled analyte. This protocol is based on the methodology described by Gu, et al. (2018).[6]

1. Sample Preparation (Liquid-Liquid Extraction)

• To 50 µL of plasma, add an internal standard solution (containing D,L-N,N-Didesmethyl Venlafaxine-d11).

• Vortex briefly to mix.

• Add 200 µL of methyl tert-butyl ether (MTBE) as the extraction solvent.

• Vortex for 5 minutes to ensure thorough mixing and extraction.

• Centrifuge at 4000 rpm for 5 minutes to separate the organic and aqueous layers.

• Transfer the supernatant (organic layer) to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex to ensure complete dissolution.

• Inject an aliquot into the LC-MS/MS system.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) system capable of binary gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Chromatographic Column: An Agilent SB-Phenyl column (50 mm × 4.6 mm, 3.5 µm) or equivalent.[6]

• Mobile Phase A: 0.1% formic acid in water.[6]

• Mobile Phase B: 0.1% formic acid in acetonitrile.[6]

• Flow Rate: 0.8 mL/min.[6]

• Gradient Elution: A suitable gradient program to separate the analytes of interest.

• Ionization Mode: Positive electrospray ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM). The specific precursor-to-product ion transitions for each analyte and the internal standard would need to be optimized.

Experimental Workflow

The following diagram illustrates a typical workflow for the quantitative analysis of venlafaxine and its metabolites in a research setting.

Analytical Workflow for Venlafaxine Metabolite Quantification

Conclusion

D,L-N,N-Didesmethyl Venlafaxine-d11 is a critical tool for researchers in the fields of drug development, pharmacology, and clinical chemistry. Its use as an internal standard allows for the robust and accurate quantification of the venlafaxine metabolite, N,N-didesmethylvenlafaxine. This guide has provided essential technical data, a detailed metabolic pathway, and a representative analytical protocol to aid scientists in their research endeavors. The methodologies and data presented herein should serve as a valuable resource for the design and execution of experiments involving the analysis of venlafaxine and its metabolites.

References

• 1. Multiplexed quantification of venlafaxine and metabolites in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. N,N-Didesmethylvenlafaxine | C15H23NO2 | CID 9795857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Venlafaxine | C17H27NO2 | CID 5656 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Venlafaxine Hydrochloride | C17H28ClNO2 | CID 62923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. Validation of an LC-MS/MS method for simultaneous quantification of venlafaxine and its five metabolites in rat plasma and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to D,L-N,N-Didesmethyl Venlafaxine-d11

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, analytical methodologies, and metabolic context of D,L-N,N-Didesmethyl Venlafaxine-d11. This deuterated internal standard is crucial for the accurate quantification of Venlafaxine (B1195380) and its metabolites in complex biological matrices, a cornerstone of pharmacokinetic and drug metabolism studies.

Core Compound Characteristics

D,L-N,N-Didesmethyl Venlafaxine is a minor metabolite of the antidepressant drug Venlafaxine. The deuterated isotopologue, D,L-N,N-Didesmethyl Venlafaxine-d11, serves as an ideal internal standard for mass spectrometry-based bioanalytical assays due to its chemical similarity to the analyte and its distinct mass-to-charge ratio.

Chemical Structure and Properties

The chemical structure of D,L-N,N-Didesmethyl Venlafaxine is characterized by a cyclohexanol (B46403) ring and a methoxyphenyl group attached to an ethylamine (B1201723) side chain. In the d11 isotopologue, eleven hydrogen atoms are replaced by deuterium (B1214612). Based on the IUPAC name and SMILES notation, the deuteration pattern is as follows: ten deuterium atoms are located on the cyclohexyl ring, and one is on the ethyl chain.

D,L-N,N-Didesmethyl Venlafaxine

• Molecular Formula: C₁₅H₂₃NO₂[1]

• IUPAC Name: 1-[2-amino-1-(4-methoxyphenyl)ethyl]cyclohexan-1-ol[1]

• Molecular Weight: 249.35 g/mol [1]

D,L-N,N-Didesmethyl Venlafaxine-d11

• Molecular Formula: C₁₅D₁₁H₁₂NO₂[2]

• IUPAC Name: 1-[2-amino-1-deuterio-1-(4-methoxyphenyl)ethyl]-2,2,3,3,4,4,5,5,6,6-decadeuteriocyclohexan-1-ol[2]

• Molecular Weight: 260.416 g/mol [2]

• SMILES: [2H]C(CN)(c1ccc(OC)cc1)C2(O)C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C2([2H])[2H][2]

Quantitative Data for Mass Spectrometry

The following table summarizes key mass-to-charge ratio (m/z) values for Venlafaxine and its metabolites, which are essential for developing selective and sensitive LC-MS/MS methods. The transitions for the deuterated standard are predicted based on common fragmentation patterns.

Compound	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Notes
Venlafaxine	278.3[3]	58.1[3]	Corresponds to the dimethyl-methylene-ammonium ion.
O-Desmethylvenlafaxine (ODV)	264.3[3]	58.1[3]	Major active metabolite.
D,L-N,N-Didesmethyl Venlafaxine	250.1802[1]	121.0639[1]	Corresponds to the 4-methoxybenzyl moiety.
D,L-N,N-Didesmethyl Venlafaxine-d11	~261.2	Predicted	Predicted based on the addition of 11 Daltons.

Metabolic Pathway of Venlafaxine

Venlafaxine undergoes extensive metabolism in the liver, primarily mediated by cytochrome P450 enzymes. The major metabolic pathway is O-demethylation to form the active metabolite O-desmethylvenlafaxine (ODV). N-demethylation to N-desmethylvenlafaxine (NDV) is a minor pathway. D,L-N,N-Didesmethyl Venlafaxine is formed through further demethylation.

Metabolic Pathway of Venlafaxine

Experimental Protocols

The following provides a representative experimental protocol for the simultaneous determination of Venlafaxine and its metabolites in human plasma using HPLC-MS/MS with D,L-N,N-Didesmethyl Venlafaxine-d11 as an internal standard. This protocol is a synthesis of methodologies reported in the literature and should be optimized for specific laboratory conditions.[4][5][6][7][8]

Sample Preparation: Solid-Phase Extraction (SPE)

• Conditioning: Condition a C8 or mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of deionized water.

• Sample Loading: To 500 µL of human plasma, add a known concentration of the internal standard, D,L-N,N-Didesmethyl Venlafaxine-d11. Load the sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of a weak organic solvent (e.g., 5% methanol in water) to remove interferences.

• Elution: Elute the analytes and the internal standard with 1 mL of a stronger organic solvent, such as methanol or a solution of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.

HPLC-MS/MS Analysis

• Chromatographic System: A high-performance liquid chromatography system coupled with a triple quadrupole mass spectrometer.

• Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size) is commonly used.

• Mobile Phase:

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution: A linear gradient from a low to high percentage of Mobile Phase B over several minutes. The specific gradient profile should be optimized to achieve adequate separation of the analytes.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 10 µL.

• Mass Spectrometer:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor the specific precursor to product ion transitions for each analyte and the internal standard as detailed in the quantitative data table.

Experimental Workflow

The following diagram illustrates the general workflow for a typical bioanalytical study employing D,L-N,N-Didesmethyl Venlafaxine-d11.

General Bioanalytical Workflow

References

• 1. N,N-Didesmethylvenlafaxine | C15H23NO2 | CID 9795857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. D,L-N,N-Didesmethyl Venlafaxine-d11 | LGC Standards [lgcstandards.com]
• 3. Liquid chromatography tandem mass spectrometry assay for the simultaneous determination of venlafaxine and O-desmethylvenlafaxine in human plasma and its application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [Extraction techniques for analysis of venlafaxine and its metabolites in biological matrices] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sysrevpharm.org [sysrevpharm.org]
• 6. psychiatriapolska.pl [psychiatriapolska.pl]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

An In-depth Technical Guide on the Physical Properties of D,L-N,N-Didesmethyl Venlafaxine-d11

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical properties of D,L-N,N-Didesmethyl Venlafaxine-d11. This deuterated analog of a venlafaxine (B1195380) metabolite is crucial for its use as an internal standard in pharmacokinetic and metabolic studies. This document compiles available data on its core physical characteristics and illustrates its place within the metabolic pathway of Venlafaxine.

Core Physical and Chemical Properties

D,L-N,N-Didesmethyl Venlafaxine-d11 is the deuterated form of N,N-Didesmethyl Venlafaxine, a metabolite of the antidepressant drug Venlafaxine. The introduction of deuterium (B1214612) atoms provides a distinct mass signature, making it an ideal internal standard for mass spectrometry-based quantification of the non-deuterated analyte in biological samples.

Table 1: Summary of Physical and Chemical Data for D,L-N,N-Didesmethyl Venlafaxine and its Non-Deuterated Analogs

Property	D,L-N,N-Didesmethyl Venlafaxine-d11	D,L-N,O-Didesmethylvenlafaxine (Non-deuterated)	N,N-Didesmethyl Venlafaxine Hydrochloride
CAS Number	1020719-35-6	135308-74-6	130198-05-9
Molecular Formula	C₁₅D₁₁H₁₂NO₂[1]	C₁₅H₂₃NO₂[2]	C₁₅H₂₃NO₂·HCl[3]
Molecular Weight	260.416[1]	249.35[2][4]	285.81[3]
Melting Point	Not available	174-175°C[2]	174 - 178°C[3]
Boiling Point	Not available	404.3±20.0 °C (Predicted)[2]	Not available
Solubility	Not available	Chloroform (Slightly), Methanol (Slightly)[2]	Not available
Form	Not available	Solid[2]	Not available
Color	Not available	White to Off-White[2]	Not available
pKa	Not available	9.83±0.26 (Predicted)[2]	Not available

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of D,L-N,N-Didesmethyl Venlafaxine-d11 are not publicly documented. However, standard methodologies for determining such properties would include:

• Melting Point: Determined using a capillary melting point apparatus, where a small sample is heated at a controlled rate until melting is observed.

• Boiling Point: Can be determined by methods such as distillation under controlled pressure, though for a solid, this is often a predicted value.

• Solubility: Assessed by adding a known amount of the substance to a specific volume of a solvent at a given temperature and determining the concentration of the saturated solution, often through techniques like UV-Vis spectroscopy or HPLC.

Metabolic Pathway of Venlafaxine

D,L-N,N-Didesmethyl Venlafaxine is a metabolite of Venlafaxine. The metabolic pathway primarily involves O- and N-demethylation. The following diagram illustrates the logical relationship of D,L-N,N-Didesmethyl Venlafaxine within the metabolic cascade of Venlafaxine.

Caption: Metabolic pathway of Venlafaxine to its primary and secondary metabolites.

This diagram illustrates that Venlafaxine is metabolized through two main pathways: O-demethylation by CYP2D6 to form O-Desmethylvenlafaxine (ODV), and N-demethylation by CYP3A4 and CYP2C19 to form N-Desmethylvenlafaxine (NDV). Further N-demethylation of NDV leads to the formation of N,N-Didesmethyl Venlafaxine. ODV and NDV can also be further metabolized to N,O-Didesmethyl Venlafaxine.

Experimental Workflow for Quantification

The primary application of D,L-N,N-Didesmethyl Venlafaxine-d11 is as an internal standard in bioanalytical methods, typically using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Caption: A typical experimental workflow for the quantification of N,N-Didesmethyl Venlafaxine.

This workflow outlines the key steps in using D,L-N,N-Didesmethyl Venlafaxine-d11 as an internal standard. After spiking the biological sample with the deuterated standard, the sample is prepared to remove interferences. The extract is then injected into an LC-MS/MS system for separation and detection. The ratio of the peak area of the analyte to the internal standard is used to calculate the concentration of the analyte in the original sample by referencing a calibration curve.

References

• 1. D,L-N,N-Didesmethyl Venlafaxine-d11 | LGC Standards [lgcstandards.com]
• 2. D,L N,O-Didesmethylvenlafaxine | 135308-74-6 [chemicalbook.com]
• 3. anaxlab.com [anaxlab.com]
• 4. N,N-Didesmethylvenlafaxine | C15H23NO2 | CID 9795857 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Synthesis of Deuterated Venlafaxine Metabolites

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the synthetic pathways for preparing key deuterated metabolites of venlafaxine (B1195380), a widely prescribed serotonin-norepinephrine reuptake inhibitor (SNRI). The strategic incorporation of deuterium (B1214612) can significantly alter a drug's pharmacokinetic profile by leveraging the kinetic isotope effect (KIE) to slow metabolic degradation. This document details the rationale, synthetic strategies, and experimental protocols for the synthesis of deuterated O-desmethylvenlafaxine (ODV-d6) and N-desmethylvenlafaxine (NDV-d3), the primary and secondary metabolites of venlafaxine, respectively.

Introduction: Venlafaxine Metabolism and the Rationale for Deuteration

Venlafaxine is extensively metabolized in the liver, primarily by the cytochrome P450 enzyme CYP2D6. The two major metabolic pathways are O-demethylation and N-demethylation.

• O-demethylation: This is the principal metabolic route, converting venlafaxine to O-desmethylvenlafaxine (ODV), also known as desvenlafaxine. ODV is a pharmacologically active metabolite with a similar potency to the parent drug but a longer half-life.[1]

• N-demethylation: This is a secondary pathway that produces N-desmethylvenlafaxine (NDV), a minor metabolite with weaker pharmacological activity.[1]

The dependence on CYP2D6, a highly polymorphic enzyme, leads to significant inter-patient variability in venlafaxine plasma concentrations. By replacing hydrogen atoms with deuterium at the sites of metabolism (the O-methyl and N-methyl groups), the C-D bond, being stronger than the C-H bond, is cleaved more slowly by metabolic enzymes. This "metabolic switching" can reduce the rate of metabolism, potentially leading to a more predictable pharmacokinetic profile, increased drug exposure, and a longer half-life.[1]

Figure 1: Metabolic Pathway of Venlafaxine.

Synthesis of Deuterated O-Desmethylvenlafaxine (ODV-d6)

The synthesis of O-desmethylvenlafaxine-d6, formally named 4-[2-[di(methyl-d3)amino]-1-(1-hydroxycyclohexyl)ethyl]-phenol, involves a multi-step process starting from p-hydroxyphenylacetonitrile.[2] The key deuteration step is the N,N-dimethylation of the primary amine precursor, 1-[2-amino-1-(4-hydroxyphenyl)ethyl]cyclohexanol, using a deuterated methylating agent.

Overall Synthetic Workflow

The pathway involves protecting the phenolic hydroxyl, condensation with cyclohexanone, reduction of the nitrile to a primary amine, and finally, the crucial deuterated N,N-dimethylation step.

Figure 2: Synthetic Workflow for O-Desmethylvenlafaxine-d6.

Quantitative Data for Synthesis

The following table summarizes yields and purity for the synthesis of the non-deuterated precursor and the final deuterated product. Yields for the deuterated N-methylation step are expected to be comparable to analogous non-deuterated alkylations.

Step	Starting Material	Product	Yield (%)	Purity (%)	Reference(s)
1. Benzyl Protection	p-Hydroxyphenylacetonitrile	4-Benzyloxyphenylacetonitrile (Intermediate I)	98.92	99.83	[3]
2. Condensation	Intermediate I	1-[Cyano(4-benzyloxyphenyl)methyl]cyclohexanol (Intermediate II)	99.71	99.13	[3]
3. Reductive Deprotection	Intermediate II	1-[2-Amino-1-(4-hydroxyphenyl)ethyl]cyclohexanol HCl (Precursor TDMV)	94.20	98.32	[3]
4. N,N-di-(methyl-d3)ation	Precursor TDMV	(±)-O-Desmethylvenlafaxine-d6 (ODV-d6)	N/A	≥99 (d1-d6)	[2]

Detailed Experimental Protocols

Protocol 2.3.1: Synthesis of 1-[2-Amino-1-(4-hydroxyphenyl)ethyl]cyclohexanol Hydrochloride (Precursor TDMV) This protocol is adapted from the high-yield synthesis of the non-deuterated precursor.[3]

• To a high-pressure hydrogenation reactor, add 1-[Cyano(4-benzyloxyphenyl)methyl]cyclohexanol (Intermediate II, 1.0 equiv) and industrial methanol (10 volumes).

• Under stirring, slowly add 10% Palladium on Carbon (Pd/C) catalyst (approx. 0.33 w/w equiv).

• Slowly add concentrated hydrochloric acid (approx. 3.0 equiv).

• Seal the reactor, purge with nitrogen, and then pressurize with hydrogen gas to 2.0 MPa.

• Heat the reaction mixture to 45°C and maintain for 4-6 hours, monitoring completion by TLC.

• After completion, cool the reactor, release the pressure, and filter the mixture to remove the Pd/C catalyst.

• Remove the solvent from the filtrate by rotary evaporation to precipitate a white solid.

• Recrystallize the solid from ethyl acetate (B1210297) to yield the pure hydrochloride salt of the precursor.

Protocol 2.3.2: Synthesis of (±)-O-Desmethylvenlafaxine-d6 (ODV-d6) This protocol is based on standard N-alkylation procedures for primary amines using methyl iodide.[4][5]

• Dissolve 1-[2-Amino-1-(4-hydroxyphenyl)ethyl]cyclohexanol (TDMV, 1.0 equiv) in a suitable organic solvent such as dimethylformamide (DMF) or acetonitrile.

• Add a non-nucleophilic base, such as potassium carbonate (K2CO3) or diisopropylethylamine (DIPEA) (approx. 2.5-3.0 equiv), to the solution.

• Add methyl-d3 iodide (CD3I, >99.5% D) (approx. 2.2-2.5 equiv) dropwise to the mixture at room temperature.

• Stir the reaction mixture at room temperature for 18-24 hours or until TLC/LC-MS analysis indicates the disappearance of the starting material and mono-methylated intermediate.

• Quench the reaction by adding water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product via column chromatography on silica (B1680970) gel to yield pure (±)-O-Desmethylvenlafaxine-d6.

Synthesis of Deuterated N-Desmethylvenlafaxine (NDV-d3)

The synthesis of N-desmethylvenlafaxine-d3 requires the mono-N-methylation of the corresponding primary amine precursor, 1-[2-amino-1-(4-methoxyphenyl)ethyl]cyclohexanol, using a deuterated methyl source.

Overall Synthetic Workflow

The pathway to the NDV precursor is shorter as it starts from 4-methoxyphenylacetonitrile, avoiding the protection/deprotection steps required for the phenolic hydroxyl group. The final step is a controlled, deuterated mono-N-methylation.

Figure 3: Synthetic Workflow for N-Desmethylvenlafaxine-d3.

Quantitative Data for Synthesis

The following table outlines the expected yields for the synthesis of the NDV-d3 precursor. Precise yields for the final deuteration step are not widely published but can be inferred from similar reactions.

Step	Starting Material	Product	Yield (%)	Reference(s) for Analogue
1. Condensation	4-Methoxyphenylacetonitrile	1-[Cyano(4-methoxyphenyl)methyl]cyclohexanol	High	[6]
2. Nitrile Reduction	1-[Cyano(4-methoxyphenyl)methyl]cyclohexanol	1-[2-Amino-1-(4-methoxyphenyl)ethyl]cyclohexanol (Precursor DDMV)	30-89	[6]
3. N-(methyl-d3)ation	Precursor DDMV	N-Desmethylvenlafaxine-d3 (NDV-d3)	N/A	N/A

Detailed Experimental Protocol

Protocol 3.3.1: Synthesis of N-Desmethylvenlafaxine-d3 (NDV-d3) This protocol is based on standard procedures for controlled mono-N-alkylation of primary amines.

• Dissolve the primary amine precursor, 1-[2-amino-1-(4-methoxyphenyl)ethyl]cyclohexanol (DDMV, 1.0 equiv), in a suitable solvent such as DMF.

• Add a mild base, such as potassium carbonate (K2CO3, 1.5 equiv).

• Cool the mixture to 0°C to control reactivity.

• Slowly add one equivalent of methyl-d3 iodide (CD3I, 1.0 equiv) to the stirring solution.

• Allow the reaction to slowly warm to room temperature and stir for 12-18 hours. Monitor the reaction carefully using TLC or LC-MS to maximize the formation of the mono-alkylated product and minimize the di-alkylated (Venlafaxine-d6) byproduct.

• Upon completion, quench the reaction with water and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product using column chromatography, carefully separating the desired mono-methylated product (NDV-d3) from unreacted starting material and the di-methylated byproduct.

References

• 1. juniperpublishers.com [juniperpublishers.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Frontiers | Advances in Research at Synthesis Process Optimization and Quality Standard Improvement of O-desmethylvenlafaxine Succinate [frontiersin.org]
• 4. US20090069601A1 - Processes for the synthesis of O-desmethylvenlafaxine - Google Patents [patents.google.com]
• 5. US7605290B2 - Processes for the synthesis of O-desmethylvenlafaxine - Google Patents [patents.google.com]
• 6. WO2008059525A2 - An improved process for the preparation of venlafaxine and its analogs - Google Patents [patents.google.com]

D,L-N,N-Didesmethyl Venlafaxine-d11 certificate of analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical profile and metabolic context of D,L-N,N-Didesmethyl Venlafaxine-d11, a deuterated internal standard crucial for the quantitative analysis of Venlafaxine (B1195380) and its metabolites. This document outlines typical data found in a Certificate of Analysis, details relevant experimental protocols, and visualizes key metabolic and analytical pathways.

Certificate of Analysis (Representative Data)

The following tables summarize the typical quantitative data and specifications for a reference standard of D,L-N,N-Didesmethyl Venlafaxine-d11.

Identity and Physical Properties

Parameter	Specification
Chemical Name	1-[2-Amino-1-(4-methoxyphenyl)ethyl]cyclohexan-1-ol-d11
Molecular Formula	C₁₅H₁₂D₁₁NO₂
Molecular Weight	264.4 g/mol
CAS Number	Not available
Appearance	White to off-white solid
Solubility	Soluble in Methanol, DMSO, Acetonitrile

Purity and Composition

Test	Method	Result
Purity (by HPLC)	HPLC-UV	≥99.0%
Purity (by LC-MS)	LC-MS/MS	≥99.0%
Isotopic Purity	Mass Spectrometry	≥98% Deuterium Incorporation
Residual Solvents	GC-HS	Conforms to ICH Q3C
Water Content (Karl Fischer)	KF Titration	≤0.5%

Experimental Protocols

Detailed methodologies for the characterization and quantification of Venlafaxine and its metabolites are critical for accurate research. The following protocols are representative of standard analytical practices.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

• Objective: To determine the chemical purity of the D,L-N,N-Didesmethyl Venlafaxine-d11 standard.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C8 reversed-phase column (e.g., 150 x 4.6 mm, 5 µm particle size).[1]

• Mobile Phase: A gradient mixture of an aqueous phosphate (B84403) buffer (pH 6.8) containing triethylamine (B128534) and acetonitrile.[1]

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength of 238 nm.[1]

• Procedure: A solution of the standard is prepared in the mobile phase, injected into the HPLC system, and the resulting chromatogram is analyzed. Purity is calculated based on the area percentage of the principal peak relative to all other peaks.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Quantification

• Objective: To quantify Venlafaxine and its metabolites in a biological matrix (e.g., plasma, blood spots) using D,L-N,N-Didesmethyl Venlafaxine-d11 as an internal standard.

• Instrumentation: A triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography system.

• Sample Preparation: Solid-phase extraction (SPE) with C18 cartridges is a common method for cleaning up plasma samples before analysis.[1] For dried blood spots (DBS), a solvent extraction is typically performed.

• Chromatographic Conditions: Similar to HPLC, a reversed-phase column is used to separate the analytes from matrix components.

• Mass Spectrometry: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for Venlafaxine, its metabolites, and the deuterated internal standard are monitored for high selectivity and sensitivity.

• Quantification: A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte. The concentration of the analyte in the unknown sample is then determined from this curve.

Metabolic and Analytical Visualizations

The following diagrams, rendered using Graphviz, illustrate the metabolic fate of Venlafaxine and a typical workflow for its analysis.

Caption: Metabolic pathway of Venlafaxine in the liver.

Caption: Workflow for bioanalytical quantification using LC-MS/MS.

Mechanism of Action and Pharmacokinetics

Venlafaxine is a serotonin-norepinephrine reuptake inhibitor (SNRI).[2][3] It and its primary active metabolite, O-desmethylvenlafaxine (ODV), function by blocking the reuptake of serotonin (B10506) and norepinephrine (B1679862) at the presynaptic terminal, which increases the concentration of these neurotransmitters in the synaptic cleft.[4] This enhancement of serotonergic and noradrenergic neurotransmission is believed to be the primary mechanism behind its antidepressant and anxiolytic effects.

The metabolism of Venlafaxine is extensive and occurs primarily in the liver.[4][5] The cytochrome P450 enzyme CYP2D6 is the main enzyme responsible for converting Venlafaxine to its active metabolite, ODV.[2][4] Other enzymes, such as CYP3A4 and CYP2C19, are involved in minor pathways, including the formation of N-Desmethylvenlafaxine (NDV).[4] Both ODV and NDV can be further metabolized to form N,O-didesmethylvenlafaxine, the non-deuterated analogue of the title compound.[4] Due to this complex metabolism, the use of stable isotope-labeled internal standards like D,L-N,N-Didesmethyl Venlafaxine-d11 is essential for overcoming matrix effects and ensuring accurate quantification in pharmacokinetic and therapeutic drug monitoring studies.

References

• 1. researchgate.net [researchgate.net]
• 2. PharmGKB summary: venlafaxine pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Venlafaxine - Wikipedia [en.wikipedia.org]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Venlafaxine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Technical Guide to D,L-N,N-Didesmethyl Venlafaxine-d11 for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and analytical applications of the deuterated internal standard, D,L-N,N-Didesmethyl Venlafaxine-d11. This compound is a critical tool for researchers and scientists engaged in the quantitative analysis of venlafaxine (B1195380) and its metabolites in complex biological matrices. Its primary application is as an internal standard in bioanalytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), to ensure the accuracy and precision of analytical results.

Commercial Sourcing and Specifications

D,L-N,N-Didesmethyl Venlafaxine-d11 is available from several specialized chemical suppliers. The following table summarizes key quantitative data from prominent vendors. Please note that pricing and real-time availability are subject to change and typically require account registration on the supplier's website.

Supplier	Product/Catalogue Number	Available Quantities	Purity	Additional Information
LGC Standards (Distributor for Toronto Research Chemicals)	TRC-D441573-2.5MG, TRC-D441573-5MG, TRC-D441573-25MG	2.5 mg, 5 mg, 25 mg	Information typically available on the Certificate of Analysis	Offers "Exact Weight" packaging where a certificate indicates the precise mass dispensed.[1]
MedChemExpress	HY-W317961S1	Inquire for specific sizes	High purity, details on Certificate of Analysis	Described as the deuterium-labeled form of a venlafaxine metabolite.[2]
Pharmaffiliates	PA STI 031030	Inquire	Details on Certificate of Analysis	Lists the compound as D,L-N,N-Didesmethyl Venlafaxine-d6, a related deuterated standard.
Alfa Chemistry	Inquire	For research use only	A supplier of stable isotope compounds.[3]
Fisher Scientific (Distributor for Toronto Research Chemicals)	TRC-D441573-2.5MG	2.5 mg	Details on Certificate of Analysis	Provides access to Toronto Research Chemicals' products.[4]

Application in Bioanalytical Methods: An Experimental Protocol

D,L-N,N-Didesmethyl Venlafaxine-d11 is an ideal internal standard for the quantification of venlafaxine and its metabolites, including N,N-Didesmethyl Venlafaxine, in biological samples. Its utility is demonstrated in numerous validated LC-MS/MS methods developed for pharmacokinetic, toxicological, and clinical studies.[5][6] The following is a representative experimental protocol synthesized from established methodologies for the analysis of venlafaxine and its metabolites in human plasma.

Objective:

To accurately quantify the concentration of N,N-Didesmethyl Venlafaxine in human plasma using a validated LC-MS/MS method with D,L-N,N-Didesmethyl Venlafaxine-d11 as an internal standard.

Materials and Reagents:

• Human plasma (K2EDTA as anticoagulant)

• D,L-N,N-Didesmethyl Venlafaxine-d11 (Internal Standard, IS)

• N,N-Didesmethyl Venlafaxine (Analyte)

• Acetonitrile (ACN), HPLC grade

• Formic acid, LC-MS grade

• Water, deionized, 18 MΩ·cm

• Methanol (B129727), HPLC grade

• Solid Phase Extraction (SPE) cartridges

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare primary stock solutions of the analyte and the internal standard (IS) in methanol at a concentration of 1 mg/mL.

  • Prepare serial dilutions of the analyte stock solution with a 50:50 methanol:water mixture to create calibration standards and quality control (QC) samples at various concentrations.

  • Prepare a working solution of the IS at an appropriate concentration (e.g., 100 ng/mL) in the same diluent.

• Sample Preparation (Solid Phase Extraction - SPE):

  • To 100 µL of plasma sample (calibrator, QC, or unknown), add 25 µL of the IS working solution and vortex briefly.

  • Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

  • Load the plasma sample onto the conditioned SPE cartridge.

  • Wash the cartridge with 1 mL of a 5% methanol in water solution to remove interferences.

  • Elute the analyte and IS from the cartridge with 1 mL of methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Chromatographic Conditions:

    • Column: A suitable C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: 0.1% Formic acid in acetonitrile.

    • Gradient: A linear gradient starting with a low percentage of mobile phase B, increasing to elute the analytes, followed by a re-equilibration step.

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometric Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions: Monitor specific precursor-to-product ion transitions for both the analyte and the IS. These transitions are highly specific and need to be optimized for the instrument in use. For example, for a related compound, venlafaxine, a transition of m/z 278.2 → 121.1 has been used.[3]

    • Instrument Parameters: Optimize parameters such as capillary voltage, cone voltage, and collision energy for maximum signal intensity.

• Data Analysis:

  • Integrate the peak areas for the analyte and the IS.

  • Calculate the peak area ratio (analyte peak area / IS peak area).

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards using a weighted linear regression model.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the bioanalytical workflow for the quantification of N,N-Didesmethyl Venlafaxine using its deuterated internal standard.

Caption: Bioanalytical workflow for quantification.

Conclusion

D,L-N,N-Didesmethyl Venlafaxine-d11 is an essential tool for researchers requiring precise and accurate quantification of venlafaxine's N,N-didesmethyl metabolite. Its commercial availability from reputable suppliers, combined with well-established bioanalytical methods, facilitates its integration into pharmacokinetic and other quantitative studies. The use of such stable isotope-labeled internal standards is a cornerstone of modern bioanalysis, enabling the generation of high-quality, reliable data crucial for drug development and clinical research.

References

• 1. D,L-N,N-Didesmethyl Venlafaxine-d11 | LGC Standards [lgcstandards.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Liquid chromatography-tandem mass spectrometry (LC-MS-MS) method for simultaneous determination of venlafaxine and its active metabolite O-desmethyl venlafaxine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. sysrevpharm.org [sysrevpharm.org]
• 6. Multiplexed quantification of venlafaxine and metabolites in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability and Storage of D,L-N,N-Didesmethyl Venlafaxine-d11: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for D,L-N,N-Didesmethyl Venlafaxine-d11, a critical deuterated internal standard used in the bioanalysis of Venlafaxine and its metabolites. While specific quantitative stability data for this deuterated analog is not extensively available in the public domain, this guide synthesizes information from certificates of analysis, general principles of handling deuterated compounds, and stability studies of the non-deuterated parent compound, Venlafaxine, to provide best-practice recommendations and detailed experimental protocols for stability assessment.

Core Concepts in Stability and Storage

The integrity of deuterated internal standards is paramount for the accuracy and reproducibility of bioanalytical methods. Two key aspects to consider are:

• Chemical Stability: The susceptibility of the molecule to degradation into other chemical entities.

• Isotopic Stability: The potential for the deuterium (B1214612) labels to exchange with hydrogen from the environment, leading to a loss of isotopic purity.

Factors that can influence both chemical and isotopic stability include temperature, light, humidity, and the pH of the solution.

Recommended Storage Conditions

Based on available information from suppliers, the following storage conditions are recommended for D,L-N,N-Didesmethyl Venlafaxine-d11.

Condition	Recommendation	Rationale
Long-Term Storage (Solid Form)	4°C[1]	To minimize thermal degradation and maintain chemical integrity over an extended period.
Shipping	Room Temperature[1]	The compound is considered stable for short durations at ambient temperatures.
Solutions (Stock and Working)	Assess on a case-by-case basis. Short-term at 2-8°C, long-term at -20°C or below is a general starting point.	The stability in solution is dependent on the solvent and concentration. It is crucial to perform stability assessments.

It is imperative to always refer to the Certificate of Analysis provided by the supplier for specific lot-to-lot storage recommendations.

Potential Degradation Pathways

While specific degradation pathways for D,L-N,N-Didesmethyl Venlafaxine-d11 have not been published, insights can be drawn from forced degradation studies of Venlafaxine. The primary sites of metabolic and chemical transformation of Venlafaxine are N-demethylation and O-demethylation. As D,L-N,N-Didesmethyl Venlafaxine is already N-demethylated, the primary concerns would be related to the stability of the core structure.

A logical workflow for assessing the stability of D,L-N,N-Didesmethyl Venlafaxine-d11 is proposed below.

Caption: Proposed workflow for stability assessment of D,L-N,N-Didesmethyl Venlafaxine-d11.

Experimental Protocols for Stability Assessment

The following are detailed methodologies for conducting stability studies on D,L-N,N-Didesmethyl Venlafaxine-d11. These protocols are based on established practices for stability testing of pharmaceuticals and internal standards.

Preparation of Solutions

• Stock Solution: Accurately weigh a known amount of D,L-N,N-Didesmethyl Venlafaxine-d11 and dissolve it in a suitable solvent (e.g., methanol, acetonitrile, or DMSO) to a final concentration of 1 mg/mL. Store the stock solution in an amber vial at -20°C or below.

• Working Solutions: Prepare working solutions by diluting the stock solution with the appropriate solvent or matrix (e.g., mobile phase, plasma) to the desired concentration for analysis.

Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation products and to develop a stability-indicating analytical method.

Experimental Workflow for Forced Degradation:

Caption: Experimental workflow for the forced degradation study of D,L-N,N-Didesmethyl Venlafaxine-d11.

Detailed Protocols:

• Acid Hydrolysis:

  • To 1 mL of the working solution, add 1 mL of 0.1 M HCl.

  • Keep the mixture at room temperature for 24 hours.

  • Neutralize the solution with an appropriate volume of 0.1 M NaOH.

  • Dilute to a suitable concentration with the mobile phase for analysis.

• Base Hydrolysis:

  • To 1 mL of the working solution, add 1 mL of 0.1 M NaOH.

  • Keep the mixture at room temperature for 24 hours.

  • Neutralize the solution with an appropriate volume of 0.1 M HCl.

  • Dilute to a suitable concentration with the mobile phase for analysis.

• Oxidative Degradation:

  • To 1 mL of the working solution, add 1 mL of 3% hydrogen peroxide.

  • Keep the mixture at room temperature for 24 hours.

  • Dilute to a suitable concentration with the mobile phase for analysis.

• Thermal Degradation:

  • Place a vial containing the solid compound and another with the working solution in a temperature-controlled oven at 60°C for 48 hours.

  • For the solid sample, dissolve in a suitable solvent after exposure.

  • Dilute both samples to a suitable concentration with the mobile phase for analysis.

• Photostability:

  • Expose the solid compound and the working solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter, as per ICH Q1B guidelines.

  • A control sample should be protected from light.

  • Prepare and dilute the samples to a suitable concentration for analysis.

Analytical Method

A stability-indicating method, typically a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method, is required to separate the parent compound from any potential degradation products.

Typical LC-MS/MS Parameters:

Parameter	Typical Condition
Column	C18 reversed-phase (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	Start at 5% B, ramp to 95% B, and re-equilibrate
Injection Volume	5 µL
Ionization	Electrospray Ionization (ESI), Positive Mode
MRM Transitions	To be determined for D,L-N,N-Didesmethyl Venlafaxine-d11 and potential degradants

Data Presentation and Interpretation

All quantitative data from stability studies should be summarized in a clear and structured format.

Table 1: Summary of Forced Degradation Results

Stress Condition	% Assay of D,L-N,N-Didesmethyl Venlafaxine-d11	Number of Degradants	Major Degradant (m/z)
Acid Hydrolysis	Data to be filled	Data to be filled	Data to be filled
Base Hydrolysis	Data to be filled	Data to be filled	Data to be filled
Oxidation	Data to be filled	Data to be filled	Data to be filled
Thermal	Data to be filled	Data to be filled	Data to be filled
Photolytic	Data to be filled	Data to be filled	Data to be filled

Table 2: Solution Stability of D,L-N,N-Didesmethyl Venlafaxine-d11

Solvent	Storage Condition	Time Point	% Initial Concentration Remaining
Methanol	Room Temperature	0, 24, 48, 72 hours	Data to be filled
Methanol	2-8°C	0, 7, 14, 30 days	Data to be filled
Acetonitrile	Room Temperature	0, 24, 48, 72 hours	Data to be filled
Acetonitrile	2-8°C	0, 7, 14, 30 days	Data to be filled

Conclusion and Best Practices

While a definitive, publicly available stability profile for D,L-N,N-Didesmethyl Venlafaxine-d11 is limited, this guide provides a robust framework for its storage and stability assessment.

Key Takeaways:

• Storage: Store the solid compound at 4°C for long-term use. For solutions, perform stability studies to determine appropriate storage conditions, starting with refrigerated or frozen temperatures.

• Handling: Handle the compound in a controlled environment to minimize exposure to moisture and light. Use of an inert atmosphere (e.g., argon or nitrogen) is recommended for long-term storage of the solid.

• Stability Assessment: It is crucial for each laboratory to perform its own stability validation for stock and working solutions of D,L-N,N-Didesmethyl Venlafaxine-d11 in the specific solvents and matrices used in their analytical methods.

• Method Validation: The analytical method used for quantification must be validated as stability-indicating by demonstrating specificity for the intact analyte in the presence of its potential degradation products.

By adhering to these guidelines, researchers, scientists, and drug development professionals can ensure the integrity of D,L-N,N-Didesmethyl Venlafaxine-d11 as an internal standard, leading to more reliable and accurate bioanalytical results.

References

• 1. lgcstandards.com [lgcstandards.com]

The Definitive Guide to D,L-N,N-Didesmethyl Venlafaxine-d11 in Mass Spectrometry

An In-depth Technical Resource for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of D,L-N,N-Didesmethyl Venlafaxine-d11 as an internal standard for the quantitative analysis of N,N-didesmethylvenlafaxine (NNDDV) by mass spectrometry. NNDDV is a key metabolite of the widely prescribed antidepressant venlafaxine (B1195380). The use of a stable isotope-labeled internal standard like D,L-N,N-Didesmethyl Venlafaxine-d11 is paramount for achieving accurate, precise, and robust bioanalytical data by correcting for variability in sample preparation and instrument response.

Introduction to Venlafaxine Metabolism and the Role of NNDDV

Venlafaxine undergoes extensive metabolism in the body, primarily through O-demethylation to form the active metabolite O-desmethylvenlafaxine (ODV), and N-demethylation.[1] Further metabolic pathways include the formation of N-desmethylvenlafaxine (NDV) and subsequently N,N-didesmethylvenlafaxine (NNDDV).[1] While venlafaxine and ODV are the primary pharmacologically active compounds, a full characterization of all major metabolites is crucial for comprehensive pharmacokinetic and toxicological assessments.[1]

Stable isotope-labeled internal standards are the gold standard in quantitative mass spectrometry. By incorporating deuterium (B1214612) atoms, D,L-N,N-Didesmethyl Venlafaxine-d11 is chemically identical to the analyte of interest but has a higher mass. This allows it to be distinguished by the mass spectrometer while co-eluting chromatographically, providing the most effective means of internal standardization.

Physicochemical and Mass Spectrometric Properties

A thorough understanding of the mass spectrometric behavior of both the analyte and the internal standard is fundamental for method development.

Compound	Formula	Molecular Weight ( g/mol )	Precursor Ion ([M+H]⁺) m/z
D,L-N,N-Didesmethyl Venlafaxine	C₁₅H₂₃NO₂	249.35	250.2
D,L-N,N-Didesmethyl Venlafaxine-d11	C₁₅H₁₂D₁₁NO₂	260.42	261.2 (Predicted)

Predicted Mass Spectrometric Fragmentation

While experimentally derived data for D,L-N,N-Didesmethyl Venlafaxine-d11 is not widely published, its fragmentation pattern can be reliably predicted based on the known fragmentation of the non-deuterated NNDDV. The primary fragmentation pathways for NNDDV involve the loss of water and cleavage of the ethylamine (B1201723) side chain.

Predicted MRM Transitions for Mass Spectrometry

Multiple Reaction Monitoring (MRM) is the most common mode of operation for quantitative analysis on a triple quadrupole mass spectrometer. The following table outlines the predicted MRM transitions for D,L-N,N-Didesmethyl Venlafaxine-d11, based on the fragmentation of the parent compound.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Notes
D,L-N,N-Didesmethyl Venlafaxine	250.2	232.2	15-25	Loss of H₂O
217.2	20-30	Loss of CH₃NO
D,L-N,N-Didesmethyl Venlafaxine-d11 (Internal Standard)	261.2 (Predicted)	241.2 (Predicted)	15-25	Loss of D₂O and H₂O
228.2 (Predicted)	20-30	Predicted fragmentation

Note: Collision energies should be optimized for the specific mass spectrometer being used.

Experimental Protocol: Quantification of NNDDV in Human Plasma

This protocol provides a general framework for the analysis of NNDDV in human plasma using D,L-N,N-Didesmethyl Venlafaxine-d11 as an internal standard. It is based on established methods for venlafaxine and its metabolites.[1]

Materials and Reagents

• D,L-N,N-Didesmethyl Venlafaxine analytical standard

• D,L-N,N-Didesmethyl Venlafaxine-d11 internal standard

• HPLC-grade methanol, acetonitrile (B52724), and water

• Formic acid

• Human plasma (K₂EDTA)

• Microcentrifuge tubes

• Autosampler vials

Sample Preparation: Protein Precipitation

• Thaw plasma samples at room temperature.

• Spike 100 µL of plasma with 10 µL of internal standard solution (D,L-N,N-Didesmethyl Venlafaxine-d11 in methanol).

• Add 300 µL of acetonitrile containing 0.1% formic acid to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a clean autosampler vial for LC-MS/MS (B15284909) analysis.

LC-MS/MS Conditions

Parameter	Condition
Liquid Chromatography
HPLC System	Agilent 1200 Series or equivalent
Column	C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B to 95% B over 5 minutes, hold for 2 minutes, re-equilibrate for 3 minutes
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Mass Spectrometry
Mass Spectrometer	Triple quadrupole mass spectrometer (e.g., Sciex API 4000 or equivalent)
Ionization Source	Electrospray Ionization (ESI), Positive Mode
IonSpray Voltage	5500 V
Temperature	500 °C
Gas 1 (Nebulizer)	50 psi
Gas 2 (Heater)	50 psi
Curtain Gas	30 psi
Dwell Time	100 ms per transition

Visual Representations

Venlafaxine Metabolic Pathway

Figure 1: Simplified Metabolic Pathway of Venlafaxine

Experimental Workflow for Sample Analysis

Figure 2: Bioanalytical Workflow for NNDDV Quantification

Conclusion

D,L-N,N-Didesmethyl Venlafaxine-d11 serves as an ideal internal standard for the quantification of NNDDV in complex biological matrices. Its use in conjunction with a validated LC-MS/MS method, such as the one outlined in this guide, ensures the generation of high-quality data essential for pharmacokinetic studies, therapeutic drug monitoring, and other applications in drug development and clinical research. The provided protocols and predicted mass spectrometric parameters offer a solid foundation for laboratories to establish and validate their own bioanalytical assays for this important metabolite of venlafaxine.

References

• 1. resolvemass.ca [resolvemass.ca]

The Definitive Role of D,L-N,N-Didesmethyl Venlafaxine-d11 in Modern Pharmacokinetic Analysis

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of drug development and clinical pharmacology, the precise quantification of xenobiotics and their metabolites in biological matrices is paramount. Pharmacokinetic (PK) studies, which characterize the absorption, distribution, metabolism, and excretion (ADME) of a drug, form the bedrock of this understanding. The accuracy of these studies hinges on the robustness of the bioanalytical methods employed. This technical guide provides an in-depth exploration of the critical role of stable isotope-labeled internal standards (SIL-IS), specifically focusing on D,L-N,N-Didesmethyl Venlafaxine-d11 , in the pharmacokinetic analysis of Venlafaxine (B1195380).

Venlafaxine is a widely prescribed serotonin-norepinephrine reuptake inhibitor (SNRI) used in the treatment of depression and anxiety disorders. It undergoes extensive metabolism, forming several metabolites, including O-desmethylvenlafaxine (ODV), an active metabolite, and other minor, inactive metabolites such as N-desmethylvenlafaxine (NDV), N,O-didesmethylvenlafaxine (NODDV), and N,N-didesmethylvenlafaxine (NNDDV). To fully characterize the pharmacology of venlafaxine, it is often necessary to quantify the parent drug and its key metabolites simultaneously.

D,L-N,N-Didesmethyl Venlafaxine-d11 is the deuterium-labeled analog of the venlafaxine metabolite N,N-didesmethylvenlafaxine. Its primary and indispensable role in pharmacokinetics is to serve as an ideal internal standard for bioanalytical assays, particularly those utilizing liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The Principle of Stable Isotope Dilution Assays

The use of a SIL-IS, such as D,L-N,N-Didesmethyl Venlafaxine-d11, is the gold standard in quantitative bioanalysis. The fundamental principle of this technique is straightforward yet powerful: a known, fixed concentration of the SIL-IS is added to all samples (calibration standards, quality controls, and unknown study samples) at the very beginning of the sample preparation process.

Because the SIL-IS is chemically identical to the analyte (the non-labeled compound being measured), it exhibits nearly identical physical and chemical properties. This includes its extraction recovery, chromatographic retention time, and ionization efficiency in the mass spectrometer. Any sample loss or variability that occurs during the multi-step analytical process—from extraction and handling to injection and ionization—will affect both the analyte and the SIL-IS to the same degree. By measuring the ratio of the analyte's response to the internal standard's response, this variability is effectively normalized, leading to highly accurate and precise quantification.

Core Advantages in Pharmacokinetic Studies:

• Correction for Matrix Effects: Biological matrices like plasma are complex and can interfere with the ionization of the analyte in the mass spectrometer, a phenomenon known as the matrix effect. This can lead to ion suppression or enhancement, causing inaccurate results. Since the SIL-IS co-elutes with the analyte and experiences the same matrix effects, it provides a reliable means of correction.

• Compensation for Extraction Inefficiency: It is rare to achieve 100% recovery of an analyte during sample preparation. The SIL-IS compensates for incomplete and variable extraction recovery.

• Improved Precision and Accuracy: By mitigating multiple sources of potential error, the use of a SIL-IS dramatically improves the overall precision and accuracy of the bioanalytical method, which is a regulatory requirement for data supporting drug development.

Quantitative Data for Bioanalytical Method Development

The data presented below are representative for the analysis of venlafaxine and its metabolites. The mass transitions for D,L-N,N-Didesmethyl Venlafaxine-d11 are predicted based on its structure and would be empirically optimized during method development.

Table 1: Representative LC-MS/MS Parameters for Venlafaxine and its Metabolites

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Internal Standard
Venlafaxine (VEN)	278.3	58.1	17-25	Venlafaxine-d6
O-desmethylvenlafaxine (ODV)	264.3	58.1	17-25	O-desmethylvenlafaxine-d6
N-desmethylvenlafaxine (NDV)	264.2	58.1	20-30	Venlafaxine-d6
N,N-didesmethylvenlafaxine (NNDDV)	250.2	58.1	20-30	D,L-N,N-Didesmethyl Venlafaxine-d11
N,O-didesmethylvenlafaxine (NODDV)	250.2	107.1	20-30	O-desmethylvenlafaxine-d6

Table 2: Representative Chromatographic Conditions

Parameter	Condition
HPLC System	UPLC/HPLC System (e.g., Waters ACQUITY, Agilent 1290)
Column	C18 reversed-phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile (B52724)
Gradient	5% B to 95% B over 3 minutes
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Total Run Time	~5 minutes

Table 3: Representative Bioanalytical Method Validation Parameters

Parameter	Typical Acceptance Criteria (FDA/ICH)
Linearity (r²)	≥ 0.99
Analytical Measuring Range	e.g., 5 - 800 ng/mL for all analytes[1]
Precision (%CV)	≤ 15% (≤ 20% at LLOQ)
Accuracy (%Bias)	Within ±15% (±20% at LLOQ)
Recovery	Consistent, precise, and reproducible
Matrix Effect	CV of IS-normalized matrix factor ≤ 15%
Stability (Freeze-thaw, bench-top, long-term)	Within ±15% of nominal concentration

Detailed Experimental Protocols

The following protocols are representative of a validated bioanalytical method for the quantification of venlafaxine and its metabolites, incorporating D,L-N,N-Didesmethyl Venlafaxine-d11 as an internal standard.

Protocol 1: Sample Preparation (Protein Precipitation)

Protein precipitation is a common, rapid, and effective method for extracting drugs and metabolites from plasma.[1]

• Aliquoting: To a 1.5 mL microcentrifuge tube, add 100 µL of human plasma sample (calibration standard, QC, or unknown).

• Internal Standard Spiking: Add 25 µL of a working internal standard solution (containing Venlafaxine-d6, O-desmethylvenlafaxine-d6, and D,L-N,N-Didesmethyl Venlafaxine-d11 in methanol) to each tube.

• Precipitation: Add 400 µL of cold acetonitrile containing 0.1% formic acid to each tube.

• Vortexing: Vortex mix each tube vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the tubes at 14,000 rpm for 10 minutes at 4 °C to pellet the precipitated proteins.

• Transfer: Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

• Injection: Inject a portion of the supernatant (e.g., 5 µL) into the LC-MS/MS system for analysis.

Protocol 2: LC-MS/MS Analysis

This protocol outlines the instrumental analysis phase.

• Instrumentation: Utilize a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source, operated in positive ion mode.

• Chromatography: Perform chromatographic separation using the conditions outlined in Table 2. An isocratic or gradient elution may be optimized to ensure separation from endogenous interferences.

• Mass Spectrometry: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Monitor the specific precursor-to-product ion transitions for each analyte and internal standard as listed in Table 1.

• Data Acquisition and Processing: Acquire and process the data using the instrument's software. Generate calibration curves by plotting the peak area ratio (analyte/internal standard) against the nominal concentration of the calibration standards. A weighted (e.g., 1/x²) linear regression is typically used.

• Quantification: Determine the concentration of the analytes in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizing the Workflow and Principles

Diagrams are essential for clarifying complex workflows and conceptual relationships in pharmacokinetic analysis.

Caption: End-to-end workflow for a pharmacokinetic study.

Caption: Logic of using a deuterated IS to correct for variability.

References

• 1. Multiplexed quantification of venlafaxine and metabolites in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

The Metabolism of Venlafaxine and its Deuterated Analogues: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the metabolism of venlafaxine (B1195380), a widely prescribed serotonin-norepinephrine reuptake inhibitor (SNRI), and explores the metabolic implications of its deuterated analogues. The document delves into the core metabolic pathways, the enzymes responsible for biotransformation, and the pharmacokinetic profiles of both the parent drug and its key metabolites. Furthermore, it examines the rationale and impact of selective deuteration on venlafaxine's metabolic fate, a strategy employed to enhance its pharmacokinetic properties.

Introduction to Venlafaxine

Venlafaxine is a cornerstone in the treatment of major depressive disorder (MDD), generalized anxiety disorder (GAD), social anxiety disorder, and panic disorder.[1][2] Its therapeutic efficacy stems from its ability to inhibit the reuptake of both serotonin (B10506) and norepinephrine, and to a lesser extent, dopamine, in the synaptic cleft.[3] Venlafaxine is administered as a racemic mixture of two enantiomers, (R)- and (S)-venlafaxine, which exhibit stereoselective metabolism and pharmacological activity.[3][4]

Venlafaxine Metabolism: Pathways and Enzymology

Venlafaxine undergoes extensive hepatic metabolism, with only a small fraction of the administered dose excreted unchanged in the urine.[3] The biotransformation of venlafaxine is primarily mediated by the cytochrome P450 (CYP) enzyme system, leading to the formation of several metabolites. The major metabolic pathways are O-demethylation and N-demethylation.

2.1. O-demethylation to O-desmethylvenlafaxine (ODV)

The principal metabolic pathway for venlafaxine is O-demethylation, which results in the formation of its major active metabolite, O-desmethylvenlafaxine (ODV).[2][5] ODV is pharmacologically active and contributes significantly to the overall therapeutic effect of venlafaxine.[2] This reaction is predominantly catalyzed by the highly polymorphic enzyme CYP2D6 .[5][6] The genetic variability of CYP2D6 can lead to significant inter-individual differences in venlafaxine metabolism, affecting plasma concentrations of the parent drug and its active metabolite.[5] Individuals can be classified as poor, intermediate, extensive, or ultrarapid metabolizers based on their CYP2D6 genotype, which can impact both the efficacy and tolerability of venlafaxine.[5][7]

2.2. N-demethylation to N-desmethylvenlafaxine (NDV)

A minor metabolic pathway for venlafaxine is N-demethylation, which produces the less active metabolite, N-desmethylvenlafaxine (NDV). This pathway is primarily mediated by CYP3A4 and CYP2C19 .[4]

2.3. Further Metabolism

Both ODV and NDV can undergo further metabolism. For instance, ODV can be N-demethylated to form N,O-didesmethylvenlafaxine (D-ODV).

Below is a diagram illustrating the primary metabolic pathways of venlafaxine.

Figure 1: Primary metabolic pathways of venlafaxine.

Deuterated Analogues of Venlafaxine

The principle of selective deuteration involves replacing one or more hydrogen atoms in a drug molecule with its heavier, stable isotope, deuterium (B1214612). This substitution can significantly alter the drug's metabolic profile due to the deuterium kinetic isotope effect (KIE) . The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more difficult for metabolic enzymes to break. This can slow down the rate of metabolism at the site of deuteration, leading to a longer drug half-life, increased systemic exposure, and potentially a more favorable side-effect profile.[8]

Auspex Pharmaceuticals (later acquired by Teva Pharmaceuticals) developed a deuterated analogue of venlafaxine, SD-254 .[8] Phase I clinical trials of SD-254 suggested a superior pharmacokinetic profile compared to venlafaxine, with a longer half-life and reduced side effects.[8] However, the development of SD-254 was later discontinued.

The logical relationship of how deuteration impacts venlafaxine metabolism is depicted in the following diagram.

Figure 2: Impact of deuteration on venlafaxine metabolism.

Quantitative Data and Pharmacokinetic Parameters

While specific quantitative data from the clinical trials of deuterated venlafaxine (SD-254) are not publicly available, the following tables summarize the known pharmacokinetic parameters of venlafaxine and its major metabolite, ODV, and provide a hypothetical comparison to illustrate the expected effects of deuteration.

Table 1: Pharmacokinetic Parameters of Venlafaxine and O-desmethylvenlafaxine (ODV)

Parameter	Venlafaxine	O-desmethylvenlafaxine (ODV)	Reference
Half-life (t½)	~5 hours	~11 hours	[9]
Time to peak plasma concentration (Tmax)	~2 hours (immediate release)	~4 hours (immediate release)	N/A
Protein Binding	27%	30%	N/A
Primary Metabolizing Enzyme	CYP2D6	CYP3A4, CYP2C19	[4][5]

Table 2: Hypothetical Pharmacokinetic Comparison of Venlafaxine and a Deuterated Analogue

Parameter	Venlafaxine	Deuterated Venlafaxine (Hypothetical)	Expected Change
Half-life (t½)	~5 hours	> 5 hours	Increased
Clearance (CL/F)	High	Lower	Decreased
Area Under the Curve (AUC)	Variable	Higher and more consistent	Increased and less variable
Peak Plasma Concentration (Cmax)	Variable	Potentially lower for a given dose	Reduced peak-to-trough fluctuation
Metabolite Ratio (ODV/Venlafaxine)	Highly variable (CYP2D6 dependent)	Less variable	More predictable therapeutic response

Disclaimer: The data for the deuterated venlafaxine analogue in Table 2 is hypothetical and based on the expected outcomes of the deuterium kinetic isotope effect as reported in qualitative descriptions of SD-254. This is for illustrative purposes only, as quantitative data from clinical trials are not publicly available.

Experimental Protocols

The study of venlafaxine metabolism and the effects of deuteration involves a variety of in vitro and in vivo experimental protocols.

5.1. In Vitro Metabolism Assay using Human Liver Microsomes (HLM)

This assay is crucial for determining the metabolic stability of a compound and identifying the enzymes involved.

Objective: To compare the rate of metabolism of venlafaxine and its deuterated analogue by human liver microsomal enzymes.

Materials:

• Human Liver Microsomes (pooled from multiple donors)

• Venlafaxine and its deuterated analogue

• NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (pH 7.4)

• Quenching solution (e.g., ice-cold acetonitrile (B52724) containing an internal standard)

• LC-MS/MS system

Procedure:

• Incubation: A reaction mixture is prepared containing human liver microsomes, the test compound (venlafaxine or its deuterated analogue), and phosphate buffer.

• Initiation: The reaction is initiated by adding the NADPH regenerating system.

• Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quenching: The reaction in each aliquot is stopped by adding the quenching solution.

• Analysis: The samples are centrifuged, and the supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound and the formation of metabolites.

Data Analysis: The rate of disappearance of the parent compound is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

The following diagram outlines the experimental workflow for an in vitro metabolism assay.

Figure 3: Experimental workflow for an in vitro metabolism assay.

5.2. In Vivo Pharmacokinetic Studies

In vivo studies in animal models or human clinical trials are essential for determining the full pharmacokinetic profile of a drug.

Objective: To compare the pharmacokinetic parameters of venlafaxine and its deuterated analogue following oral or intravenous administration.

Procedure:

• Dosing: The test compound is administered to subjects (animals or humans).

• Blood Sampling: Blood samples are collected at predetermined time points.

• Plasma Preparation: Plasma is separated from the blood samples.

• Bioanalysis: The concentration of the parent drug and its metabolites in the plasma samples is quantified using a validated LC-MS/MS method.[1][10][11]

Data Analysis: The plasma concentration-time data is used to calculate key pharmacokinetic parameters such as Cmax, Tmax, AUC, t½, and clearance.

5.3. LC-MS/MS Bioanalytical Method

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of drugs and their metabolites in biological matrices.

Typical LC-MS/MS Method for Venlafaxine and ODV:

• Sample Preparation: Protein precipitation or solid-phase extraction of plasma samples.

• Chromatography: Reversed-phase HPLC with a C18 column.

• Mass Spectrometry: Triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode with electrospray ionization (ESI).

• Transitions:

  • Venlafaxine: m/z 278.3 → 58.1[1]

  • ODV: m/z 264.3 → 58.1[1]

• Internal Standard: A stable isotope-labeled version of the analyte (e.g., venlafaxine-d6) is often used to ensure accuracy and precision.

Conclusion

The metabolism of venlafaxine is a complex process primarily driven by the polymorphic enzyme CYP2D6, leading to significant inter-individual variability in its pharmacokinetics. The development of deuterated analogues, such as SD-254, represents a rational drug design strategy to mitigate these metabolic liabilities. By leveraging the deuterium kinetic isotope effect, selective deuteration can slow the rate of metabolism, leading to a more predictable and sustained pharmacokinetic profile. Although the clinical development of deuterated venlafaxine has been discontinued, the principles behind this approach remain a valuable tool in modern drug discovery and development, offering a pathway to optimize the therapeutic potential of existing and novel chemical entities. Further research and public dissemination of clinical trial data for such compounds are crucial for advancing our understanding and application of this technology.

References

• 1. Liquid chromatography tandem mass spectrometry assay for the simultaneous determination of venlafaxine and O-desmethylvenlafaxine in human plasma and its application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Deuterated venlafaxine - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 3. pdf.hres.ca [pdf.hres.ca]
• 4. benchchem.com [benchchem.com]
• 5. Venlafaxine Therapy and CYP2D6 Genotype - Medical Genetics Summaries - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Influence of CYP2D6 activity on the disposition and cardiovascular toxicity of the antidepressant agent venlafaxine in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Venlafaxine Therapy and CYP2D6 Genotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. sysrevpharm.org [sysrevpharm.org]
• 9. researchgate.net [researchgate.net]
• 10. Liquid chromatography-tandem mass spectrometry (LC-MS-MS) method for simultaneous determination of venlafaxine and its active metabolite O-desmethyl venlafaxine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Multiplexed quantification of venlafaxine and metabolites in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Throughput Quantification of Venlafaxine in Human Plasma by LC-MS/MS using a Deuterated Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of venlafaxine (B1195380) in human plasma. The method utilizes D,L-N,N-Didesmethyl Venlafaxine-d11 as an internal standard (IS) to ensure high accuracy and precision. Sample preparation is streamlined using a simple protein precipitation protocol, enabling high-throughput analysis. Chromatographic separation is achieved on a C18 reversed-phase column with a rapid gradient elution, followed by detection using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This method is suitable for therapeutic drug monitoring, pharmacokinetic studies, and other clinical research applications involving the measurement of venlafaxine.

Introduction

Venlafaxine is a widely prescribed serotonin-norepinephrine reuptake inhibitor (SNRI) used in the treatment of major depressive disorder, generalized anxiety disorder, social anxiety disorder, and panic disorder.[1] Monitoring plasma concentrations of venlafaxine and its active metabolite, O-desmethylvenlafaxine (ODV), is crucial for optimizing therapeutic outcomes and minimizing adverse effects, due to inter-individual variability in drug metabolism.[2][3] The primary metabolic pathway of venlafaxine involves O-demethylation to ODV, primarily catalyzed by the CYP2D6 enzyme.[1][2][4] N-demethylation to N-desmethylvenlafaxine (NDV) represents a minor pathway.[2][5]

LC-MS/MS has become the gold standard for the bioanalysis of small molecules in complex matrices due to its high selectivity, sensitivity, and speed.[6][7] The use of a stable isotope-labeled internal standard, such as D,L-N,N-Didesmethyl Venlafaxine-d11, is critical for correcting for matrix effects and variations in sample processing and instrument response, thereby ensuring the reliability of the quantitative results.[8] This application note provides a detailed protocol for the quantification of venlafaxine in human plasma using this approach.

Experimental

Materials and Reagents

• Venlafaxine hydrochloride (Reference Standard)

• D,L-N,N-Didesmethyl Venlafaxine-d11 (Internal Standard)

• HPLC-grade methanol

• HPLC-grade acetonitrile (B52724)

• Formic acid

• Ammonium acetate

• Ultrapure water

• Human plasma (K2EDTA)

Sample Preparation

• Thaw plasma samples and standards at room temperature.

• To 100 µL of plasma, add 10 µL of internal standard working solution (1 µg/mL D,L-N,N-Didesmethyl Venlafaxine-d11 in methanol).

• Vortex for 10 seconds.

• Add 300 µL of acetonitrile containing 0.1% formic acid to precipitate proteins.

• Vortex for 30 seconds.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer 200 µL of the supernatant to a clean autosampler vial.

• Inject 5 µL onto the LC-MS/MS system.

Liquid Chromatography

• Column: C18 reversed-phase, 2.1 x 50 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0.0-0.5 min: 10% B

  • 0.5-2.5 min: 10-90% B

  • 2.5-3.0 min: 90% B

  • 3.0-3.1 min: 90-10% B

  • 3.1-4.0 min: 10% B

• Column Temperature: 40 °C

• Injection Volume: 5 µL

Mass Spectrometry

• Instrument: Triple Quadrupole Mass Spectrometer

• Ionization Source: Electrospray Ionization (ESI), Positive Mode

• MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Venlafaxine	278.2	121.1	20
D,L-N,N-Didesmethyl Venlafaxine-d11	261.2	111.1	22

• Ion Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 400 °C

  • Desolvation Gas Flow: 800 L/hr

  • Cone Gas Flow: 50 L/hr

Results and Discussion

The developed LC-MS/MS method demonstrated excellent performance for the quantification of venlafaxine in human plasma.

Method Validation

The method was validated for linearity, precision, accuracy, and recovery according to established bioanalytical method validation guidelines.

Linearity:

The calibration curve was linear over the concentration range of 1 to 500 ng/mL. The coefficient of determination (r²) was consistently >0.99.

Analyte	Calibration Range (ng/mL)	r²
Venlafaxine	1 - 500	>0.99

Precision and Accuracy:

The intra- and inter-day precision and accuracy were evaluated at three quality control (QC) concentrations (low, medium, and high). The results are summarized below.

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Intra-day Accuracy (% Bias)	Inter-day Accuracy (% Bias)
Low	5	4.2	5.8	+3.1	+4.5
Medium	50	3.1	4.5	-1.8	-0.9
High	400	2.5	3.9	+0.5	+1.2

Recovery:

The extraction recovery of venlafaxine was determined by comparing the peak areas of extracted samples with those of post-extraction spiked samples.

Analyte	Low QC (5 ng/mL)	Medium QC (50 ng/mL)	High QC (400 ng/mL)
Venlafaxine	92.5%	95.1%	94.3%
D,L-N,N-Didesmethyl Venlafaxine-d11	93.8%	94.2%	93.5%

Visualizations

Caption: Workflow for the LC-MS/MS analysis of venlafaxine.

Caption: Major metabolic pathways of venlafaxine.

Conclusion

The LC-MS/MS method described in this application note provides a reliable, sensitive, and high-throughput solution for the quantification of venlafaxine in human plasma. The use of a deuterated internal standard ensures accuracy and precision, while the simple protein precipitation sample preparation protocol allows for rapid sample processing. This method is well-suited for clinical research and therapeutic drug monitoring of venlafaxine.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. ClinPGx [clinpgx.org]
• 3. PharmGKB summary: venlafaxine pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. smpdb.ca [smpdb.ca]
• 6. Liquid chromatography-tandem mass spectrometry (LC-MS-MS) method for simultaneous determination of venlafaxine and its active metabolite O-desmethyl venlafaxine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Multiple-reaction monitoring (MRM) LC–MS/MS quantitation of venlafaxine and its O-desmethyl metabolite for a preclinical pharmacokinetic study in rabbits - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Multiple-reaction monitoring (MRM) LC-MS/MS quantitation of venlafaxine and its O-desmethyl metabolite for a preclinical pharmacokinetic study in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Venlafaxine Analysis in Plasma

These application notes provide detailed protocols for the sample preparation of venlafaxine (B1195380) and its major active metabolite, O-desmethylvenlafaxine (ODV), from human plasma prior to analysis by analytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). The following methods are commonly employed and offer a range of options depending on laboratory resources and desired sample purity.

Introduction

Venlafaxine (VEN) is a widely prescribed serotonin-norepinephrine reuptake inhibitor for the treatment of depression and anxiety disorders. Therapeutic drug monitoring of venlafaxine and its pharmacologically active metabolite, O-desmethylvenlafaxine (ODV), is crucial for optimizing dosage and minimizing adverse effects. Accurate quantification of these compounds in plasma requires robust and efficient sample preparation to remove interfering endogenous components like proteins and phospholipids. This document outlines three prevalent extraction techniques: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).

Protein Precipitation (PPT)

Protein precipitation is a rapid and straightforward method for sample clean-up. It is often favored for high-throughput applications due to its simplicity.

Experimental Protocol

• Sample Aliquoting: Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Internal Standard (IS) Spiking: Add the internal standard solution (e.g., Venlafaxine-d6, Escitalopram) to the plasma sample.

• Precipitation: Add 300 µL of cold acetonitrile (B52724) containing 0.43% (v/v) formic acid to the plasma sample.[1] The addition of acid can improve the precipitation efficiency.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the tubes at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the clear supernatant to a new tube.

• Evaporation (Optional but Recommended): Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C. This step helps to concentrate the analytes.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase used for the LC-MS/MS analysis.

• Vortexing and Transfer: Vortex briefly and transfer the reconstituted sample to an autosampler vial for analysis.

Workflow Diagram

Protein Precipitation Workflow Diagram

Liquid-Liquid Extraction (LLE)

LLE is a classic extraction technique that separates analytes based on their differential solubility in two immiscible liquid phases. It generally yields a cleaner extract than PPT.

Experimental Protocol

• Sample Aliquoting: Pipette 500 µL of human plasma into a glass screw-cap tube.

• Internal Standard (IS) Spiking: Add the internal standard (e.g., clozapine, maprotiline) to the plasma sample.[2][3]

• Basification: Add 100 µL of 1 M sodium hydroxide (B78521) to the plasma to basify the sample. Venlafaxine and ODV are basic compounds, and this step enhances their extraction into an organic solvent.

• Extraction Solvent Addition: Add 3 mL of an organic solvent mixture. Common mixtures include hexane-isoamyl alcohol (99:1, v/v) or diethyl ether.[4][5]

• Vortexing/Mixing: Cap the tubes and vortex for 2 minutes, or mix on a rotary mixer for 15 minutes to ensure efficient extraction.

• Centrifugation: Centrifuge at 4,000 x g for 10 minutes to separate the aqueous and organic layers.

• Organic Layer Transfer: Carefully transfer the upper organic layer to a clean tube, avoiding the aqueous layer and any precipitated proteins at the interface.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Workflow Diagram

Liquid-Liquid Extraction Workflow Diagram

Solid-Phase Extraction (SPE)

SPE provides the cleanest samples by utilizing a solid sorbent to retain the analytes of interest while interferences are washed away. This method is highly selective but also more complex and costly than PPT and LLE.

Experimental Protocol

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 1 mL of methanol (B129727) followed by 1 mL of deionized water. Do not allow the cartridge to dry out.

• Sample Pre-treatment: In a separate tube, mix 500 µL of plasma with 500 µL of 4% phosphoric acid. Add the internal standard (e.g., escitalopram).[6]

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of deionized water, followed by 1 mL of a mixture of methanol and water (e.g., 20:80, v/v) to remove polar interferences.

• Analyte Elution: Elute the venlafaxine and ODV from the cartridge with 1 mL of methanol into a clean collection tube.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase.

• Analysis: Transfer the reconstituted sample to an autosampler vial for analysis.

Workflow Diagram

Solid-Phase Extraction Workflow Diagram

Quantitative Data Summary

The following tables summarize the performance characteristics of the different sample preparation methods for venlafaxine and O-desmethylvenlafaxine as reported in the literature.

Table 1: Extraction Recovery

Method	Analyte	Recovery (%)	Reference
Protein Precipitation	Venlafaxine	>96%	[7][8]
ODV	>96%	[7][8]
Liquid-Liquid Extraction	Venlafaxine	~100%	[3][4]
ODV	~70%	[3][4]
Venlafaxine	>88%	[4]
ODV	>88%	[4]
Solid-Phase Extraction	Venlafaxine	95.9%	[6]
ODV	81.7%	[6]
Venlafaxine	>92%	[4]
ODV	>93%	[4]
Venlafaxine	>75%	[4]
Molecularly Imprinted SPE	Venlafaxine	84%	[9]

Table 2: Linearity and Limits of Quantification (LOQ)

Method	Analyte	Linear Range (ng/mL)	LOQ (ng/mL)	Reference
Protein Precipitation	Venlafaxine	5 - 800	5	[7]
ODV	5 - 800	5	[7]
Liquid-Liquid Extraction	Venlafaxine	1.0 - 200.0	1.0	[2]
Venlafaxine	0.2 - 200	0.2	[4]
ODV	0.2 - 200	0.2	[4]
Venlafaxine	1 - 2000	1	[4]
ODV	1 - 2000	5	[4]
Solid-Phase Extraction	Venlafaxine	3 - 300	Not Specified	[6]
ODV	6 - 600	Not Specified	[6]
Venlafaxine	1 - 1000	0.3	[4]
ODV	1 - 1000	0.3	[4]
Molecularly Imprinted SPE	Venlafaxine	3 - 700	Not Specified	[9]
ODV	5 - 700	Not Specified	[9]

Conclusion

The choice of sample preparation method for venlafaxine and ODV analysis in plasma depends on the specific requirements of the study. Protein precipitation offers a rapid and simple approach suitable for high-throughput screening. Liquid-liquid extraction provides a cleaner sample with good recovery for venlafaxine. Solid-phase extraction, particularly with molecularly imprinted polymers, yields the highest sample purity and selectivity, which is ideal for methods requiring low limits of detection and high accuracy. Each protocol should be validated in-house to ensure it meets the specific performance criteria of the intended analytical method.

References

• 1. sysrevpharm.org [sysrevpharm.org]
• 2. Liquid chromatography-mass spectrometry method for the determination of venlafaxine in human plasma and application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rapid determination of venlafaxine and O-desmethylvenlafaxine in human plasma by high-performance liquid chromatography with fluorimetric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. psychiatriapolska.pl [psychiatriapolska.pl]
• 5. researchgate.net [researchgate.net]
• 6. Liquid chromatography-tandem mass spectrometry (LC-MS-MS) method for simultaneous determination of venlafaxine and its active metabolite O-desmethyl venlafaxine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Multiplexed quantification of venlafaxine and metabolites in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ovid.com [ovid.com]
• 9. Selective solid-phase extraction using molecularly imprinted polymers for analysis of venlafaxine, O-desmethylvenlafaxine, and N-desmethylvenlafaxine in plasma samples by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Solid Phase Extraction Protocols for the Quantification of Venlafaxine and its Metabolites in Biological Matrices

Application Note and Protocols for Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the solid phase extraction (SPE) of venlafaxine (B1195380) and its primary metabolites—O-desmethylvenlafaxine (ODV), N-desmethylvenlafaxine (NDV), and N,O-didesmethylvenlafaxine (DDV)—from various biological matrices. These protocols are essential for therapeutic drug monitoring, pharmacokinetic studies, and toxicological analyses.

Venlafaxine is a widely prescribed antidepressant, and monitoring its concentration, along with its active metabolite ODV, is crucial for optimizing patient dosage and minimizing adverse effects.[1][2][3] Solid phase extraction is a highly effective and selective method for isolating these compounds from complex biological samples prior to analysis by techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][4][5]

Quantitative Data Summary

The following table summarizes the performance of various SPE protocols for the extraction of venlafaxine and its metabolites from human plasma, as reported in the scientific literature.

SPE Cartridge Type	Analyte(s)	Recovery (%)	Linearity Range (ng/mL)	LOQ (ng/mL)	Analytical Method	Reference
Molecularly Imprinted Polymer (MIP)	VEN, ODV, NDV	VEN: 84%	VEN: 3 - 700, ODV: 5 - 700, NDV: 3 - 500	-	UHPLC-MS/MS	[6]
C18	VEN, ODV	VEN: 95.9%, ODV: 81.7%	VEN: 3 - 300, ODV: 6 - 600	-	LC-MS/MS	[4][7]
C8	VEN, ODV, NDV, DDV	VEN: >75%	VEN/ODV: 1 - 1000 nmol/L, NDV/DDV: 0.5 - 500 nmol/L	0.25 - 0.5 nM	LC-MS/MS	[1][8]
Hydrophilic-Lipophilic Balanced (HLB)	VEN	87 - 95%	5 - 1000	0.1	HPLC-MS/ESI	[1]
Mixed-Mode Cation Exchange (DSC-MCAX)	Basic Drugs	>90%	-	-	HPLC-UV
Strong Cation Exchange (Strata-X-C)	VEN, ODV	VEN: 82-113%, ODV: 99-110%	-	-	MEKC-ESI-MS/MS	[9]

Experimental Protocols

Detailed methodologies for common SPE procedures are provided below. These protocols can be adapted based on the specific laboratory equipment and analytical instrumentation.

Protocol 1: Mixed-Mode Cation Exchange (MMC) SPE for Venlafaxine and Metabolites in Human Plasma

This protocol is suitable for the extraction of basic compounds like venlafaxine and its metabolites.

1. Sample Pre-treatment:

• To 1 mL of plasma, add an internal standard (e.g., escitalopram).[4][7]

• Add 1 mL of 50 mM ammonium (B1175870) acetate (B1210297) (pH 6) and vortex to mix.

2. SPE Cartridge Conditioning:

• Condition a mixed-mode cation exchange SPE cartridge (e.g., Discovery DSC-MCAX, 100 mg/3 mL) by passing 1 mL of methanol (B129727) followed by 1 mL of 50 mM ammonium acetate (pH 6).

3. Sample Loading:

• Load the pre-treated plasma sample onto the conditioned SPE cartridge at a flow rate of approximately 1 mL/min.

4. Washing:

• Wash the cartridge sequentially with 1 mL of 50 mM ammonium acetate (pH 6), 1 mL of 1 M acetic acid, and 1 mL of methanol to remove interfering substances.

5. Elution:

• Elute the analytes with 1 mL of 5% ammonium hydroxide (B78521) in methanol.

6. Dry-down and Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

Protocol 2: Reversed-Phase (C18) SPE for Venlafaxine and O-desmethylvenlafaxine in Human Plasma

This protocol utilizes a C18 sorbent for the extraction of venlafaxine and its primary active metabolite.

1. Sample Pre-treatment:

• Spike 1 mL of rat plasma with an internal standard and 2% aqueous ammonia.[10]

2. SPE Cartridge Conditioning:

• Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

3. Sample Loading:

• Load the pre-treated plasma sample onto the conditioned cartridge.

4. Washing:

• Wash the cartridge with 1 mL of water to remove polar impurities.

5. Elution:

• Elute venlafaxine and ODV with methanol.[10]

6. Post-Elution Processing:

• Evaporate the collected eluate and reconstitute the residue for analysis.

Protocol 3: Molecularly Imprinted Polymer (MIP) SPE for Venlafaxine, ODV, and NDV in Plasma

This protocol employs a highly selective MIP for the extraction of venlafaxine and its desmethylated metabolites.[6]

1. Sample Pre-treatment:

• Spike plasma samples with venlafaxine, ODV, and NDV standards.

2. MIP Cartridge Conditioning:

• Condition the MIP cartridge according to the manufacturer's instructions, typically involving a sequence of methanol and water washes.

3. Sample Loading:

• Load the spiked plasma sample onto the MIP cartridge.

4. Washing:

• Wash the cartridge with a specific solvent or a mixture of solvents to remove non-specifically bound compounds. The composition of the wash solvent is critical for the selectivity of the MIP.

5. Elution:

• Elute the analytes with a solvent mixture designed to disrupt the interactions between the analytes and the imprinted sites on the polymer.

6. Analysis:

• Analyze the eluate using UHPLC-MS/MS.[6]

Visualizations

The following diagrams illustrate the experimental workflows for solid phase extraction.

Caption: General workflow for solid phase extraction of analytes from biological samples.

Caption: Detailed workflow for a mixed-mode cation exchange SPE protocol.

References

• 1. psychiatriapolska.pl [psychiatriapolska.pl]
• 2. [Extraction techniques for analysis of venlafaxine and its metabolites in biological matrices] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Liquid chromatography-tandem mass spectrometry (LC-MS-MS) method for simultaneous determination of venlafaxine and its active metabolite O-desmethyl venlafaxine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Multiple-reaction monitoring (MRM) LC-MS/MS quantitation of venlafaxine and its O-desmethyl metabolite for a preclinical pharmacokinetic study in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Selective solid-phase extraction using molecularly imprinted polymers for analysis of venlafaxine, O-desmethylvenlafaxine, and N-desmethylvenlafaxine in plasma samples by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Development of an enantioselective assay for simultaneous separation of venlafaxine and O-desmethylvenlafaxine by micellar electrokinetic chromatography-tandem mass spectrometry: Application to the analysis of drug-drug interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Rapid solid-phase extraction coupled with GC-MS method for the determination of venlafaxine in rat plasma: Application to the drug-drug pharmacokinetic interaction study of venlafaxine combined with fluoxetine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Venlafaxine in Biological Matrices using Liquid-Liquid Extraction

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the quantification of venlafaxine (B1195380) and its primary metabolite, O-desmethylvenlafaxine (ODV), in biological samples such as plasma and serum. The described method utilizes a robust and cost-effective liquid-liquid extraction (LLE) procedure for sample cleanup and concentration prior to analysis by High-Performance Liquid Chromatography (HPLC) with UV or mass spectrometry detection. This application note is intended to offer a comprehensive guide for researchers and clinicians involved in pharmacokinetic studies, therapeutic drug monitoring, and toxicological screening of venlafaxine.

Introduction

Venlafaxine is a widely prescribed antidepressant medication for the treatment of major depressive disorder, generalized anxiety disorder, and other mood disorders.[1][2][3] Therapeutic drug monitoring and pharmacokinetic studies are crucial for optimizing dosage regimens and ensuring patient safety.[1][2] Liquid-liquid extraction is a classic and highly effective technique for the isolation of venlafaxine and its metabolites from complex biological matrices.[1][2] This method offers high recovery rates and efficient sample purification, making it a suitable choice for reliable quantification.[1][2][4]

Principle of the Method

Liquid-liquid extraction is a sample preparation technique that separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous phase (the biological sample) and an organic solvent. By adjusting the pH of the aqueous sample, the charge state of venlafaxine (a weak base) can be manipulated to favor its partitioning into the organic phase, thereby separating it from endogenous interferences such as proteins and salts. An internal standard is added to the sample prior to extraction to correct for variations in extraction efficiency and instrument response. Following extraction, the organic layer is evaporated, and the residue is reconstituted in a suitable solvent for chromatographic analysis.

Materials and Reagents

• Venlafaxine Hydrochloride (Reference Standard)

• O-desmethylvenlafaxine (Reference Standard)

• Internal Standard (e.g., Tramadol hydrochloride, Maprotiline, Opipramole, Verapamil, or Clozapine)[4][5]

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Hexane (B92381) (HPLC grade)

• Ethyl Acetate (HPLC grade)

• Isoamyl Alcohol (ACS grade)

• Diethyl Ether (ACS grade)

• Methyl Tert-Butyl Ether (MTBE) (HPLC grade)[6]

• Sodium Hydroxide (NaOH)

• Hydrochloric Acid (HCl)

• Deionized Water

• Biological Matrix (e.g., human plasma, serum)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• HPLC system with UV or Mass Spectrometry detector

Experimental Protocols

Preparation of Standard and Quality Control (QC) Samples

• Primary Stock Solutions: Prepare individual primary stock solutions of venlafaxine, ODV, and the selected internal standard in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare serial dilutions of the venlafaxine and ODV stock solutions in a mixture of methanol and water to create working standard solutions for calibration curves and quality control samples.

• Calibration Curve Standards: Spike appropriate volumes of the working standard solutions into blank biological matrix to prepare calibration standards at a minimum of five different concentration levels.

• Quality Control Samples: Independently prepare QC samples in blank biological matrix at low, medium, and high concentrations.

Sample Preparation: Liquid-Liquid Extraction Protocol

This protocol is a general guideline and may require optimization based on the specific laboratory conditions and analytical instrumentation. One commonly used solvent system is a mixture of hexane and ethyl acetate.[4]

• Sample Aliquoting: Pipette 500 µL of the plasma or serum sample, calibration standard, or QC sample into a clean centrifuge tube.

• Internal Standard Addition: Add a specified amount of the internal standard solution to each tube.

• Alkalinization: Add 100 µL of 1M NaOH to each tube to adjust the pH and facilitate the extraction of venlafaxine into the organic solvent. Vortex for 30 seconds.

• Organic Solvent Addition: Add 3 mL of the extraction solvent (e.g., hexane:ethyl acetate, 80:20 v/v) to each tube.[4]

• Extraction: Vortex the tubes vigorously for 5 minutes to ensure thorough mixing and partitioning of the analytes into the organic phase.

• Phase Separation: Centrifuge the tubes at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Organic Layer Transfer: Carefully transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase and vortex for 1 minute.

• Analysis: Inject an appropriate volume of the reconstituted sample into the HPLC system for analysis.

Quantitative Data Summary

The following tables summarize quantitative data from various published liquid-liquid extraction methods for venlafaxine quantification.

Table 1: LLE Solvent Systems and Internal Standards

Extraction Solvent	Internal Standard	Analyte(s)	Biological Matrix	Reference
Hexane:Ethyl Acetate (80:20 v/v)	Tramadol hydrochloride	Venlafaxine, ODV	Human Blood Plasma	[4]
Hexane:Isoamyl Alcohol (92.5:7.5 v/v)	Maprotiline	Venlafaxine, ODV	Human Blood Plasma	[4]
Hexane:Isoamyl Alcohol (99:1 v/v)	Opipramole	Venlafaxine, ODV	Human Blood Plasma	[4]
Diethyl Ether	Verapamil	Venlafaxine, ODV	Human Blood Plasma	[4]
Methyl Tert-Butyl Ether (MTBE)	Not Specified	Venlafaxine and 5 metabolites	Rat Plasma	[6]
Chloroform:2-propanol:n-heptane (960:14:26 v/v/v)	Clomipramine	Venlafaxine and other antidepressants	Human Blood Serum	[4]
Not Specified	Clozapine	Venlafaxine	Human Plasma	[5]

Table 2: Method Performance Characteristics

Analyte(s)	Linearity Range (ng/mL)	Recovery (%)	LLOQ (ng/mL)	Detection Method	Reference
Venlafaxine, ODV	25 - 500	> 70	Not Specified	Capillary Electrophoresis-DAD	[4]
Venlafaxine, ODV	1 - 2000	~100 (VEN), ~70 (ODV)	1 (VEN), 5 (ODV)	HPLC-Fluorimetric	[4]
Venlafaxine, ODV	0.2 - 200	> 88	0.2	UPLC-MS/MS	[4]
Venlafaxine	1.0 - 200.0	Not Specified	1.0	LC-MS	[5][7]
Venlafaxine, ODV	10 - 500 (VEN), 7.2 - 720 (ODV)	Not Specified	10	HPLC-UV	[8]
Venlafaxine and 5 metabolites	0.2 - 6000 (depending on analyte)	Not Specified	0.2 - 15 (depending on analyte)	LC-MS/MS	[6]

Visualizations

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. [Extraction techniques for analysis of venlafaxine and its metabolites in biological matrices] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. psychiatriapolska.pl [psychiatriapolska.pl]
• 5. Liquid chromatography-mass spectrometry method for the determination of venlafaxine in human plasma and application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Validation of an LC-MS/MS method for simultaneous quantification of venlafaxine and its five metabolites in rat plasma and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. A high-performance liquid chromatographic method for the simultaneous determination of venlafaxine and O-desmethylvenlafaxine in biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Preparation of a D,L-N,N-Didesmethyl Venlafaxine-d11 Internal Standard Stock Solution

For Researchers, Scientists, and Drug Development Professionals

Introduction

In bioanalytical method development and validation, particularly in pharmacokinetic and toxicokinetic studies, the use of a stable isotope-labeled internal standard (IS) is crucial for accurate and precise quantification of analytes by mass spectrometry. This document provides a detailed protocol for the preparation of a stock solution of D,L-N,N-Didesmethyl Venlafaxine-d11, a deuterated analog of a metabolite of the antidepressant drug venlafaxine (B1195380). This internal standard is designed to mimic the analyte's behavior during sample preparation and analysis, thereby compensating for variability in extraction efficiency, matrix effects, and instrument response.

Materials and Reagents

• D,L-N,N-Didesmethyl Venlafaxine-d11 (solid form)

• Methanol (B129727) (LC-MS grade or equivalent)

• Acetonitrile (LC-MS grade or equivalent)

• Class A volumetric flasks (e.g., 1 mL, 10 mL)

• Calibrated analytical balance (readable to at least 0.01 mg)

• Calibrated micropipettes

• Amber glass vials with screw caps

• Vortex mixer

• Sonicator

Safety Precautions

While a specific Safety Data Sheet (SDS) for D,L-N,N-Didesmethyl Venlafaxine-d11 was not available at the time of this writing, the handling precautions for its non-deuterated analog, rac N,O-Didesmethyl venlafaxine, should be followed. It is harmful if swallowed and may cause skin and eye irritation.[1] It is strongly recommended to obtain and consult the specific SDS from your supplier before handling.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.

• Handling: Handle the compound in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust. Avoid contact with skin and eyes.[1]

• Disposal: Dispose of all waste materials in accordance with local, state, and federal regulations.

Experimental Protocol: Preparation of a 1 mg/mL Stock Solution

This protocol outlines the steps to prepare a 1 mg/mL primary stock solution of D,L-N,N-Didesmethyl Venlafaxine-d11 in methanol.

• Equilibration: Allow the vial containing the D,L-N,N-Didesmethyl Venlafaxine-d11 to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

• Weighing: Accurately weigh approximately 1 mg of D,L-N,N-Didesmethyl Venlafaxine-d11 using a calibrated analytical balance. Record the exact weight.

• Dissolution: Quantitatively transfer the weighed compound to a 1 mL Class A volumetric flask.

• Solvent Addition: Add a small amount of LC-MS grade methanol to the flask to dissolve the solid.

• Mixing: Gently swirl the flask or sonicate for a few minutes to ensure complete dissolution.

• Volume Adjustment: Once the solid is completely dissolved, bring the solution to the 1 mL mark with methanol.

• Homogenization: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Transfer and Storage: Transfer the stock solution to a clearly labeled amber glass vial with a screw cap. Store the solution at -20°C for long-term stability.

Data Presentation

The following table summarizes the quantitative data for the preparation of the internal standard stock solution.

Parameter	Value
Compound Name	D,L-N,N-Didesmethyl Venlafaxine-d11
Molecular Formula	C₁₅H₁₂D₁₁NO₂
Molecular Weight	~260.42 g/mol
Target Concentration of Stock Solution	1.0 mg/mL
Mass of Compound to Weigh	Approximately 1.0 mg
Solvent	Methanol (LC-MS Grade)
Final Volume of Stock Solution	1.0 mL
Storage Temperature	-20°C

Preparation of Working Solutions

Working internal standard solutions are typically prepared by diluting the stock solution with a suitable solvent, often the mobile phase or a mixture similar to the sample matrix. The final concentration of the working solution will depend on the specific analytical method and the expected analyte concentration range. For the analysis of venlafaxine and its metabolites, working internal standard concentrations in the range of 10 ng/mL to 1000 ng/mL are common.

Example Dilution for a 10 µg/mL Working Solution:

• Pipette 100 µL of the 1 mg/mL stock solution into a 10 mL volumetric flask.

• Bring the volume to 10 mL with the desired diluent (e.g., 50:50 methanol:water).

• Mix thoroughly.

Example Dilution for a 100 ng/mL Working Solution:

• Pipette 10 µL of the 1 mg/mL stock solution into a 10 mL volumetric flask.

• Bring the volume to 10 mL with the desired diluent.

• Mix thoroughly.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of the D,L-N,N-Didesmethyl Venlafaxine-d11 internal standard stock solution.

Caption: Workflow for the preparation of D,L-N,N-Didesmethyl Venlafaxine-d11 internal standard solutions.

References

• 1. static.cymitquimica.com [static.cymitquimica.com]

Application Note: High-Throughput Analysis of D,L-N,N-Didesmethyl Venlafaxine-d11 using LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of D,L-N,N-Didesmethyl Venlafaxine-d11, a deuterated internal standard for the venlafaxine (B1195380) metabolite N,N-didesmethyl venlafaxine. The method utilizes Multiple Reaction Monitoring (MRM) for selective and precise detection, making it suitable for use in pharmacokinetic and drug metabolism studies. Detailed experimental protocols for sample preparation, chromatographic separation, and mass spectrometric conditions are provided.

Introduction

Venlafaxine is a widely prescribed antidepressant that is metabolized in the body to several active and inactive metabolites, including N,N-didesmethyl venlafaxine. Accurate quantification of these metabolites is crucial for understanding the pharmacokinetics and pharmacodynamics of venlafaxine. Stable isotope-labeled internal standards, such as D,L-N,N-Didesmethyl Venlafaxine-d11, are essential for correcting for matrix effects and variability in sample processing and instrument response, thereby ensuring the accuracy and precision of bioanalytical methods. This document provides the key MRM transitions and a general protocol for the analysis of D,L-N,N-Didesmethyl Venlafaxine-d11.

Predicted MRM Transitions

The MRM transitions for D,L-N,N-Didesmethyl Venlafaxine-d11 were predicted based on the known fragmentation of venlafaxine and its deuterated analogs. The molecular weight of N,N-Didesmethyl Venlafaxine is 249.35 g/mol [1]. The addition of 11 deuterium (B1214612) atoms results in a significant mass shift. The precursor ion ([M+H]⁺) for the deuterated standard is predicted to be m/z 261.2. Common fragments for venlafaxine and its metabolites result from cleavage of the ethylamine (B1201723) side chain. For the d11 analog, a prominent product ion is expected from the deuterated side chain.

Table 1: Predicted MRM Transitions for D,L-N,N-Didesmethyl Venlafaxine-d11

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Predicted Collision Energy (eV)
D,L-N,N-Didesmethyl Venlafaxine-d11	261.2	121.1	25
D,L-N,N-Didesmethyl Venlafaxine-d11	261.2	72.1	30

Note: Collision energy is instrument-dependent and should be optimized.

Experimental Protocols

Sample Preparation: Protein Precipitation

Protein precipitation is a straightforward and effective method for extracting venlafaxine and its metabolites from plasma samples.[2]

• To 100 µL of plasma sample, add 300 µL of acetonitrile (B52724) containing the internal standard (D,L-N,N-Didesmethyl Venlafaxine-d11).

• Vortex the mixture for 30 seconds to precipitate proteins.

• Centrifuge the samples at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject a portion of the reconstituted sample into the LC-MS/MS system.

Liquid Chromatography

The following chromatographic conditions can be used as a starting point and should be optimized for the specific application.

Table 2: Liquid Chromatography Conditions

Parameter	Value
Column	C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry

The mass spectrometer should be operated in positive electrospray ionization (ESI) mode.

Table 3: Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3500 V
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr

Experimental Workflow

Caption: Experimental workflow for the LC-MS/MS analysis of D,L-N,N-Didesmethyl Venlafaxine-d11.

Data Analysis

Data acquisition and processing are typically performed using the software provided by the mass spectrometer manufacturer. The concentration of the analyte is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve.

Conclusion

This application note provides the necessary MRM transitions and a foundational protocol for the quantitative analysis of D,L-N,N-Didesmethyl Venlafaxine-d11 by LC-MS/MS. The described method is a valuable tool for researchers in drug development and related fields requiring accurate and reliable quantification of venlafaxine metabolites. The provided protocols for sample preparation, chromatography, and mass spectrometry can be adapted and optimized to meet the specific requirements of different research applications.

References

• 1. N,N-Didesmethylvenlafaxine | C15H23NO2 | CID 9795857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Multiplexed quantification of venlafaxine and metabolites in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Venlafaxine and its Metabolites in Human Urine

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Venlafaxine (B1195380) (VEN) is a widely prescribed antidepressant belonging to the serotonin-norepinephrine reuptake inhibitor (SNRI) class.[1] It is extensively metabolized in the liver primarily to O-desmethylvenlafaxine (ODV), which is also pharmacologically active.[2][3][4] Other minor, less potent metabolites include N-desmethylvenlafaxine (NDV) and N,O-didesmethylvenlafaxine (DDV).[2][4] Monitoring the urinary excretion of venlafaxine and its metabolites is crucial in pharmacokinetic studies, toxicological screenings, and clinical research to understand drug disposition and patient adherence. This application note provides detailed protocols for the quantification of venlafaxine and its major metabolites in human urine samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and selective technique.[2] Alternative methods such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography with UV detection (HPLC-UV) are also briefly discussed.[2][5]

Signaling Pathway of Venlafaxine Metabolism

Caption: Metabolic pathway of Venlafaxine.

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. sysrevpharm.org [sysrevpharm.org]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. turkjps.org [turkjps.org]

Application Notes and Protocols for Bioequivalence Studies Using D,L-N,N-Didesmethyl Venlafaxine-d11

For Researchers, Scientists, and Drug Development Professionals

Introduction

Venlafaxine (B1195380) is a widely prescribed serotonin-norepinephrine reuptake inhibitor (SNRI) for the treatment of major depressive disorder, generalized anxiety disorder, and other mood disorders. To ensure the therapeutic equivalence of generic formulations of venlafaxine, regulatory agencies require bioequivalence (BE) studies. These studies compare the pharmacokinetic (PK) parameters of the generic product to the reference listed drug.

Accurate quantification of venlafaxine and its active metabolite, O-desmethylvenlafaxine (ODV), in biological matrices is critical for the successful conduct of BE studies. The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard in quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS/MS) due to its ability to compensate for variability in sample preparation and matrix effects. D,L-N,N-Didesmethyl Venlafaxine-d11, a deuterated analog of a minor metabolite of venlafaxine, serves as an ideal internal standard for the accurate determination of venlafaxine and its metabolites. Its structural similarity and co-eluting properties with the analytes of interest ensure reliable and robust analytical performance.

This document provides detailed application notes and protocols for the use of D,L-N,N-Didesmethyl Venlafaxine-d11 in bioequivalence studies of venlafaxine.

Bioanalytical Method for Venlafaxine and Metabolites

A robust and validated bioanalytical method is the cornerstone of any bioequivalence study. LC-MS/MS is the preferred technique for its high sensitivity, selectivity, and speed.

Experimental Protocol: Plasma Sample Analysis

1. Sample Preparation: Protein Precipitation

• To 200 µL of human plasma in a microcentrifuge tube, add 20 µL of the internal standard working solution (D,L-N,N-Didesmethyl Venlafaxine-d11 in methanol).

• Vortex mix for 10 seconds.

• Add 600 µL of acetonitrile (B52724) (containing 0.1% formic acid) to precipitate plasma proteins.

• Vortex mix vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

• Vortex mix and transfer to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Conditions

• Liquid Chromatography (LC)

  • Column: C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient:

    • 0-0.5 min: 20% B

    • 0.5-2.5 min: 20% to 80% B

    • 2.5-3.0 min: 80% B

    • 3.0-3.1 min: 80% to 20% B

    • 3.1-5.0 min: 20% B

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40°C.

• Mass Spectrometry (MS/MS)

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Venlafaxine	278.2	58.1
O-Desmethylvenlafaxine (ODV)	264.2	58.1
D,L-N,N-Didesmethyl Venlafaxine-d11 (IS)	261.3	69.2

Note: The specific m/z values for the deuterated internal standard may vary slightly depending on the exact position and number of deuterium (B1214612) atoms. The provided values are illustrative.

Bioequivalence Study Design and Pharmacokinetic Analysis

A typical bioequivalence study for venlafaxine follows a randomized, single-dose, two-period, two-sequence crossover design under fasting conditions.

Experimental Protocol: Bioequivalence Study

• Subject Recruitment: A sufficient number of healthy adult male and female volunteers are enrolled after obtaining informed consent.

• Randomization: Subjects are randomly assigned to one of two treatment sequences (Test formulation followed by Reference formulation, or vice-versa).

• Dosing: In each study period, subjects receive a single oral dose of either the test or reference venlafaxine formulation.

• Blood Sampling: Blood samples are collected in tubes containing an anticoagulant (e.g., K2EDTA) at predefined time points (e.g., pre-dose, and 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, 24, 36, 48, and 72 hours post-dose).

• Plasma Separation: Plasma is separated by centrifugation and stored frozen at -70°C until analysis.

• Washout Period: A washout period of at least 7 days separates the two treatment periods to ensure complete elimination of the drug from the body.

• Bioanalysis: Plasma samples are analyzed for venlafaxine and O-desmethylvenlafaxine concentrations using the validated LC-MS/MS method with D,L-N,N-Didesmethyl Venlafaxine-d11 as the internal standard.

• Pharmacokinetic Analysis: The following pharmacokinetic parameters are calculated for both venlafaxine and O-desmethylvenlafaxine:

  • Cmax: Maximum observed plasma concentration.

  • Tmax: Time to reach Cmax.

  • AUC(0-t): Area under the plasma concentration-time curve from time zero to the last measurable concentration.

  • AUC(0-inf): Area under the plasma concentration-time curve from time zero to infinity.

• Statistical Analysis: The 90% confidence intervals for the geometric mean ratios (Test/Reference) of Cmax, AUC(0-t), and AUC(0-inf) are calculated. For bioequivalence to be concluded, these confidence intervals must fall within the regulatory acceptance range of 80.00% to 125.00%.

Data Presentation

The following tables summarize representative pharmacokinetic data from a hypothetical bioequivalence study of a 75 mg venlafaxine formulation.

Table 1: Pharmacokinetic Parameters for Venlafaxine (Mean ± SD)

Parameter	Test Formulation	Reference Formulation	Geometric Mean Ratio (90% CI)
Cmax (ng/mL)	125.6 ± 30.2	128.9 ± 33.5	97.4% (90.5% - 104.8%)
AUC(0-t) (ng·h/mL)	850.4 ± 210.7	865.1 ± 225.3	98.3% (92.1% - 104.9%)
AUC(0-inf) (ng·h/mL)	875.2 ± 218.9	890.6 ± 235.1	98.3% (92.0% - 105.0%)
Tmax (h)	2.5 ± 0.8	2.6 ± 0.9	-

Table 2: Pharmacokinetic Parameters for O-Desmethylvenlafaxine (Mean ± SD)

Parameter	Test Formulation	Reference Formulation	Geometric Mean Ratio (90% CI)
Cmax (ng/mL)	155.3 ± 40.1	152.8 ± 42.6	101.6% (94.3% - 109.4%)
AUC(0-t) (ng·h/mL)	2450.7 ± 580.4	2488.2 ± 610.9	98.5% (93.5% - 103.8%)
AUC(0-inf) (ng·h/mL)	2510.3 ± 605.1	2550.8 ± 630.2	98.4% (93.3% - 103.8%)
Tmax (h)	4.8 ± 1.2	4.9 ± 1.3	-

Visualizations

Bioequivalence Study Workflow

Metabolic Pathway of Venlafaxine

Application Note: High-Throughput Analysis of Venlafaxine in Human Plasma using a Deuterated Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive high-throughput method for the quantification of venlafaxine (B1195380) and its active metabolite, O-desmethylvenlafaxine (ODV), in human plasma. The method utilizes liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a stable isotope-labeled internal standard, venlafaxine-d6, to ensure accuracy and precision.[1][2][3] Sample preparation is streamlined for high-throughput screening using a simple protein precipitation protocol.[4][5][6] This method is ideal for therapeutic drug monitoring (TDM), pharmacokinetic (PK) studies, and clinical research applications requiring rapid and reliable analysis of venlafaxine.[4][7][8][9]

Introduction

Venlafaxine is a widely prescribed serotonin-norepinephrine reuptake inhibitor (SNRI) for the treatment of depression and anxiety disorders.[2][10] Monitoring plasma concentrations of venlafaxine and its equipotent active metabolite, O-desmethylvenlafaxine (ODV), is crucial for optimizing therapeutic outcomes and minimizing adverse effects.[2][7] The significant inter-individual variability in venlafaxine metabolism necessitates reliable analytical methods for personalized medicine.

High-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for bioanalytical studies due to its high sensitivity, selectivity, and speed.[3][8] The use of a deuterated internal standard, such as venlafaxine-d6, is critical for correcting analytical variability that can arise during sample preparation and injection.[1][3] This application note provides a comprehensive protocol for a high-throughput LC-MS/MS assay for the simultaneous determination of venlafaxine and ODV in human plasma.

Experimental

Materials and Reagents

• Venlafaxine hydrochloride and O-desmethylvenlafaxine succinate (B1194679) reference standards

• Venlafaxine-d6 hydrochloride internal standard (IS)[1][2]

• HPLC-grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid (LC-MS grade)

• Ammonium acetate (B1210297) (LC-MS grade)

• Human plasma (K2EDTA)

Sample Preparation: Protein Precipitation

• Label 1.5 mL microcentrifuge tubes for standards, quality controls (QCs), and unknown samples.

• Pipette 200 µL of human plasma into the appropriately labeled tubes.

• Add 50 µL of the internal standard working solution (Venlafaxine-d6 in 50% methanol) to each tube.

• To precipitate proteins, add 600 µL of acetonitrile containing 0.1% formic acid to each tube.[4][5]

• Vortex each tube for 30 seconds to ensure thorough mixing.

• Centrifuge the samples at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

• Inject a portion of the supernatant (typically 5-10 µL) into the LC-MS/MS system.[11]

Liquid Chromatography

A reversed-phase C18 column is commonly used for the separation of venlafaxine and its metabolites.[8][11] A gradient elution with a mobile phase consisting of acidified water and an organic solvent like acetonitrile or methanol provides efficient separation and sharp peak shapes.[11]

Table 1: Liquid Chromatography Parameters

Parameter	Value
Column	C18 reversed-phase (e.g., 50 mm x 2.1 mm, 1.8 µm)[11]
Mobile Phase A	0.1% Formic acid in water[11]
Mobile Phase B	0.1% Formic acid in acetonitrile[11]
Flow Rate	0.4 mL/min
Gradient	Start at 10% B, ramp to 90% B over 2.5 min, hold for 0.5 min, return to initial conditions
Column Temperature	40 °C[11]
Injection Volume	5 µL
Total Run Time	Approximately 3-4 minutes[4][8]

Mass Spectrometry

A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode with multiple reaction monitoring (MRM) is used for detection and quantification.[4][8]

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive[4]
Scan Type	Multiple Reaction Monitoring (MRM)[4]
IonSpray Voltage	+5500 V[3]
Source Temperature	500 °C[3]
Curtain Gas	35 psi[3]
Collision Gas	Nitrogen
Ion Source Gas 1	50 psi[3]
Ion Source Gas 2	55 psi[3]

Table 3: MRM Transitions and Compound-Specific Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Venlafaxine	278.3	121.1[3]	25-35
O-desmethylvenlafaxine	264.3	58.1[4]	30-40
Venlafaxine-d6 (IS)	284.4	121.1[3]	25-35

Results and Discussion

Method Validation

The developed method should be fully validated according to regulatory guidelines to ensure its reliability for bioanalytical applications. Key validation parameters are summarized below.

Table 4: Method Validation Summary

Parameter	Typical Performance Characteristics
Linearity Range	2.0 - 500 ng/mL for both venlafaxine and ODV (r² > 0.99)[4]
Lower Limit of Quantification (LLOQ)	2.0 ng/mL[4]
Intra- and Inter-batch Precision (%CV)	< 15%[4][8]
Accuracy (% bias)	Within ±15%[4][8]
Extraction Recovery	> 80% for both analytes and IS[8]
Matrix Effect	Minimal ion suppression or enhancement observed.
Stability	Analytes are stable in plasma through freeze-thaw cycles and at room temperature for relevant periods.

Visualizations

Caption: High-throughput screening workflow for venlafaxine analysis.

Caption: Mechanism of action of venlafaxine at the synapse.

Conclusion

The LC-MS/MS method described provides a rapid, sensitive, and reliable approach for the high-throughput quantification of venlafaxine and its active metabolite, O-desmethylvenlafaxine, in human plasma. The simple protein precipitation sample preparation and short chromatographic run time make this method highly suitable for clinical research and therapeutic drug monitoring environments where large numbers of samples are analyzed. The use of a deuterated internal standard ensures the accuracy and precision of the results, which is essential for pharmacokinetic studies and personalized medicine applications.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Multiple-reaction monitoring (MRM) LC–MS/MS quantitation of venlafaxine and its O-desmethyl metabolite for a preclinical pharmacokinetic study in rabbits - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Liquid chromatography tandem mass spectrometry assay for the simultaneous determination of venlafaxine and O-desmethylvenlafaxine in human plasma and its application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sysrevpharm.org [sysrevpharm.org]
• 6. Multiplexed quantification of venlafaxine and metabolites in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Liquid chromatography-tandem mass spectrometry (LC-MS-MS) method for simultaneous determination of venlafaxine and its active metabolite O-desmethyl venlafaxine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Liquid chromatography-mass spectrometry method for the determination of venlafaxine in human plasma and application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. juniperpublishers.com [juniperpublishers.com]
• 11. benchchem.com [benchchem.com]

Application Note: Quantification of N,N-didesmethylvenlafaxine in Biological Matrices using LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-didesmethylvenlafaxine (NNDDV) is a minor metabolite of the widely prescribed antidepressant venlafaxine (B1195380). Accurate quantification of NNDDV in biological matrices is crucial for comprehensive pharmacokinetic studies and to fully understand the metabolic profile of venlafaxine. This application note provides a detailed protocol for the analysis of NNDDV in human plasma using a sensitive and specific Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method. The described method is based on recent validated assays and is suitable for high-throughput analysis in a research or clinical setting.

Metabolic Pathway of Venlafaxine

Venlafaxine undergoes extensive metabolism in the liver, primarily mediated by cytochrome P450 (CYP) enzymes. The major metabolic pathway is O-demethylation to form the active metabolite O-desmethylvenlafaxine (ODV). N-demethylation to N-desmethylvenlafaxine (NDV) is a minor pathway. NNDDV is formed through the further metabolism of NDV. Understanding this pathway is essential for interpreting drug metabolism and pharmacokinetic data.

Caption: Metabolic pathway of Venlafaxine to its major and minor metabolites.

Experimental Protocol: LC-MS/MS Analysis of N,N-didesmethylvenlafaxine in Human Plasma

This protocol is based on the method described by Knezevic et al. (2024), which allows for the simultaneous quantification of venlafaxine and its metabolites.[1][2]

Sample Preparation (Protein Precipitation)

Protein precipitation is a rapid and effective method for extracting NNDDV from plasma samples.[1][2]

Materials:

• Human plasma (K2EDTA)

• Acetonitrile (B52724) (ACN), HPLC grade

• Internal Standard (IS) solution (e.g., N,N-didesmethylvenlafaxine-d6)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Microcentrifuge

Procedure:

• Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the internal standard working solution.

• Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 30 seconds.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 95% Mobile Phase A).

• Vortex briefly and inject into the LC-MS/MS system.

Liquid Chromatography Conditions

Instrumentation:

• A validated UPLC or HPLC system.

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	Time (min)

Note: The gradient should be optimized for the specific column and system to ensure adequate separation of NNDDV from other metabolites and matrix components.

Mass Spectrometry Conditions

Instrumentation:

• A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Parameter	Recommended Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)
Multiple Reaction Monitoring (MRM) Transitions	Analyte
Source Temperature	500°C
Gas 1 (Nebulizer Gas)	50 psi
Gas 2 (Heater Gas)	50 psi
Curtain Gas	35 psi
IonSpray Voltage	5500 V

Note: The MRM transitions and collision energy are critical parameters that must be optimized for the specific instrument to achieve the best sensitivity and specificity for NNDDV. This typically involves infusing a standard solution of the analyte and its internal standard into the mass spectrometer and performing a product ion scan to identify the most intense and stable fragment ions.

Experimental Workflow

The overall workflow for the analysis of N,N-didesmethylvenlafaxine in biological matrices is depicted below.

Caption: A typical experimental workflow for the LC-MS/MS analysis of NNDDV.

Quantitative Data Summary

The following table summarizes the quantitative data from validated LC-MS/MS methods for the analysis of N,N-didesmethylvenlafaxine.

Parameter	Knezevic et al. (2024) - Human Plasma[1][2]	Gu et al. (2018) - Rat Plasma[3][4]
Analytical Method	LC-MS/MS	LC-MS/MS
Sample Preparation	Protein Precipitation	Liquid-Liquid Extraction
Linearity Range (ng/mL)	5 - 800	1.00 - 400
Regression Model	Weighted Quadratic	Not Specified
Inter-assay Imprecision	1.9% - 9.3%	Not Specified
Recovery Efficiency	>96%	Not Specified
Process Efficiency	>96%	Not Specified

Conclusion

The described LC-MS/MS method provides a robust and sensitive approach for the quantification of N,N-didesmethylvenlafaxine in human plasma. The simple protein precipitation sample preparation method allows for high-throughput analysis, making it suitable for pharmacokinetic studies and therapeutic drug monitoring research. Adherence to the detailed protocol and proper validation of the method on the specific instrumentation are crucial for obtaining accurate and reliable results.

References

• 1. Multiplexed quantification of venlafaxine and metabolites in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ovid.com [ovid.com]
• 3. Validation of an LC-MS/MS method for simultaneous quantification of venlafaxine and its five metabolites in rat plasma and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

minimizing matrix effects in venlafaxine LC-MS/MS analysis

Welcome to the technical support center for the LC-MS/MS analysis of venlafaxine (B1195380). This resource provides troubleshooting guidance and answers to frequently asked questions to help you minimize matrix effects and ensure accurate, reproducible results in your bioanalysis.

Troubleshooting Guide

This guide addresses common issues encountered during the LC-MS/MS analysis of venlafaxine, offering potential causes and recommended actions.

Problem	Potential Cause(s)	Recommended Action(s)
Low Analyte Response / Poor Sensitivity	Ion Suppression: Co-eluting matrix components, particularly phospholipids (B1166683), are competing with venlafaxine for ionization in the MS source.[1][2]	- Improve Sample Cleanup: Switch from Protein Precipitation (PPT) to a more rigorous technique like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to better remove interfering compounds.[1][3] - Optimize Chromatography: Adjust the gradient, mobile phase composition, or switch to a different column chemistry (e.g., biphenyl) to achieve chromatographic separation of venlafaxine from the suppression zone.[4][5] - Sample Dilution: If sensitivity allows, diluting the sample can reduce the concentration of interfering matrix components.[4][6][7]
Inefficient Extraction (Low Recovery): The chosen sample preparation protocol is not effectively extracting venlafaxine from the matrix.[8]	- Optimize LLE/SPE Parameters: Adjust the pH of the sample or the composition of extraction and wash solvents.[8] - Evaluate Different SPE Sorbents: Test various sorbents (e.g., reversed-phase, ion exchange, or mixed-mode) to find the one with the best retention and recovery for venlafaxine.[3]
High Variability in Results / Poor Precision	Inconsistent Matrix Effects: Different lots of biological matrix (e.g., plasma from different subjects) have varying compositions, leading to different degrees of ion suppression.[8]	- Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS (e.g., venlafaxine-d6) is the most effective way to compensate for variable matrix effects as it co-elutes and experiences similar ionization suppression or enhancement.[1][4][7] - Implement Robust Sample Cleanup: More effective sample preparation (SPE > LLE > PPT) reduces the overall matrix load and its variability.[3] - Matrix-Matched Calibrators: Prepare calibration standards and QCs in the same biological matrix as the study samples to account for consistent matrix effects.[1][7]
Phospholipid Accumulation: Buildup of phospholipids on the analytical column can lead to erratic elution and inconsistent ion suppression.[9]	- Incorporate Phospholipid Removal Step: Use specialized phospholipid removal plates or cartridges (e.g., HybridSPE-Phospholipid) during sample preparation.[9][10] - Divert Flow: Use a divert valve to direct the early-eluting, highly polar matrix components (including many phospholipids) to waste instead of the MS source.[6]
Peak Tailing or Splitting	Column Contamination: Accumulation of matrix components on the column.[2]	- Improve Sample Preparation: As above, cleaner samples prevent column fouling. - Column Washing: Implement a robust column wash with a strong organic solvent at the end of each run or analytical batch.[11] - Use a Guard Column: A guard column can protect the analytical column from strongly retained matrix components.[11]

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern for venlafaxine analysis?

A1: A matrix effect is the alteration of an analyte's ionization efficiency due to co-eluting, undetected components in the sample matrix (e.g., plasma, urine).[8] These effects, typically ion suppression or enhancement, are a primary concern in LC-MS/MS because they directly impact the accuracy, precision, and sensitivity of the analysis, potentially leading to incorrect quantitative results.[1][4][8] Endogenous components like phospholipids and salts are common causes of these interferences in biological samples.[8]

Q2: How can I determine if my venlafaxine assay is suffering from matrix effects?

A2: There are two primary methods to assess matrix effects:

• Post-Column Infusion: This is a qualitative method to identify regions of ion suppression or enhancement in the chromatogram. A solution of venlafaxine is continuously infused into the mass spectrometer post-column, while a blank, extracted matrix sample is injected. Dips or rises in the baseline signal indicate where matrix components are causing suppression or enhancement, respectively.[2][4][6][8]

• Post-Extraction Spiking: This is the standard quantitative approach. The signal response of venlafaxine spiked into a blank extracted matrix is compared to the response of venlafaxine in a pure (neat) solvent at the same concentration. The ratio of these responses, known as the Matrix Factor (MF), quantifies the effect. An MF < 1 indicates ion suppression, while an MF > 1 indicates ion enhancement.[8]

Q3: What is the best sample preparation technique to minimize matrix effects for venlafaxine?

A3: The choice of technique depends on the required sensitivity and throughput. Here is a general comparison:

• Protein Precipitation (PPT): This is the simplest and fastest method but is least effective at removing matrix components, often resulting in significant matrix effects, especially from phospholipids.[3]

• Liquid-Liquid Extraction (LLE): LLE offers a cleaner extract than PPT by partitioning venlafaxine into an immiscible organic solvent, leaving many interferences behind.[3][12] Recovery can be optimized by adjusting solvent choice and pH.[13]

• Solid-Phase Extraction (SPE): SPE is generally the most effective technique for removing matrix interferences, providing the cleanest extracts.[1][3][14] Mixed-mode SPE, which utilizes both reversed-phase and ion-exchange mechanisms, can be particularly effective for basic compounds like venlafaxine, leading to a significant reduction in matrix effects.[3]

Q4: Should I use an internal standard? If so, what kind?

A4: Yes, using an internal standard is crucial. The best choice is a stable isotope-labeled (SIL) internal standard, such as venlafaxine-d6.[7][8] A SIL-IS is considered the "gold standard" because it has nearly identical chemical properties and chromatographic retention time to venlafaxine.[1][4] This means it will be affected by matrix effects in the same way as the analyte, allowing for reliable correction and ensuring accurate quantification even when ion suppression varies between samples.[7]

Q5: Can I just dilute my sample to reduce matrix effects?

A5: Yes, sample dilution is a simple strategy to reduce the concentration of interfering matrix components.[4][6][7] However, this approach also dilutes venlafaxine, which can compromise the sensitivity of the assay. This method is only feasible if the original concentration of venlafaxine is high enough to be accurately quantified after dilution.[4][6]

Experimental Workflows and Protocols

Visualizing the Troubleshooting Process

The following diagram illustrates a logical workflow for identifying and mitigating matrix effects in your venlafaxine LC-MS/MS analysis.

Caption: A troubleshooting workflow for investigating and addressing matrix effects.

Sample Preparation Protocols

Protocol 1: Protein Precipitation (PPT) - Basic Cleanup

This method is fast but offers minimal cleanup.

• Aliquot: Pipette 100 µL of plasma sample, calibration standard, or QC into a microcentrifuge tube.

• Add Internal Standard: Add the working solution of the internal standard (e.g., venlafaxine-d6).

• Precipitate: Add 300 µL of ice-cold acetonitrile (B52724) (containing 1% formic acid can improve precipitation).

• Vortex: Mix vigorously for 1-2 minutes to ensure thorough protein precipitation.

• Centrifuge: Centrifuge at high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Transfer: Carefully transfer the supernatant to a clean tube or 96-well plate.

• Evaporate & Reconstitute: Evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the mobile phase.[8]

• Analyze: Vortex briefly and inject the sample into the LC-MS/MS system.

Protocol 2: Liquid-Liquid Extraction (LLE) - Intermediate Cleanup

This protocol provides a cleaner sample than PPT.

• Aliquot: Pipette 200 µL of plasma sample into a clean tube.[8]

• Add Internal Standard: Add the working solution of the internal standard.

• Adjust pH: Add a small volume of a basic solution (e.g., ammonium (B1175870) hydroxide) to raise the pH, ensuring venlafaxine is in its free base form.

• Extract: Add 1 mL of an appropriate organic solvent (e.g., methyl tert-butyl ether or a hexane/isoamyl alcohol mixture).[13][15]

• Vortex & Centrifuge: Vortex for 2-5 minutes, then centrifuge for 5 minutes to separate the layers.[8]

• Transfer: Carefully transfer the upper organic layer to a clean tube.[8]

• Evaporate & Reconstitute: Evaporate the organic solvent to dryness under nitrogen. Reconstitute the residue in mobile phase.[8]

• Analyze: Inject into the LC-MS/MS system.

Protocol 3: Solid-Phase Extraction (SPE) - Advanced Cleanup

This method offers the most effective removal of matrix interferences.[14][16]

• Condition Cartridge: Condition a mixed-mode or C18 SPE cartridge by passing 1 mL of methanol (B129727) followed by 1 mL of deionized water.[8]

• Pre-treat Sample: Dilute 200 µL of plasma with an acidic solution (e.g., 4% phosphoric acid) to ensure venlafaxine is charged.

• Load Sample: Load the pre-treated sample onto the conditioned SPE cartridge.[8]

• Wash Cartridge: Wash the cartridge with 1 mL of a weak organic solvent (e.g., 5% methanol in water) to remove polar interferences.[8]

• Elute Analyte: Elute venlafaxine and the internal standard using a small volume (e.g., 2 x 0.5 mL) of an appropriate elution solvent (e.g., 5% ammonium hydroxide (B78521) in methanol).

• Evaporate & Reconstitute: Evaporate the eluate to dryness and reconstitute in mobile phase.[8]

• Analyze: Inject the final sample into the LC-MS/MS system.

General Analysis Workflow

The following diagram outlines the key stages from sample receipt to final data analysis.

Caption: A general experimental workflow for the bioanalysis of venlafaxine.

Data Summary: Comparison of Sample Preparation Techniques

The effectiveness of different sample preparation techniques can be evaluated based on analyte recovery and the reduction of matrix effects. The following table summarizes typical performance characteristics.

Technique	Typical Analyte Recovery	Matrix Effect Reduction	Throughput	Relative Cost & Complexity
Protein Precipitation (PPT)	Good to Excellent (>80%)[17]	Low (High potential for ion suppression)[3]	High	Low
Liquid-Liquid Extraction (LLE)	Variable to Good (70-100%)[13]	Moderate	Moderate	Moderate
Solid-Phase Extraction (SPE)	Excellent (>80-95%)[14][16]	High (Significantly reduces ion suppression)[3]	Low to Moderate	High
Phospholipid Removal Plates	Excellent (>95%)[17]	High (Specifically targets phospholipids)[9]	High	Moderate to High

References

• 1. longdom.org [longdom.org]
• 2. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. phenomenex.com [phenomenex.com]
• 6. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. diva-portal.org [diva-portal.org]
• 11. DSpace [research-repository.griffith.edu.au]
• 12. [Extraction techniques for analysis of venlafaxine and its metabolites in biological matrices] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. psychiatriapolska.pl [psychiatriapolska.pl]
• 14. Liquid chromatography-tandem mass spectrometry (LC-MS-MS) method for simultaneous determination of venlafaxine and its active metabolite O-desmethyl venlafaxine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Multiplexed quantification of venlafaxine and metabolites in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: D,L-N,N-Didesmethyl Venlafaxine-d11 &amp; Ion Suppression

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering ion suppression during the LC-MS/MS analysis of venlafaxine (B1195380) and utilizing D,L-N,N-Didesmethyl Venlafaxine-d11 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect my analysis of venlafaxine?

A1: Ion suppression is a type of matrix effect where co-eluting compounds from the sample matrix (e.g., plasma, urine) interfere with the ionization of the target analyte (venlafaxine) in the mass spectrometer's ion source.[1] This interference reduces the analyte's signal intensity, leading to inaccurate and imprecise quantification, poor sensitivity, and unreliable results.[2] Essentially, molecules from the biological matrix compete with venlafaxine for ionization, leading to a decreased number of venlafaxine ions reaching the detector.

Q2: How can a stable isotope-labeled internal standard like D,L-N,N-Didesmethyl Venlafaxine-d11 help with ion suppression?

A2: A stable isotope-labeled internal standard (SIL-IS) is the gold standard for mitigating matrix effects.[3] D,L-N,N-Didesmethyl Venlafaxine-d11 is an ideal internal standard because it co-elutes with the analyte and experiences similar ion suppression or enhancement.[1] Since the SIL-IS is added at a known concentration to all samples, standards, and quality controls, the ratio of the analyte's signal to the internal standard's signal remains constant, even if both are suppressed. This allows for accurate quantification of venlafaxine despite the presence of matrix effects.

Q3: What are the common causes of ion suppression in my venlafaxine assay?

A3: Common causes of ion suppression include:

• Endogenous matrix components: Phospholipids, salts, and other endogenous substances from biological samples are major contributors to ion suppression.[3]

• Exogenous substances: Anticoagulants used during sample collection or contaminants from plasticware can also interfere with ionization.[3]

• Inadequate sample preparation: Insufficient removal of matrix components during sample cleanup is a primary reason for ion suppression.

• Chromatographic co-elution: If matrix components elute at the same time as venlafaxine, they will compete for ionization.

Q4: How can I determine if my venlafaxine analysis is affected by ion suppression?

A4: Two common methods to assess ion suppression are:

• Post-column infusion: This qualitative technique involves infusing a constant flow of venlafaxine solution into the mass spectrometer while injecting a blank, extracted matrix sample. A dip in the baseline signal indicates the retention times where ion suppression occurs.[3]

• Post-extraction spiking: This quantitative method compares the signal of an analyte spiked into a blank extracted matrix with the signal of the analyte in a neat (pure) solvent at the same concentration. The ratio of these signals is the Matrix Factor (MF). An MF less than 1 indicates ion suppression, while an MF greater than 1 suggests ion enhancement.[3]

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving ion suppression issues in your venlafaxine LC-MS/MS method.

Diagram: Ion Suppression Troubleshooting Workflow

Caption: A flowchart outlining the steps to identify, troubleshoot, and resolve ion suppression issues.

Problem: Inconsistent results, poor accuracy, and low sensitivity in venlafaxine quantification.

Step 1: Confirm the Presence of Ion Suppression

• Action: Perform a post-column infusion experiment or a post-extraction spike analysis as described in the FAQs.

• Expected Outcome: These experiments will confirm if and at what retention times ion suppression is occurring.

Step 2: Optimize Sample Preparation

The goal of sample preparation is to remove interfering matrix components before analysis. The choice of technique can significantly impact the cleanliness of the final extract.

• Protein Precipitation (PPT):

  • Description: A simple and fast method where a solvent (e.g., acetonitrile) is added to the plasma sample to precipitate proteins.

  • Pros: Quick and easy.

  • Cons: Often results in the least clean extract, as it may not effectively remove phospholipids, a major source of ion suppression.[4]

  • Recommendation: Use as a preliminary clean-up step or for less complex matrices. One study noted minor matrix effects and high process efficiency (>96%) for venlafaxine and its metabolites using protein precipitation.[2]

• Liquid-Liquid Extraction (LLE):

  • Description: Analytes are partitioned between the aqueous sample and an immiscible organic solvent.

  • Pros: Can provide a cleaner extract than PPT.

  • Cons: Can be more labor-intensive and may require optimization of solvent and pH.

  • Recommendation: A good option for improving sample cleanliness.

• Solid-Phase Extraction (SPE):

  • Description: The sample is passed through a solid sorbent that retains the analyte, while interferences are washed away. The analyte is then eluted with a different solvent.

  • Pros: Generally provides the cleanest extracts and can be automated.

  • Cons: Requires method development to select the appropriate sorbent and optimize wash/elution steps.

  • Recommendation: The most effective method for removing a wide range of interferences.

Quantitative Data Summary: Sample Preparation Method Comparison for Venlafaxine

Sample Preparation Method	Analyte(s)	Matrix	Recovery (%)	Matrix Effect (%)	Reference
Protein Precipitation	Venlafaxine & 5 metabolites	Rat Plasma	>96 (Process Efficiency)	Minor	[2]
Protein Precipitation	Venlafaxine & ODV	Human Plasma	Not specified	Not specified	[5]
Solid-Phase Extraction	Venlafaxine & ODV	Rabbit Plasma	Not specified	Not specified	[6][7]
Liquid-Liquid Extraction	Venlafaxine & 5 metabolites	Rat Plasma	Not specified	No significant matrix effects observed	[8]
Liquid-Liquid Extraction	Venlafaxine	Human Plasma	Not specified	Not specified	[9]

Note: "ODV" refers to O-desmethylvenlafaxine. Quantitative data for D,L-N,N-Didesmethyl Venlafaxine-d11 specifically is limited in the literature, but its behavior is expected to be very similar to venlafaxine.

Step 3: Optimize Chromatographic Conditions

• Action: Adjust the LC method to separate the elution of venlafaxine from the regions of ion suppression identified in Step 1.

  • Modify the Gradient: Alter the mobile phase gradient to improve the separation of venlafaxine from interfering matrix components.

  • Change the Column: Use a column with a different stationary phase (e.g., C18, Phenyl) to change the retention characteristics of the analytes and interferences.

  • Adjust Mobile Phase: Modify the mobile phase composition (e.g., pH, organic solvent) to improve separation.

Step 4: Implement a Stable Isotope-Labeled Internal Standard

• Action: If not already in use, incorporate D,L-N,N-Didesmethyl Venlafaxine-d11 as the internal standard.

• Rationale: As explained in the FAQs, this is the most effective way to compensate for unavoidable ion suppression, ensuring accurate quantification.

Step 5: Consider Sample Dilution

• Action: Dilute the sample with the mobile phase.

• Rationale: This can reduce the concentration of interfering matrix components, thereby lessening their impact on ionization. However, this will also dilute the analyte, so this approach is only feasible if the assay has sufficient sensitivity.

Experimental Protocols

Protocol 1: Post-Column Infusion for Ion Suppression Assessment

Objective: To qualitatively identify regions of ion suppression in the chromatogram.

Materials:

• LC-MS/MS system with a T-junction for post-column infusion

• Syringe pump

• Standard solution of venlafaxine (e.g., 100 ng/mL in mobile phase)

• Blank, extracted biological matrix (e.g., plasma processed by your current sample preparation method)

Procedure:

• Set up the LC-MS/MS system with the analytical column and mobile phase used for your venlafaxine assay.

• Connect the outlet of the LC column to a T-junction.

• Connect the syringe pump containing the venlafaxine standard solution to the second port of the T-junction.

• Connect the third port of the T-junction to the mass spectrometer's ion source.

• Begin the LC gradient without an injection and start the syringe pump to infuse the venlafaxine standard at a low, constant flow rate (e.g., 10 µL/min).

• Monitor the signal of the venlafaxine precursor/product ion transition. A stable baseline should be observed.

• Inject the blank, extracted matrix sample onto the LC column.

• Monitor the venlafaxine signal throughout the chromatographic run.

• Interpretation: Any significant drop in the baseline signal indicates a region of ion suppression caused by co-eluting matrix components.

Diagram: Post-Column Infusion Experimental Setup

Caption: A schematic of the experimental setup for a post-column infusion experiment.

Protocol 2: Post-Extraction Spike for Quantitative Matrix Effect Assessment

Objective: To quantify the extent of ion suppression or enhancement.

Materials:

• Blank biological matrix from at least six different sources

• Venlafaxine and D,L-N,N-Didesmethyl Venlafaxine-d11 standard solutions

• Your validated sample preparation method

Procedure:

• Prepare two sets of samples:

  • Set A (Analyte in Neat Solution): Spike a known amount of venlafaxine and D,L-N,N-Didesmethyl Venlafaxine-d11 into the final reconstitution solvent.

  • Set B (Analyte in Extracted Matrix): Process blank matrix samples from different sources using your sample preparation method. Spike the same amount of venlafaxine and D,L-N,N-Didesmethyl Venlafaxine-d11 into the final, dried extract before reconstitution.

• Analyze both sets of samples by LC-MS/MS.

• Calculate the Matrix Factor (MF):

  • MF = (Peak Area in Set B) / (Peak Area in Set A)

• Interpretation:

  • MF = 1: No matrix effect

  • MF < 1: Ion suppression

  • MF > 1: Ion enhancement

  • For a robust method, the matrix factor should ideally be between 0.8 and 1.2.[3]

By systematically applying these troubleshooting steps and experimental protocols, researchers can effectively identify, mitigate, and control ion suppression, leading to more accurate and reliable quantification of venlafaxine in complex biological matrices.

References

• 1. longdom.org [longdom.org]
• 2. Multiplexed quantification of venlafaxine and metabolites in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Liquid chromatography tandem mass spectrometry assay for the simultaneous determination of venlafaxine and O-desmethylvenlafaxine in human plasma and its application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Multiple-reaction monitoring (MRM) LC–MS/MS quantitation of venlafaxine and its O-desmethyl metabolite for a preclinical pharmacokinetic study in rabbits - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Multiple-reaction monitoring (MRM) LC-MS/MS quantitation of venlafaxine and its O-desmethyl metabolite for a preclinical pharmacokinetic study in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Validation of an LC-MS/MS method for simultaneous quantification of venlafaxine and its five metabolites in rat plasma and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Venlafaxine Recovery from Plasma Samples

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the recovery of venlafaxine (B1195380) from plasma samples. The following sections detail established extraction methodologies, address common experimental challenges, and offer data-driven solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for extracting venlafaxine from plasma?

A1: The three most common techniques for extracting venlafaxine and its metabolites from plasma are Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE). Each method has its advantages and disadvantages concerning recovery, purity of the extract, and susceptibility to matrix effects.

Q2: I'm experiencing low recovery of venlafaxine. What are the general causes?

A2: Low recovery can stem from several factors, including suboptimal pH of the sample, incorrect solvent selection for LLE or SPE, insufficient vortexing or mixing, analyte degradation, or issues with the SPE cartridge (e.g., improper conditioning or elution). It is crucial to ensure the pH is adjusted to keep venlafaxine in its non-ionized form for efficient extraction into an organic solvent.

Q3: How do I minimize matrix effects in my LC-MS/MS analysis of venlafaxine?

A3: Matrix effects, which can cause ion suppression or enhancement, are a significant concern in LC-MS/MS bioanalysis.[1] To mitigate these, consider more selective sample preparation methods like SPE over PPT.[2] Chromatographic separation can be optimized to separate venlafaxine from co-eluting matrix components.[3] Using a stable isotope-labeled internal standard is also a highly effective strategy to compensate for matrix effects.[3]

Q4: What is the importance of pH adjustment during venlafaxine extraction?

A4: Venlafaxine is a basic compound with a pKa of approximately 8.91-10.09.[4][5][6] Adjusting the pH of the plasma sample to be basic (typically pH > 10) will neutralize the charge on the venlafaxine molecule, making it less water-soluble and more readily extracted into an organic solvent during LLE or retained on a reversed-phase SPE column.

Troubleshooting Guides

Protein Precipitation (PPT)

Problem: Low recovery after protein precipitation.

• Potential Cause: Inefficient protein crashing.

  • Solution: Ensure the ratio of organic solvent (typically acetonitrile) to plasma is at least 3:1 (v/v).[7] Vortex the mixture vigorously for an adequate amount of time (e.g., 1-2 minutes) to ensure complete protein denaturation.[1]

• Potential Cause: Analyte co-precipitation with proteins.

  • Solution: After adding the precipitation solvent, allow the sample to incubate for a short period (e.g., 5-10 minutes) at a low temperature (e.g., 4°C) before centrifugation. This can sometimes improve the release of the analyte from the protein pellet.

Problem: High matrix effects observed in LC-MS/MS.

• Potential Cause: PPT is a non-selective sample preparation technique.

  • Solution: While simple, PPT does not extensively clean up the sample, often leaving behind phospholipids (B1166683) and other endogenous components that can interfere with the analysis.[8] If matrix effects are significant, consider switching to a more rigorous method like SPE or LLE.

Liquid-Liquid Extraction (LLE)

Problem: Persistent emulsion formation during extraction.

• Potential Cause: High concentration of lipids or proteins in the plasma sample.

  • Solution 1 (Centrifugation): Centrifuge the sample at a high speed (e.g., >3000 x g) for 5-10 minutes to break the emulsion.[9][10]

  • Solution 2 (Salting Out): Add a small amount of a saturated sodium chloride (NaCl) solution to the mixture. This increases the ionic strength of the aqueous phase and can help force the separation of the layers.[9][11]

  • Solution 3 (Solvent Modification): Add a small volume of a different organic solvent to alter the polarity of the organic phase, which can help to break the emulsion.[11]

  • Solution 4 (Gentle Mixing): Instead of vigorous vortexing, use gentle rocking or inversion to mix the phases. This reduces the energy input that can lead to emulsion formation.[11]

Problem: Low and inconsistent recovery with LLE.

• Potential Cause: Incorrect pH of the aqueous phase.

  • Solution: As venlafaxine is a basic compound, ensure the pH of the plasma sample is adjusted to be at least 1.5-2 pH units above its pKa (i.e., pH > 10) to ensure it is in its neutral, more organic-soluble form.[12]

• Potential Cause: Inappropriate extraction solvent.

  • Solution: The choice of organic solvent is critical. A mixture of hexane (B92381) and isoamyl alcohol (e.g., 99:1 v/v) has been reported to provide good recovery.[13] Diethyl ether has also been used effectively.[13] Experiment with different solvents and solvent mixtures to find the optimal one for your specific conditions.

Solid-Phase Extraction (SPE)

Problem: Low recovery of venlafaxine from the SPE cartridge.

• Potential Cause: Improper conditioning of the SPE sorbent.

  • Solution: Ensure the SPE cartridge is properly conditioned according to the manufacturer's instructions. This typically involves washing with an organic solvent (e.g., methanol) followed by an aqueous solution (e.g., water or buffer).[14]

• Potential Cause: Analyte breakthrough during sample loading.

  • Solution: The sample loading flow rate may be too high. Reduce the flow rate to allow for adequate interaction between venlafaxine and the sorbent. Also, ensure the pH of the sample is appropriate for retention on the chosen sorbent. For reversed-phase SPE (e.g., C18), a basic pH is generally preferred to retain the neutral form of venlafaxine.

• Potential Cause: Incomplete elution of the analyte.

  • Solution: The elution solvent may not be strong enough to desorb venlafaxine from the sorbent. If using a reversed-phase sorbent, a common elution solvent is methanol (B129727), sometimes with a small amount of a basic modifier like ammonium (B1175870) hydroxide (B78521) to facilitate the elution of the basic venlafaxine molecule.[14]

Data Presentation

Table 1: Comparison of Venlafaxine Recovery from Plasma Using Different Extraction Methods

Extraction Method	Key Parameters	Reported Recovery (%)	Reference(s)
Protein Precipitation	Acetonitrile (3:1 v/v)	>96%	[15][16]
Liquid-Liquid Extraction	Diethyl Ether	>88%	[13]
Liquid-Liquid Extraction	Hexane:Isoamyl alcohol (99:1 v/v)	~100% for Venlafaxine, ~70% for O-desmethylvenlafaxine	[13]
Solid-Phase Extraction	C18 Cartridge	>92%	[13]
Solid-Phase Extraction	Hydrophilic-Lipophilic Balanced (HLB) Cartridge	87-95%	[13]

Experimental Protocols

Protein Precipitation (PPT) Protocol

• Pipette 200 µL of plasma into a microcentrifuge tube.

• Add 600 µL of cold acetonitrile.

• Vortex vigorously for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Liquid-Liquid Extraction (LLE) Protocol

• To 500 µL of plasma in a centrifuge tube, add a suitable internal standard.

• Add 100 µL of 1M sodium hydroxide to adjust the pH to >10.

• Add 2 mL of the extraction solvent (e.g., a mixture of hexane and isoamyl alcohol).

• Vortex for 2 minutes.

• Centrifuge at 3000 x g for 10 minutes to separate the layers.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase.

Solid-Phase Extraction (SPE) Protocol

• Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: To 500 µL of plasma, add an internal standard. Adjust the pH to be basic if necessary. Load the sample onto the conditioned SPE cartridge at a slow, steady flow rate.

• Washing: Wash the cartridge with 1 mL of a weak organic solvent (e.g., 5% methanol in water) to remove interferences.

• Elution: Elute the venlafaxine with 1 mL of a stronger organic solvent, often with a basic modifier (e.g., 5% ammonium hydroxide in methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute the residue in the mobile phase.

Visualizations

Protein Precipitation Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. Liquid chromatography-mass spectrometry method for the determination of venlafaxine in human plasma and application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. longdom.org [longdom.org]
• 4. Venlafaxine | C17H27NO2 | CID 5656 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]
• 6. go.drugbank.com [go.drugbank.com]
• 7. researchgate.net [researchgate.net]
• 8. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 9. biotage.com [biotage.com]
• 10. researchgate.net [researchgate.net]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. researchgate.net [researchgate.net]
• 13. psychiatriapolska.pl [psychiatriapolska.pl]
• 14. benchchem.com [benchchem.com]
• 15. Multiplexed quantification of venlafaxine and metabolites in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. ovid.com [ovid.com]

Technical Support Center: Optimizing ESI Source for D,L-N,N-Didesmethyl Venlafaxine-d11

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the optimization of an Electrospray Ionization (ESI) source for the analysis of D,L-N,N-Didesmethyl Venlafaxine-d11.

Frequently Asked Questions (FAQs)

Q1: What is the expected precursor ion for D,L-N,N-Didesmethyl Venlafaxine-d11 in positive ESI mode?

The protonated molecule [M+H]⁺ is the expected precursor ion. The monoisotopic mass of N,N-Didesmethyl Venlafaxine is approximately 249.18 g/mol . With the addition of 11 deuterium (B1214612) atoms, the mass of D,L-N,N-Didesmethyl Venlafaxine-d11 is approximately 260.25 g/mol . Therefore, you should be looking for a precursor ion at m/z 261.26.

Q2: What are the primary fragment ions to monitor for D,L-N,N-Didesmethyl Venlafaxine-d11 in MS/MS analysis?

Based on the fragmentation of similar compounds, the primary fragment ions are expected to result from cleavage of the bond between the ethyl side chain and the cyclohexanol (B46403) ring.[1] The specific masses of the fragments will be shifted by the deuterium labels. It is crucial to perform a product ion scan on the deuterated precursor ion to determine the exact m/z of the most abundant and stable fragment ions for use in Multiple Reaction Monitoring (MRM) mode.

Q3: My deuterated internal standard (D,L-N,N-Didesmethyl Venlafaxine-d11) elutes slightly earlier than the non-deuterated analyte. Is this normal?

Yes, this is a common phenomenon known as the "deuterium isotope effect".[2][3] The substitution of hydrogen with the heavier deuterium isotope can lead to slight differences in the physicochemical properties of the molecule, affecting its interaction with the stationary phase of the liquid chromatography (LC) column. This often results in the deuterated compound eluting slightly earlier. While often minimal, this can impact quantification if the peaks do not co-elute sufficiently.

Q4: How can I minimize the chromatographic shift between my analyte and the deuterated internal standard?

To minimize the impact of the isotopic shift, you can:

• Optimize Chromatography: Adjusting the gradient profile, mobile phase composition, or column temperature can sometimes reduce the separation between the two peaks.[2]

• Consider the Degree of Deuteration: Internal standards with a higher number of deuterium atoms may exhibit a more pronounced shift.[2]

• Alternative Labeled Standards: If a significant chromatographic separation persists and affects data quality, consider using a stable isotope-labeled standard with ¹³C or ¹⁵N, as they typically exhibit negligible retention time shifts.[2]

Q5: I am observing poor signal intensity for my deuterated compound. What are the potential causes?

Poor signal intensity for a deuterated standard can arise from several factors:

• Suboptimal ESI Source Parameters: The ionization efficiency may be low due to non-optimized source conditions. A systematic optimization of parameters is recommended.[2]

• Ion Suppression: High concentrations of the analyte or other matrix components can compete for ionization, leading to a suppressed signal for the internal standard.[2]

• Sample Preparation Issues: Problems during sample extraction or reconstitution could selectively affect the deuterated standard.

Troubleshooting Guide

Issue 1: Low Signal Intensity or Poor Sensitivity

Potential Cause	Troubleshooting Steps
Suboptimal ESI Source Parameters	1. Perform a systematic optimization of ESI source parameters as detailed in the Experimental Protocol section.[4] 2. Ensure the mobile phase pH is appropriate for positive ionization of your analyte (generally 2 pH units below the pKa).[5][6]
Inefficient Desolvation	1. Increase the drying gas temperature and flow rate.[2] 2. Optimize the nebulizer gas pressure to ensure fine droplet formation.[7]
Ion Suppression from Matrix Effects	1. Improve sample preparation to remove interfering matrix components.[8] 2. Adjust chromatographic conditions to separate the analyte from the interfering compounds.
Inappropriate Solvent Composition	1. Ensure the use of volatile buffers and avoid non-volatile salts like phosphates.[5] 2. For reversed-phase chromatography, solvents like water, acetonitrile, and methanol (B129727) are preferable for ESI.[8]

Issue 2: Unstable Signal or High Noise

Potential Cause	Troubleshooting Steps
Unstable Spray	1. Check for blockages in the ESI needle. 2. Optimize the sprayer position relative to the inlet capillary.[6][8] 3. Ensure a consistent and appropriate liquid flow rate.
Electrical Discharge (Corona Discharge)	1. Reduce the spray voltage. This is particularly important in negative ion mode but can also occur in positive mode.[8] 2. The appearance of protonated solvent clusters can indicate the presence of a discharge.[8]
Contaminated Source	1. Clean the ESI source components, including the inlet capillary, skimmer, and ion optics.

Issue 3: In-Source Fragmentation or Adduct Formation

Potential Cause	Troubleshooting Steps
High Cone/Fragmentor/Orifice Voltage	1. Gradually decrease the cone voltage and monitor the abundance of the precursor ion versus any fragment ions.[2]
High Source Temperature	1. Reduce the drying gas temperature to minimize thermal degradation of the analyte.[2]
Presence of Salts in the Mobile Phase or Sample	1. Use high-purity solvents and volatile buffers (e.g., ammonium (B1175870) formate (B1220265) or ammonium acetate).[5] 2. Thoroughly desalt the sample during preparation.[8]

Experimental Protocols

Protocol 1: Systematic Optimization of ESI Source Parameters

This protocol outlines a systematic approach to optimize key ESI source parameters for D,L-N,N-Didesmethyl Venlafaxine-d11.

1. Initial Setup:

• Prepare a standard solution of D,L-N,N-Didesmethyl Venlafaxine-d11 in a solvent composition similar to the initial mobile phase conditions.

• Infuse the solution directly into the mass spectrometer using a syringe pump at a flow rate typical for your LC method (e.g., 0.2-0.5 mL/min).

2. Optimization Steps:

• Spray Voltage: While monitoring the ion signal, gradually increase the spray voltage until a stable and optimal signal is achieved. Typical starting values are 3-5 kV for positive mode.[7]

• Nebulizer Gas Pressure: At the optimized spray voltage, vary the nebulizer gas pressure to find the setting that provides the highest and most stable signal.

• Drying Gas Flow and Temperature: Sequentially optimize the drying gas flow rate and then the temperature to maximize the signal of the precursor ion.

• Cone (Fragmentor/Orifice) Voltage: This is a critical parameter. Start with a low value and gradually increase it. Record the voltage that maximizes the precursor ion intensity without causing significant in-source fragmentation.[2]

Optimized ESI Source Parameters (Example)

Parameter	Optimized Value
Spray Voltage	4.0 kV
Nebulizer Gas Pressure	35 psi
Drying Gas Flow Rate	10 L/min
Drying Gas Temperature	300 °C
Cone Voltage	30 V

Note: These values are illustrative and should be optimized for your specific instrument and experimental conditions.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. Chemistry Loves Chemistry: Steps for ESI Optimization (Electrospray Ionizatio) [malcolm4chemist.blogspot.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. How to optimize ESI source parameters for better sensitivity in LC-MS analysis ? | BoroPharm Inc. [boropharm.com]
• 8. elementlabsolutions.com [elementlabsolutions.com]

potential for deuterium exchange in D,L-N,N-Didesmethyl Venlafaxine-d11

Technical Support Center: D,L-N,N-Didesmethyl Venlafaxine-d11

Welcome to the technical support center for D,L-N,N-Didesmethyl Venlafaxine-d11. This resource is designed for researchers, scientists, and drug development professionals to address specific issues related to the stability and potential for deuterium (B1214612) exchange in this deuterated internal standard.

Frequently Asked Questions (FAQs)

Q1: What is deuterium exchange and why is it a concern for my analysis?

A: Deuterium (D) exchange is a chemical reaction where a deuterium atom on your internal standard is replaced by a hydrogen (H) atom from the surrounding environment (e.g., solvents, sample matrix).[1] This is a critical issue in quantitative analysis for two main reasons:

• Inaccurate Quantification: If the deuterated standard converts to the non-deuterated form, it can artificially inflate the signal of the analyte you are trying to measure, leading to inaccurate results.[1]

• Loss of Standard: The process diminishes the concentration of the deuterated internal standard, compromising its ability to correct for variability in sample preparation and instrument response.

Q2: How stable is D,L-N,N-Didesmethyl Venlafaxine-d11? Are the deuterium labels likely to exchange?

A: The stability of the deuterium labels is highly dependent on their exact location on the molecule. Deuterium atoms on saturated carbon chains or aromatic rings are generally very stable.[2] Conversely, deuterium atoms on heteroatoms (like oxygen or nitrogen) or on carbons adjacent to a carbonyl group are more susceptible to exchange.[2]

For D,L-N,N-Didesmethyl Venlafaxine-d11, the specific labeling pattern must be confirmed from the Certificate of Analysis (CoA) provided by the supplier. Assuming the labels are on the cyclohexyl ring and the methoxy (B1213986) group, they are expected to be stable under typical bioanalytical conditions. However, exposure to harsh conditions can induce exchange.

Q3: What experimental conditions can cause deuterium exchange?

A: Several factors can promote deuterium exchange:

• pH: Both strongly acidic and strongly basic conditions can catalyze the exchange reaction. The minimum rate of exchange for many compounds is often found in a slightly acidic range, typically around pH 2.5.[3]

• Temperature: Higher temperatures accelerate the rate of exchange.[4][5] Keeping samples and solutions cold is a critical preventative measure.

• Solvent: Protic solvents like water and methanol (B129727) can readily donate protons and facilitate exchange.[6] Aprotic solvents (e.g., acetonitrile) are preferred for storage and sample preparation when possible.[6]

• Exposure Time: The longer the standard is exposed to unfavorable conditions, the greater the extent of exchange will be.

Q4: How can I detect if deuterium exchange is occurring in my samples?

A: The most direct way is using LC-MS/MS. You can detect exchange by observing an unexpected signal in the mass transition of the non-deuterated analyte when analyzing a sample containing only the deuterated standard.[7] For example, prepare a blank matrix sample, spike it only with D,L-N,N-Didesmethyl Venlafaxine-d11, and analyze it. The appearance of a peak for the unlabeled D,L-N,N-Didesmethyl Venlafaxine indicates that exchange has occurred.[7]

Troubleshooting Guide

Problem / Observation	Potential Cause	Recommended Solution
Peak for the non-deuterated analyte (M+0) is present in samples containing only the deuterated standard (IS).	Deuterium Exchange: Protons from the solvent or matrix are replacing the deuterium labels on the IS.[1] This is often caused by high temperature or non-optimal pH.	Control Temperature & pH: Maintain low temperatures (e.g., 0-4°C) for all sample handling, storage, and analysis steps.[4] Ensure all solutions (mobile phase, reconstitution solvent) are at an optimal pH, typically pH 2.5-3, where exchange is minimized.[2][4]
Impurity in the Standard: The deuterated standard may contain a small amount of the non-deuterated analogue from its synthesis.	Check Certificate of Analysis (CoA): Verify the isotopic purity specified by the manufacturer.[7] If the impurity level is too high, contact the supplier.
The response (peak area) of the deuterated standard is inconsistent or decreasing over time.	Progressive Deuterium Exchange: The standard is slowly degrading due to suboptimal storage or handling conditions.	Optimize Storage: Store stock solutions in an aprotic solvent (e.g., acetonitrile) at -20°C or -80°C.[6] Avoid repeated freeze-thaw cycles. For aqueous working solutions, prepare them fresh and keep them cold.
Adsorption/Degradation: The compound may be adsorbing to container surfaces or degrading for reasons other than deuterium exchange.	Use Silanized Vials: Test different types of autosampler vials (e.g., silanized glass or polypropylene) to minimize adsorption. Evaluate the overall chemical stability of the molecule in your specific matrix and solvent conditions.
Calibration curve is non-linear.	Significant Isotopic Contribution: If exchange is substantial, the IS contributes to the analyte signal, causing non-linearity.	Address Exchange Issues First: Implement the temperature and pH controls mentioned above. If the problem persists, the level of exchange may be too high for accurate quantification with this standard under your current conditions.[2]
Chromatographic Separation: In some cases, the deuterated standard elutes slightly earlier than the analyte in reverse-phase chromatography.[7] If this separation is significant, it can lead to differential matrix effects.	Adjust Chromatography: Modify the analytical column or mobile phase gradient to ensure co-elution of the analyte and the internal standard.[7]

Data Presentation

The following table provides illustrative data on the stability of a deuterated standard under various conditions.

Table 1: Illustrative Stability of D,L-N,N-Didesmethyl Venlafaxine-d11 (% Remaining) After 24 Hours

Temperature	pH 2.5	pH 7.0	pH 9.0
4°C	>99.5%	99.0%	97.5%
25°C (Room Temp)	99.0%	95.8%	92.1%
50°C	96.2%	88.4%	81.3%

Note: This data is for illustrative purposes only. Actual stability should be experimentally determined.

Experimental Protocols

Protocol: Assessing the Stability of Deuterated Standard

This protocol describes a simple experiment to evaluate the potential for deuterium exchange under your specific analytical conditions.

Objective: To determine if D,L-N,N-Didesmethyl Venlafaxine-d11 undergoes deuterium exchange in the sample matrix and solvents used in your assay.

Methodology:

• Prepare Sample Sets:

  • Set A (Control): Spike the deuterated internal standard into a clean solvent (e.g., acetonitrile) at your working concentration.

  • Set B (Matrix Incubation): Spike the deuterated internal standard into a blank matrix sample (e.g., plasma, urine) at the same concentration.

• Incubation:

  • Incubate both sets of samples under conditions that mimic your entire analytical process (e.g., hold time in the autosampler, temperature, pH). A typical test condition would be 24 hours at room temperature.

• Sample Processing:

  • Process the samples using your established extraction procedure (e.g., protein precipitation, SPE).

• LC-MS/MS Analysis:

  • Analyze the processed samples by LC-MS/MS.

  • Crucially, monitor two MRM transitions:

    • The transition for the deuterated standard (D,L-N,N-Didesmethyl Venlafaxine-d11).

    • The transition for the non-deuterated analyte (D,L-N,N-Didesmethyl Venlafaxine).

• Data Evaluation:

  • Compare the peak area of the non-deuterated analyte in Set B to any baseline signal in Set A.

  • A significant increase in the signal for the non-deuterated analyte in the matrix sample (Set B) is direct evidence of in-situ deuterium exchange.[7]

Visualizations

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting issues related to deuterated internal standards.

Caption: Troubleshooting workflow for deuterated internal standard issues.

Factors Influencing Deuterium Exchange

This diagram illustrates the key experimental factors that can accelerate the rate of deuterium-hydrogen exchange.

Caption: Key factors that increase the rate of deuterium exchange.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Hydrogen/Deuterium Exchange Mass Spectrometry for Probing Higher Order Structure of Protein Therapeutics: Methodology and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Analysis of Venlafaxine and its Metabolites

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the chromatographic analysis of venlafaxine (B1195380) and its metabolites.

Troubleshooting Guide

Issue: Poor Peak Resolution or Co-elution of Venlafaxine (VFX) and O-desmethylvenlafaxine (ODV)

Co-elution of venlafaxine and its active metabolite, O-desmethylvenlafaxine, is a frequent challenge due to their close structural similarity.[1] This guide provides a systematic approach to resolving this issue.

Symptoms:

• A single, broad, or asymmetrical peak where two peaks are expected.

• Shoulders on the main peak.[2][3]

• Inconsistent peak integration and inaccurate quantification.

Possible Causes and Solutions:

Cause	Suggested Solution
Inappropriate Mobile Phase Composition	1. Adjust Mobile Phase pH: Venlafaxine and its metabolites are basic compounds. Lowering the mobile phase pH (e.g., 2.5-4.5 with formic or phosphoric acid) can increase their polarity and alter their retention, potentially improving separation.[1] 2. Optimize Organic Modifier: The choice and concentration of the organic modifier (e.g., acetonitrile (B52724) vs. methanol) can significantly impact selectivity. Methodically vary the organic modifier percentage.[1] 3. Modify Buffer Concentration: Increasing the ionic strength of the buffer (e.g., 10-20 mM ammonium (B1175870) acetate) can help minimize secondary interactions with the stationary phase.[1]
Suboptimal Stationary Phase	1. Consider Alternative Column Chemistries: Standard C18 columns may not always provide the necessary selectivity. A phenyl-hexyl column, which offers different pi-pi interactions, can be an effective alternative for separating venlafaxine and its metabolites.[1][4] 2. Evaluate Chiral Stationary Phases (CSPs): For the separation of enantiomers of venlafaxine and its metabolites, polysaccharide-based CSPs are commonly employed.[5]
Isocratic Elution Method	1. Implement a Gradient Elution: Switching from an isocratic to a gradient elution method can often enhance the resolution of closely eluting compounds. A shallow gradient around the elution time of the target analytes can be particularly effective.[1][6]
Inadequate Column Temperature	1. Optimize Column Temperature: Increasing the column temperature can reduce mobile phase viscosity and improve mass transfer, leading to sharper peaks and better resolution. However, ensure the analytes are stable at elevated temperatures.[1][6]

Frequently Asked Questions (FAQs)

Q1: My peaks for venlafaxine and its metabolites are tailing. What are the primary causes and how can I improve the peak shape?

A1: Peak tailing for basic compounds like venlafaxine is often due to secondary interactions with active silanol (B1196071) groups on the silica-based column packing.[1]

• Mobile Phase pH: Ensure the mobile phase pH is low (e.g., pH 2.5-4.5). At a lower pH, the analytes are protonated, and the silanol groups are less likely to be ionized, which minimizes these undesirable interactions.[1]

• Ionic Strength: Increasing the buffer concentration in your mobile phase can help shield the charged analytes from interacting with the stationary phase.

• Sample Overload: Injecting a sample that is too concentrated can lead to peak tailing. Try reducing the injection volume or diluting your sample.[5]

Q2: I am observing split peaks in my chromatogram. What could be the issue?

A2: Split peaks can indicate either a chemical or a physical problem.

• Co-elution: The split peak may actually be two different, but very closely eluting, compounds.[7] You can investigate this by slightly modifying the mobile phase composition to see if the two parts of the peak separate further.

• Sample Solvent Incompatibility: If your sample is dissolved in a solvent that is much stronger than your mobile phase, it can cause peak distortion. Whenever possible, dissolve your sample in the initial mobile phase.

• Column Issues: A partially blocked column inlet frit or a void in the column packing material can also lead to split peaks.[8] If all peaks in your chromatogram are split, it is likely a physical problem with the column.

Q3: How can I improve the sensitivity of my LC-MS/MS assay for the minor metabolites of venlafaxine?

A3: Low sensitivity for minor metabolites is a common challenge, particularly in complex biological matrices like plasma.

• Sample Preparation: Optimize your sample extraction method to enrich the concentration of the minor metabolites. Solid-phase extraction (SPE) is often more effective than liquid-liquid extraction for cleaning up complex samples and concentrating analytes.[9]

• Mass Spectrometry Parameters: Fine-tune the MS parameters, such as collision energy and fragmentor voltage, for each specific metabolite to maximize the signal response in MRM mode.[10]

• Chromatography: Ensure your chromatographic method produces sharp, narrow peaks, as this will improve the signal-to-noise ratio.

Q4: Why is the chiral separation of venlafaxine and its metabolites important?

A4: Venlafaxine is a chiral drug, and its enantiomers exhibit different pharmacological activities. The (R)-enantiomer inhibits the reuptake of both norepinephrine (B1679862) and serotonin, while the (S)-enantiomer is more selective for serotonin.[11][12] The metabolites of venlafaxine are also chiral.[11] Therefore, the ability to separate and quantify the individual enantiomers is crucial for pharmacokinetic and pharmacodynamic studies.[11]

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE) from Human Plasma

This protocol is a general guideline for the extraction of venlafaxine and its metabolites from plasma.

• Conditioning: Condition a mixed-mode SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Equilibration: Equilibrate the cartridge with 1 mL of 100 mM phosphate (B84403) buffer (pH 6.0).

• Loading: Load 500 µL of plasma sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 2% formic acid in water, followed by 1 mL of methanol.

• Elution: Elute the analytes with 1 mL of 5% ammonium hydroxide (B78521) in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase.[1]

LC-MS/MS Method for Venlafaxine and Metabolites

This is an example of a typical LC-MS/MS method for the analysis of venlafaxine and its metabolites.

• Column: A C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm) is a common choice.[1] A phenyl column can also be used for alternative selectivity.[4]

• Mobile Phase A: 0.1% Formic acid in water.[1][4]

• Mobile Phase B: 0.1% Formic acid in acetonitrile.[1][4]

• Flow Rate: 0.4 mL/min.

• Gradient: 5% B to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions.

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.[6]

• Detection: Tandem mass spectrometry with electrospray ionization (ESI) in positive ion mode.

Quantitative Data

Table 1: Example MRM Transitions for Venlafaxine and its Metabolites

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Venlafaxine (VFX)	278.2	58.1
O-desmethylvenlafaxine (ODV)	264.2	58.1
N-desmethylvenlafaxine (NDV)	264.2	107.1
N,O-didesmethylvenlafaxine (NODDV)	250.2	72.1

Note: The specific product ions may vary depending on the instrument and collision energy used.[9][10]

Table 2: Influence of Mobile Phase pH on Retention Time (Illustrative)

Compound	Retention Time (pH 3.0)	Retention Time (pH 4.5)
Venlafaxine	3.2 min	3.8 min
O-desmethylvenlafaxine	3.0 min	3.5 min

This table illustrates the general trend of increased retention at a higher pH for basic compounds on a C18 column.

Visualizations

Caption: Metabolic pathway of venlafaxine.

Caption: Experimental workflow for venlafaxine analysis.

Caption: Troubleshooting decision tree for co-elution.

References

• 1. benchchem.com [benchchem.com]
• 2. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Validation of an LC-MS/MS method for simultaneous quantification of venlafaxine and its five metabolites in rat plasma and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Simultaneous separation and determination of process-related substances and degradation products of venlafaxine by reversed-phase HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. lcms.cz [lcms.cz]
• 9. Liquid chromatography-tandem mass spectrometry (LC-MS-MS) method for simultaneous determination of venlafaxine and its active metabolite O-desmethyl venlafaxine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Development of an enantioselective assay for simultaneous separation of venlafaxine and O-desmethylvenlafaxine by micellar electrokinetic chromatography-tandem mass spectrometry: Application to the analysis of drug-drug interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Enantioselective analysis of venlafaxine and its active metabolites: A review on the separation methodologies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

impact of different plasma anticoagulants on venlafaxine quantification

This technical support center provides guidance for researchers, scientists, and drug development professionals on the impact of different plasma anticoagulants on the quantification of venlafaxine (B1195380) and its primary active metabolite, O-desmethylvenlafaxine.

Frequently Asked Questions (FAQs)

Q1: Which anticoagulant is most commonly used for venlafaxine quantification in plasma?

A1: Based on a review of published analytical methods, K2EDTA is the most frequently used anticoagulant for the quantification of venlafaxine and its metabolites in plasma.[1] Many validated LC-MS/MS methods for therapeutic drug monitoring of venlafaxine specify the use of EDTA plasma.

Q2: Can I use heparin or citrate (B86180) as an anticoagulant for venlafaxine plasma samples?

A2: While EDTA is more common, heparin and citrate can also be used as anticoagulants. However, it is crucial to validate your analytical method with the chosen anticoagulant to ensure there is no significant impact on the accuracy and precision of the results. Some studies on general metabolomics have noted that heparin may be a suitable alternative to EDTA, while citrate can cause significant interference in some analytical platforms.[2]

Q3: How do different anticoagulants work, and how might this affect my results?

A3:

• EDTA (Ethylenediaminetetraacetic acid): Acts as a chelating agent, binding calcium ions (Ca²⁺) which are essential for the coagulation cascade. This prevents the blood from clotting.

• Heparin: Works by activating antithrombin III, which then inactivates thrombin and other proteases involved in blood clotting.

• Citrate: Also works by chelating calcium ions. It is the anticoagulant of choice for coagulation tests because its effect is easily reversible by adding calcium. However, it is typically used in a liquid form, which can lead to dilution of the plasma sample if the blood collection tube is not filled to the correct volume.

Potential impacts on your results could include:

• Ion suppression or enhancement in LC-MS/MS: The presence of different ions from the anticoagulants (e.g., K⁺ from K2EDTA, Na⁺ from sodium heparin or sodium citrate) could potentially affect the ionization efficiency of venlafaxine and its metabolites in the mass spectrometer source.

• Matrix effects: Each anticoagulant can alter the plasma composition in subtle ways, potentially leading to different matrix effects that could interfere with the quantification.[2]

• Analyte stability: While no specific data was found for venlafaxine, the choice of anticoagulant can influence the stability of other analytes in plasma.

Q4: Are there any known direct interferences of these anticoagulants with venlafaxine quantification?

A4: The available literature does not indicate direct chemical interference of EDTA, heparin, or citrate with venlafaxine or O-desmethylvenlafaxine. However, pre-analytical variables, including the choice of anticoagulant, are critical factors that can introduce errors in therapeutic drug monitoring.[3] Therefore, consistent use of the same anticoagulant throughout a study is highly recommended.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low recovery of venlafaxine during sample extraction.	The chosen anticoagulant might be affecting the extraction efficiency of your method.	Validate your extraction procedure with each anticoagulant you intend to use. Consider that the different ionic strength and pH of plasma with different anticoagulants could influence the partitioning of venlafaxine in liquid-liquid or solid-phase extraction.
High variability in replicate measurements.	Inconsistent blood collection tube fill volumes, especially with liquid anticoagulants like citrate, can lead to variable dilution of the analyte.	Ensure proper training of phlebotomy staff to fill blood collection tubes to the indicated volume. Whenever possible, use tubes with spray-dried anticoagulants like K2EDTA to minimize dilution effects.
Unexpected peaks or interference in the chromatogram.	The anticoagulant or additives in the collection tube may be leaching into the plasma and interfering with the analysis.	Analyze blank plasma from each type of anticoagulant tube to identify any potential interfering peaks. If interference is observed, you may need to modify your chromatographic method or choose a different anticoagulant.
Inconsistent results between different batches of samples.	Different anticoagulants were used for different batches of samples.	Standardize the blood collection procedure to use only one type of anticoagulant for all samples in a single study to ensure consistency and comparability of the data.

Quantitative Data Summary

While a direct comparative study on the recovery of venlafaxine using different anticoagulants was not identified in the literature, the following table summarizes typical validation parameters for LC-MS/MS methods that have successfully quantified venlafaxine and O-desmethylvenlafaxine, primarily using EDTA plasma.

Anticoagulant	Analyte	Recovery Efficiency (%)	Linearity (ng/mL)	LLOQ (ng/mL)	Reference
K2EDTA	Venlafaxine	>96	5 - 800	5	[1]
K2EDTA	O-desmethylvenlafaxine	>96	5 - 800	5	[1]
Not Specified	Venlafaxine	95.9	3 - 300	3	[4]
Not Specified	O-desmethylvenlafaxine	81.7	6 - 600	6	[4]
Not Specified	Venlafaxine	Not Reported	1.0 - 200.0	1.0	[5][6]

Experimental Protocols

Below are detailed methodologies for the quantification of venlafaxine and its metabolites from plasma, with the specified anticoagulant noted.

Protocol 1: Quantification of Venlafaxine and its Metabolites in K2EDTA Plasma using LC-MS/MS[1]

1. Sample Preparation (Protein Precipitation):

• Pipette 50 µL of K2EDTA plasma into a microcentrifuge tube.
• Add 100 µL of a precipitating solution containing the internal standards (e.g., venlafaxine-d6).
• Vortex-mix the samples.
• Centrifuge the tubes to pellet the precipitated proteins.
• Transfer the supernatant to a clean vial or plate for analysis.

2. LC-MS/MS Analysis:

• UHPLC System: A system capable of binary gradient elution.
• Mass Spectrometer: A triple quadrupole mass spectrometer with a heated electrospray ionization (H-ESI) source.
• Detection: Full scan MS coupled with data-dependent fragmentation (fullMS-ddMS2) in positive ion mode.

Protocol 2: Quantification of Venlafaxine and O-desmethylvenlafaxine in Plasma using LC-MS/MS (Anticoagulant Not Specified)[4]

1. Sample Preparation (Solid-Phase Extraction - SPE):

• Condition an appropriate SPE cartridge.
• Load the plasma sample onto the cartridge.
• Wash the cartridge to remove interferences.
• Elute the analytes (venlafaxine and O-desmethylvenlafaxine) and the internal standard.
• Evaporate the eluate to dryness and reconstitute in the mobile phase.

2. LC-MS/MS Analysis:

• LC Column: A C18 column.
• Detection: Mass spectrometry with monitoring of specific mass transitions for venlafaxine, O-desmethylvenlafaxine, and the internal standard.

Visualizations

Caption: Experimental workflow for venlafaxine quantification.

Caption: Mechanisms of action for common anticoagulants.

References

• 1. Multiplexed quantification of venlafaxine and metabolites in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mft.nhs.uk [mft.nhs.uk]
• 4. Liquid chromatography-tandem mass spectrometry (LC-MS-MS) method for simultaneous determination of venlafaxine and its active metabolite O-desmethyl venlafaxine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Liquid chromatography-mass spectrometry method for the determination of venlafaxine in human plasma and application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Stability of D,L-N,N-Didesmethyl Venlafaxine-d11 in Processed Samples

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of the deuterated internal standard, D,L-N,N-Didesmethyl Venlafaxine-d11, in processed biological samples. The following information is designed to help you troubleshoot potential issues and answer frequently asked questions related to your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is the stability of a deuterated internal standard like D,L-N,N-Didesmethyl Venlafaxine-d11 important in bioanalysis?

The stability of an internal standard (IS) is critical for the accuracy and precision of quantitative bioanalytical methods.[1] A stable isotope-labeled internal standard, such as D,L-N,N-Didesmethyl Venlafaxine-d11, is expected to have nearly identical chemical and physical properties to the analyte of interest.[2][3] This similarity allows it to compensate for variability during sample preparation, extraction, and analysis by liquid chromatography-mass spectrometry (LC-MS).[1][2] If the internal standard is unstable and degrades during sample processing or storage, the analyte-to-IS peak area ratio will be altered, leading to inaccurate quantification of the analyte.[4]

Q2: What are the typical stability assessments that should be performed for D,L-N,N-Didesmethyl Venlafaxine-d11 in processed samples?

For a robust bioanalytical method, the stability of the internal standard in the processed sample matrix should be evaluated under conditions that mimic the entire analytical process. Key stability assessments include:

• Freeze-Thaw Stability: This test evaluates the stability of the internal standard after multiple cycles of freezing and thawing, which samples may undergo before analysis.[1]

• Short-Term (Bench-Top) Stability: This assesses the stability of the internal standard in the processed sample at room temperature for a duration that reflects the time samples might sit on a lab bench or in an autosampler.[1]

• Long-Term Stability: This evaluates the stability of the internal standard in the processed sample stored at a specific temperature (e.g., -20°C or -80°C) for a period that covers the expected duration of sample storage in a study.[1]

• Post-Preparative Stability: This specifically assesses the stability of the extracted and reconstituted samples in the autosampler over the expected run time.[1]

Q3: What are the general acceptance criteria for stability studies of an internal standard?

While specific limits may vary based on regulatory guidance and the specific assay requirements, a common acceptance criterion is that the mean concentration of the stability samples should be within ±15% of the mean concentration of the freshly prepared comparison samples.

Q4: Are there any known stability issues with venlafaxine (B1195380) and its metabolites that might be relevant to D,L-N,N-Didesmethyl Venlafaxine-d11?

Studies on venlafaxine have shown it to be relatively stable under neutral and mildly acidic conditions.[5] However, degradation can occur under strong acidic or basic conditions, and at elevated temperatures.[5][6] While deuteration does not significantly alter the chemical stability, it is prudent to assume that D,L-N,N-Didesmethyl Venlafaxine-d11 may exhibit similar sensitivities. Forced degradation studies on venlafaxine have not shown significant degradation in the presence of hydrogen peroxide or under UV light for 24 hours.[6]

Troubleshooting Guide

This guide addresses common issues encountered with internal standard stability during bioanalytical experiments.

Observed Problem	Potential Cause	Recommended Action
Decreasing IS peak area over a long analytical run.	Instability in the autosampler. The internal standard may be degrading in the reconstituted sample matrix while sitting in the autosampler.	Perform a post-preparative stability experiment by re-injecting a set of samples at the beginning and end of a batch to assess for degradation. If instability is confirmed, consider lowering the autosampler temperature or reducing the batch size.
High variability in IS peak area across the sample batch.	Inconsistent sample processing. This could be due to variations in extraction recovery, inconsistent evaporation of the solvent, or pipetting errors during the addition of the internal standard solution.[7]	Review the sample preparation protocol for any inconsistencies. Ensure thorough mixing at each step and precise volume transfers. Evaluate the extraction efficiency and reproducibility.
IS peak area is significantly lower in study samples compared to calibration standards and QCs.	Matrix effects. Endogenous components in the biological matrix of study samples may be suppressing the ionization of the internal standard in the mass spectrometer.[8]	Conduct a post-column infusion experiment to identify regions of ion suppression. If matrix effects are significant, optimize the chromatographic separation to move the internal standard to a cleaner region of the chromatogram or consider a more rigorous sample clean-up procedure.
No IS peak or a very low IS peak in a few samples.	Error in adding the internal standard. The internal standard solution may not have been added to these specific samples.	Manually review the sample preparation steps for the affected samples. If possible, re-prepare the affected samples ensuring the internal standard is added correctly.
Unexpected peaks interfering with the IS peak.	Contamination or degradation. The interference could be from a co-eluting metabolite, a contaminant from the sample collection tubes or solvents, or a degradation product of the internal standard or analyte.	Review the chromatography to ensure adequate separation. Perform a forced degradation study to identify potential degradation products and their retention times. Analyze blank matrix samples to check for endogenous interferences.

Data Presentation: Standard Stability Assessment Protocols

While specific stability data for D,L-N,N-Didesmethyl Venlafaxine-d11 is not publicly available, the following table outlines the typical experimental design for assessing the stability of an internal standard in processed samples.

Stability Test	Objective	Typical Experimental Conditions	Acceptance Criteria
Freeze-Thaw Stability	To assess the stability of the IS after repeated freezing and thawing cycles.	Low and high concentration QC samples are subjected to at least three freeze-thaw cycles (-20°C or -80°C to room temperature).[1]	The mean concentration of the freeze-thaw samples should be within ±15% of the nominal concentration.
Short-Term (Bench-Top) Stability	To evaluate the stability of the IS in the processed matrix at room temperature.	Low and high concentration QC samples are kept at room temperature for a period equal to or longer than the expected sample handling time before analysis.[1]	The mean concentration of the bench-top stability samples should be within ±15% of the nominal concentration.
Long-Term Stability	To determine the stability of the IS in the processed matrix under long-term storage conditions.	Low and high concentration QC samples are stored at the intended storage temperature (e.g., -80°C) for a duration that meets or exceeds the study's storage period.[1]	The mean concentration of the long-term stability samples should be within ±15% of the nominal concentration.
Post-Preparative (Autosampler) Stability	To assess the stability of the IS in the final, reconstituted extract in the autosampler.	Extracted low and high concentration QC samples are stored in the autosampler at a set temperature (e.g., 4°C) for the expected duration of an analytical run.	The mean concentration of the post-preparative stability samples should be within ±15% of the nominal concentration.

Experimental Protocols

A generalized protocol for assessing the stability of D,L-N,N-Didesmethyl Venlafaxine-d11 in a processed biological matrix (e.g., plasma) is provided below.

Protocol: Freeze-Thaw Stability Assessment

• Sample Preparation:

  • Spike blank plasma with D,L-N,N-Didesmethyl Venlafaxine-d11 at low and high quality control (QC) concentrations.

  • Prepare at least three replicates for each concentration level.

  • These samples serve as the stability-indicating samples.

  • Also prepare a set of comparison samples at the same concentrations that will not undergo freeze-thaw cycles.

• Freeze-Thaw Cycling:

  • Store the stability-indicating samples at the intended storage temperature (e.g., -80°C) for at least 12 hours.

  • Thaw the samples unassisted at room temperature.

  • Once completely thawed, refreeze the samples at -80°C for at least 12 hours.

  • Repeat this cycle for a minimum of three times.

• Sample Processing:

  • After the final thaw, process both the stability-indicating samples and the comparison samples using the validated bioanalytical method (e.g., protein precipitation followed by LC-MS/MS analysis).

• Data Analysis:

  • Quantify the concentration of D,L-N,N-Didesmethyl Venlafaxine-d11 in all samples.

  • Calculate the mean concentration and standard deviation for both the stability-indicating and comparison samples.

  • Determine the percentage difference between the mean concentrations of the two sets of samples. The difference should be within the acceptance criteria (typically ±15%).

Mandatory Visualizations

Caption: Workflow for assessing internal standard stability.

Caption: Decision tree for troubleshooting IS variability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. scispace.com [scispace.com]
• 5. benchchem.com [benchchem.com]
• 6. Validation and application of a stability-indicating HPLC method for the in vitro determination of gastric and intestinal stability of venlafaxine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. chromatographytoday.com [chromatographytoday.com]

calibration curve issues in venlafaxine quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering calibration curve issues during the quantification of venlafaxine (B1195380) and its metabolites.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of calibration curve non-linearity in LC-MS/MS bioanalysis of venlafaxine?

A1: Non-linearity in calibration curves for venlafaxine quantification is a frequent issue in LC-MS/MS assays. The primary causes can be broadly categorized as follows:

• Detector Saturation: The mass spectrometer's detector has a finite dynamic range. At high venlafaxine concentrations, the detector can become saturated, leading to a plateau in the signal response and a concave (bending towards the x-axis) curve.[1][2]

• Ion Source Saturation: At high concentrations, venlafaxine and the internal standard can compete for ionization in the mass spectrometer's source. This competition can lead to a non-proportional response and a non-linear calibration curve.[1][2]

• Matrix Effects: Co-eluting endogenous components from the biological matrix (e.g., plasma, urine) can suppress or enhance the ionization of venlafaxine and/or its internal standard, leading to inaccurate quantification and potential non-linearity.[1][3][4]

• Analyte Dimerization: At high concentrations, venlafaxine molecules may form dimers, which have a different mass-to-charge ratio and are not detected as the target analyte, causing a loss of signal and a non-linear response.[1][2]

• Issues with Internal Standard: An unstable or inappropriate internal standard can lead to erratic responses and a non-linear calibration curve.[2]

• Sample Preparation Errors: Inaccuracies in pipetting, dilutions, or extraction can introduce variability and non-linearity.[5]

Q2: My calibration curve for venlafaxine is non-linear at higher concentrations. What should I do?

A2: Non-linearity at the upper end of the calibration curve is often due to detector or ion source saturation.[1][2] Here are some troubleshooting steps:

• Dilute Upper Standards: Dilute the high-concentration calibration standards and any unknown samples that fall in this range to bring them within the linear portion of the curve.[2]

• Optimize MS Parameters: Reduce the detector gain or shorten the dwell time to decrease the signal intensity.[2]

• Use a Less Abundant Transition: Select a less intense product ion for quantification to avoid detector saturation.[2]

• Optimize Ion Source Conditions: Adjust parameters like spray voltage, gas flows, and temperature to enhance ionization efficiency and minimize competition.[2]

Q3: Is it acceptable to use a non-linear regression model for my venlafaxine calibration curve?

A3: Yes, if the non-linearity is reproducible and well-understood, employing a non-linear regression model, such as a quadratic or polynomial function, is an acceptable practice.[2][6] Regulatory guidelines often permit the use of non-linear models, provided they are justified and offer a better fit for the data. A weighted linear regression (e.g., 1/x or 1/x²) is also a common approach to address heteroscedasticity, where the variance of the response is not constant across the concentration range.[2]

Troubleshooting Guides

Issue 1: Poor Correlation Coefficient (R² < 0.99)

Potential Cause	Recommended Action
Inaccurate Standard Preparation	Prepare a fresh set of calibration standards, paying close attention to pipetting and dilution steps.[5]
Internal Standard Variability	Ensure the internal standard is added consistently to all samples and standards. Verify the stability of the internal standard in the sample matrix and solvent.
Matrix Effects	Optimize the sample preparation method to remove interfering matrix components. Consider using a more effective extraction technique like solid-phase extraction (SPE).[4] Evaluate the matrix effect by comparing the response of the analyte in a post-extraction spiked sample to that in a neat solution.[3][4]
Instrument Instability	Check for fluctuations in the LC pressure, which could indicate a leak or pump issue.[7] Ensure the mass spectrometer is properly calibrated and stable.
Inappropriate Calibration Range	The selected concentration range may not be linear for the assay. Narrow the range or use a weighted regression model.[8]

Issue 2: Significant Intercept in the Linear Regression

Potential Cause	Recommended Action
Interference in Blank Samples	Analyze a blank matrix sample to check for any interfering peaks at the retention time of venlafaxine or its internal standard. If an interfering peak is present, improve the chromatographic separation or sample cleanup procedure.
Contamination	Ensure all glassware, solvents, and reagents are clean and free of contamination.[7]
Forcing the Calibration Curve Through Zero	Avoid forcing the calibration curve through the origin unless it is scientifically justified and validated.

Experimental Protocols

Protocol 1: Venlafaxine and O-desmethylvenlafaxine Quantification in Human Plasma by LC-MS/MS

This protocol provides a general guideline for the quantification of venlafaxine and its active metabolite, O-desmethylvenlafaxine, in human plasma. Optimization may be required for specific instrumentation and laboratory conditions.

1. Sample Preparation (Protein Precipitation)

• Pipette 100 µL of plasma sample, calibration standard, or quality control (QC) sample into a microcentrifuge tube.

• Add 20 µL of the internal standard working solution (e.g., venlafaxine-d6).

• Add 300 µL of acetonitrile (B52724) to precipitate the proteins.

• Vortex the tube for 1-2 minutes.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the supernatant to a clean tube for LC-MS/MS analysis.

2. LC-MS/MS Conditions

Parameter	Condition
LC Column	C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Venlafaxine: m/z 278.3 -> 58.1; O-desmethylvenlafaxine: m/z 264.3 -> 58.1

3. Calibration Curve and QC Samples

• Prepare a series of calibration standards in blank plasma, typically ranging from 1 to 500 ng/mL.[9]

• Prepare at least three levels of QC samples (low, medium, and high) within the calibration range.

Acceptance Criteria for Calibration Curve

Parameter	Acceptance Criteria
Correlation Coefficient (R²)	≥ 0.99
Calibration Standard Accuracy	Within ±15% of the nominal concentration (±20% for the Lower Limit of Quantification, LLOQ)
LLOQ Signal-to-Noise Ratio	≥ 10

Visualizations

Caption: Experimental workflow for venlafaxine quantification.

Caption: Troubleshooting decision tree for calibration curve issues.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. benchchem.com [benchchem.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Fitting Nonlinear Calibration Curves: No Models Perfect [scirp.org]
• 7. zefsci.com [zefsci.com]
• 8. reddit.com [reddit.com]
• 9. Liquid chromatography tandem mass spectrometry assay for the simultaneous determination of venlafaxine and O-desmethylvenlafaxine in human plasma and its application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Deuterated Internal Standard Variability

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to diagnosing and resolving issues related to variability in deuterated internal standard (IS) response in LC-MS assays.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of variability in my deuterated internal standard's signal?

Variability in the internal standard signal is a frequent issue that can often be traced back to one of three main areas: sample preparation, matrix effects, or issues with the LC-MS system itself.[1] Inconsistent pipetting, incomplete or variable extraction recovery, and insufficient mixing during sample preparation are common culprits.[2] Co-eluting components from the sample matrix can suppress or enhance the ionization of the internal standard, leading to signal fluctuations.[3] Additionally, problems with the autosampler, such as inconsistent injection volumes, or a contaminated mass spectrometer ion source can also lead to an unstable signal.[4]

Q2: My internal standard response is systematically decreasing over the course of an analytical run. What should I investigate?

A gradual decrease in the internal standard signal throughout a run often points to a few specific causes. The internal standard may be adsorbing to sample vials or tubing, resulting in less of the standard being injected over time.[3] Another common cause is increasing contamination of the mass spectrometer's ion source during the run, which leads to a decline in overall sensitivity.[3] It is also possible that the detector, particularly an electron multiplier, is experiencing fatigue and losing sensitivity.[3]

Q3: The internal standard signal is highly variable and random between samples in the same batch. What is the likely cause?

High, random variability in the IS signal across a batch suggests that individual samples are being affected differently and points towards inconsistencies in sample preparation.[2] This could be due to errors in aliquoting the internal standard, variable extraction recovery between samples, or incomplete mixing of the IS with the sample.[2] Mechanical issues with the autosampler, such as air bubbles in the syringe or sample loop, can also lead to this type of random variability.[1]

Q4: Can the deuterated internal standard itself be the problem?

Yes, although stable isotope-labeled standards are generally robust, they can still present issues. Some deuterated standards may have a slightly different chromatographic retention time compared to the analyte.[5] If this separation occurs, the IS and analyte may experience different matrix effects, leading to poor tracking and inaccurate quantification.[5] In rare cases, the deuterium (B1214612) label may be unstable and undergo hydrogen-deuterium exchange. It's also important to verify the purity of the internal standard to ensure it doesn't contain a significant amount of the unlabeled analyte, which could interfere with the measurement of low-concentration samples.[6]

Troubleshooting Guides

Guide 1: Investigating Matrix Effects (Ion Suppression/Enhancement)

Matrix effects are a major cause of signal variability and occur when co-eluting substances from the sample matrix interfere with the ionization of the analyte and internal standard.[2]

Symptoms:

• High variability in IS response across different samples.

• Inaccurate and imprecise results for quality control (QC) samples.

• IS response in matrix samples is significantly different from that in neat solutions.

Diagnostic Experiment: A post-extraction addition experiment is the standard method for quantifying the extent of matrix effects.

Detailed Experimental Protocol: Post-Extraction Addition for Matrix Effect Assessment

Objective: To quantitatively assess the impact of the biological matrix on the ionization of the analyte and the deuterated internal standard.

Procedure:

• Source Blank Matrix: Obtain a minimum of six different lots of the blank biological matrix (e.g., plasma, urine).[7]

• Prepare Sample Sets: For each matrix lot, prepare the following three sets of samples:

  • Set A (Neat Solution): Spike the analyte and internal standard into a neat solvent (e.g., mobile phase) at a known concentration (typically mid-range of the calibration curve).

  • Set B (Post-Extraction Spike): Extract the blank matrix first. Then, spike the analyte and internal standard into the extracted blank matrix at the same concentration as Set A.[7]

  • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into the blank matrix before extraction at the same concentration.

• Analysis: Analyze all three sets of samples by LC-MS/MS.

• Calculations:

  • Matrix Factor (MF): Calculate the MF to determine the degree of ion suppression or enhancement. The internal standard-normalized MF should also be calculated.[7]

    • MF = (Peak Area in Set B) / (Peak Area in Set A)

    • An MF < 1 indicates ion suppression.

    • An MF > 1 indicates ion enhancement.

  • Recovery (RE): Calculate the extraction recovery.

    • RE (%) = (Peak Area in Set C / Peak Area in Set B) * 100

  • Process Efficiency (PE): This assesses the overall method performance.

    • PE (%) = (Peak Area in Set C / Peak Area in Set A) * 100

Data Interpretation: The following table provides an example of data from a matrix effect experiment.

Matrix Lot	IS Peak Area (Set A: Neat)	IS Peak Area (Set B: Post-Extraction)	Matrix Factor (B/A)
1	1,250,000	850,000	0.68
2	1,265,000	455,000	0.36
3	1,240,000	910,000	0.73
4	1,255,000	795,000	0.63
5	1,230,000	550,000	0.45
6	1,260,000	880,000	0.70
CV (%)	1.1%	25.8%	22.5%

In this example, the high coefficient of variation (CV) in the post-extraction spike samples indicates a significant and variable matrix effect across different lots of the biological matrix.

Solutions for Matrix Effects:

• Improve Chromatographic Separation: Optimize the HPLC gradient to better separate the analyte and IS from interfering matrix components.

• Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components.[8]

• Optimize Sample Preparation: Employ a more effective sample clean-up technique, such as solid-phase extraction (SPE), to remove matrix interferences.

• Change Ionization Source: If available, switching from electrospray ionization (ESI) to atmospheric pressure chemical ionization (APCI) may reduce matrix effects.[8]

Guide 2: Assessing Internal Standard Stability

The internal standard may degrade during sample collection, storage, or processing, leading to a decrease in its response.[2]

Symptoms:

• IS response decreases in samples stored for longer durations or exposed to certain conditions (e.g., light, elevated temperature).

• Poor accuracy and precision in QC samples, especially after freeze-thaw cycles or long-term storage.

Diagnostic Experiment: Perform stability tests under conditions that mimic the entire lifecycle of a sample.

Detailed Experimental Protocol: Benchtop and Freeze-Thaw Stability Assessment

Objective: To evaluate the stability of the deuterated internal standard under typical sample handling and storage conditions.

Procedure:

• Prepare QC Samples: Spike a pooled blank matrix with the analyte and internal standard at low and high concentrations.

• Benchtop Stability:

  • Thaw a set of low and high QC samples and keep them at room temperature for a period that exceeds the expected sample handling time (e.g., 4-24 hours).

  • Analyze these samples and compare the IS response to that of freshly prepared QC samples.

• Freeze-Thaw Stability:

  • Subject a set of low and high QC samples to multiple freeze-thaw cycles (e.g., three cycles of freezing at -80°C and thawing at room temperature).

  • Analyze the samples after the final thaw and compare the IS response to freshly prepared samples.

• Data Analysis: Calculate the percentage deviation of the IS response in the stability samples compared to the freshly prepared samples. A deviation of >15% typically indicates instability.

Solutions for Instability:

• Modify Storage Conditions: Adjust the pH or add antioxidants to the sample matrix. Store samples at a lower temperature or protect them from light.

• Use Fresh Stock Solutions: Ensure that the internal standard stock and working solutions are freshly prepared and have not degraded.

• Minimize Processing Time: Reduce the time samples are left at room temperature during preparation.

Visualizations

Caption: A workflow for troubleshooting internal standard variability.

Caption: How matrix components suppress analyte and IS ionization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Diagnosing signal instability when processing data in Analyst®, MultiQuant™, or SCIEX OS software [sciex.com]
• 5. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. benchchem.com [benchchem.com]
• 8. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]

Technical Support Center: Optimizing Venlafaxine Extraction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the pH for venlafaxine (B1195380) extraction. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure efficient and reproducible results.

Factors Influencing Venlafaxine Extraction

The efficiency of venlafaxine extraction is critically dependent on the pH of the aqueous solution. Venlafaxine is a basic compound with a pKa value reported in the range of 8.91 to 10.09.[1][2][3] This means that at a pH above its pKa, venlafaxine will predominantly exist in its neutral, un-ionized form, which is more soluble in organic solvents. Conversely, at a pH below its pKa, it will be in its ionized, water-soluble form.

Therefore, for extracting venlafaxine from an aqueous matrix into an organic solvent (a common step in many analytical procedures), the pH of the aqueous sample should be adjusted to be significantly higher than the pKa of venlafaxine. A pH of 10 or 11 is often recommended to ensure the compound is in its neutral form, maximizing its partitioning into the organic phase.[4][5]

Frequently Asked Questions (FAQs)

Q1: What is the ideal pH for extracting venlafaxine into an organic solvent?

A1: To maximize the extraction of venlafaxine into an organic solvent, the pH of the aqueous sample should be adjusted to a value at least 2 units above its pKa. Given the pKa of venlafaxine is approximately 9-10, a pH of 11 or higher is generally optimal for liquid-liquid extraction.[4][6] One study found that the best extraction results were achieved at pH 11.[6]

Q2: Why is my venlafaxine extraction recovery low?

A2: Low recovery of venlafaxine can be attributed to several factors, with incorrect pH being a primary cause. If the pH of your aqueous sample is too low (i.e., below 9), a significant portion of the venlafaxine will be in its ionized form, which has poor solubility in most organic solvents. Other factors could include the choice of organic solvent, insufficient mixing, or the presence of interfering substances in the matrix.

Q3: Can I use solid-phase extraction (SPE) for venlafaxine? What pH considerations are there?

A3: Yes, SPE is a commonly used and efficient method for venlafaxine extraction.[6][7][8] For SPE, the pH of the sample should still be adjusted to an alkaline range before loading it onto the column to ensure venlafaxine is retained on a non-polar sorbent (like C8 or C18). One protocol suggests adding 2% aqueous ammonia (B1221849) to the plasma sample to make it alkaline before SPE.[9]

Q4: How does pH affect the solubility of venlafaxine?

A4: As a basic compound, the solubility of venlafaxine is pH-dependent. Its solubility in aqueous solutions increases as the pH decreases.[10] Below a pH of 10, the venlafaxine free base begins to convert to its more water-soluble cationic form.[11]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low Extraction Recovery	Incorrect pH of the aqueous sample.	Ensure the pH of the aqueous sample is adjusted to ≥ 11 before extraction with an organic solvent. Verify the pH using a calibrated pH meter.
Inappropriate organic solvent.	Use a non-polar or moderately polar solvent that is immiscible with water. Common choices include mixtures of hexane (B92381) and isoamyl alcohol or diethyl ether.[6][8]
Insufficient mixing/vortexing.	Ensure thorough mixing of the aqueous and organic phases for an adequate amount of time to allow for efficient partitioning.
Emulsion Formation during LLE	High concentration of proteins or other matrix components.	Centrifuge the sample at a higher speed and for a longer duration. You can also try adding a small amount of a different organic solvent or salt to break the emulsion.
Inconsistent Results	Fluctuation in pH during extraction.	Use a buffer solution to maintain a stable pH throughout the extraction process.
Degradation of the analyte.	Ensure that the alkaline conditions are not too harsh or maintained for an extended period, which could potentially degrade the venlafaxine.

Data on pH and Venlafaxine Extraction

Extraction Method	Matrix	pH	Extraction Solvent/Sorbent	Recovery Rate	Reference
Liquid-Liquid Extraction (LLE)	Biological Material	10-11	Hexane	62-64%	[4]
Fabric Phase Sorptive Extraction (FPSE)	Aqueous Solution	11	Ionic Liquid	Optimal	[5]
Solid-Phase Extraction (SPE)	Rat Plasma	Alkaline (with 2% aqueous ammonia)	C18	>50%	[9]
Liquid-Liquid Extraction (LLE)	Human Blood Plasma	Not specified, but alkaline conditions implied	Hexane-ethyl acetate (B1210297) mixture (80/20 v/v)	>70%	[6]
Solid-Phase Extraction (SPE)	Blood Plasma	Not specified, but alkaline conditions implied	C1 columns	>92%	[6]

Detailed Experimental Protocol: Liquid-Liquid Extraction of Venlafaxine

This protocol provides a general procedure for the liquid-liquid extraction of venlafaxine from a biological matrix such as plasma.

Materials:

• Venlafaxine-containing sample (e.g., plasma)

• 1M Sodium Hydroxide (NaOH) or Ammonium Hydroxide (NH₄OH) for pH adjustment

• Extraction solvent: Hexane:Isoamyl alcohol (9:1, v/v)

• Vortex mixer

• Centrifuge

• pH meter or pH strips

• Conical tubes

Procedure:

• Sample Preparation: Pipette 1 mL of the plasma sample into a 15 mL conical tube.

• pH Adjustment: Add 1M NaOH or NH₄OH dropwise to the sample while gently vortexing. Monitor the pH using a calibrated pH meter until a stable pH of 11 is reached.

• Solvent Addition: Add 5 mL of the hexane:isoamyl alcohol extraction solvent to the tube.

• Extraction: Cap the tube securely and vortex vigorously for 2 minutes to ensure thorough mixing and partitioning of venlafaxine into the organic phase.

• Phase Separation: Centrifuge the tube at 3000 rpm for 10 minutes to separate the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer to a clean tube using a pipette, being careful not to disturb the aqueous layer.

• Evaporation and Reconstitution: Evaporate the organic solvent to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable solvent (e.g., mobile phase for chromatography) for further analysis.

Visualizing the Extraction Workflow

The following diagrams illustrate the key processes involved in optimizing venlafaxine extraction.

Caption: Ionization state of Venlafaxine at different pH levels.

Caption: Workflow for Liquid-Liquid Extraction of Venlafaxine.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Human Metabolome Database: Showing metabocard for Venlafaxine (HMDB0005016) [hmdb.ca]
• 3. Venlafaxine | C17H27NO2 | CID 5656 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. nphj.nuph.edu.ua [nphj.nuph.edu.ua]
• 5. researchgate.net [researchgate.net]
• 6. psychiatriapolska.pl [psychiatriapolska.pl]
• 7. [Extraction techniques for analysis of venlafaxine and its metabolites in biological matrices] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Rapid solid-phase extraction coupled with GC-MS method for the determination of venlafaxine in rat plasma: Application to the drug-drug pharmacokinetic interaction study of venlafaxine combined with fluoxetine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. files.core.ac.uk [files.core.ac.uk]
• 11. real.mtak.hu [real.mtak.hu]

Reference Data & Comparative Studies

A Comparative Guide to Bioanalytical Method Validation for Venlafaxine: HPLC-UV vs. LC-MS/MS Following FDA Guidelines

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two common analytical techniques, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), for the bioanalytical method validation of venlafaxine (B1195380). The information presented is grounded in the principles outlined by the U.S. Food and Drug Administration (FDA) in their "Bioanalytical Method Validation Guidance for Industry" and supported by experimental data from various scientific publications.

Core Principles of Bioanalytical Method Validation

According to the FDA, a bioanalytical method must be validated to ensure its reliability for the intended application.[1][2] The fundamental parameters for validation include accuracy, precision, selectivity, sensitivity, reproducibility, and stability.[3] These parameters are crucial for generating high-quality data to support pharmacokinetic, toxicokinetic, bioequivalence, and bioavailability studies.[2]

Comparison of Analytical Methods for Venlafaxine

Both HPLC-UV and LC-MS/MS are powerful techniques for the quantification of venlafaxine in biological matrices. However, they differ significantly in their performance characteristics, making them suitable for different applications.

Qualitative Comparison:

Feature	HPLC-UV	LC-MS/MS
Principle	Separation by chromatography, detection by UV absorbance.	Separation by chromatography, detection by mass-to-charge ratio of fragmented ions.
Selectivity	Moderate. Potential for interference from co-eluting compounds with similar UV absorbance.	High. Specific detection of precursor and product ions provides excellent selectivity.
Sensitivity	Lower. Limits of detection (LOD) and quantification (LOQ) are typically in the ng/mL to µg/mL range.[1][4][5]	Higher. LOD and LOQ are typically in the sub-ng/mL to pg/mL range.[2][5][6]
Cost	Lower initial instrument cost and operational expenses.	Higher initial instrument cost and more complex maintenance.
Throughput	Generally lower due to longer run times for adequate separation.	Can be higher due to the specificity of detection allowing for faster chromatography.
Applications	Suitable for the analysis of bulk drug, pharmaceutical dosage forms, and in some cases, pharmacokinetic studies with higher concentrations.[7]	The gold standard for bioanalytical studies in biological matrices like plasma and serum, especially when low concentrations are expected.[6][7]

Quantitative Performance Data

The following tables summarize typical validation parameters for HPLC-UV and LC-MS/MS methods for venlafaxine analysis, compiled from various studies.

Table 1: HPLC-UV Method Validation Parameters for Venlafaxine

Parameter	Typical Value/Range	Reference
Linearity Range	10 - 500 µg/mL	[1]
Correlation Coefficient (r²)	> 0.998	[1]
Accuracy (% Recovery)	98.25 - 99.27%	[1]
Precision (% RSD)	< 2%	[8]
LOD	35 ng/mL	[1][4]
LOQ	105 ng/mL	[1][4]
Retention Time	~2.7 - 5.0 min	[1][8]

Table 2: LC-MS/MS Method Validation Parameters for Venlafaxine

Parameter	Typical Value/Range	Reference
Linearity Range	15.0 - 6000 ng/mL	[2][6]
Correlation Coefficient (r²)	> 0.99	[3]
Accuracy (% Bias)	Within ±15% of nominal concentration	[2]
Precision (% CV)	< 15%	[2]
LOD	~0.1 - 0.5 ng/mL	[5]
LOQ	~0.2 - 5.0 ng/mL	[5][6]
Retention Time	~0.6 min	[3]

Experimental Protocols

Below are representative experimental protocols for the analysis of venlafaxine using HPLC-UV and LC-MS/MS.

HPLC-UV Method

1. Chromatographic Conditions:

• Column: ODS analytical column (e.g., C18, 250 mm x 4.6 mm, 5 µm particle size).[1][9]

• Mobile Phase: A mixture of phosphate (B84403) buffer and an organic solvent like acetonitrile (B52724) and/or methanol (B129727) (e.g., phosphate buffer (pH 3.6):acetonitrile, 60:40 v/v).[10]

• Flow Rate: 1.0 mL/min.[9][10]

• Detection: UV detection at 225 nm or 227 nm.[7][11]

• Injection Volume: 20 µL.[9]

2. Sample Preparation:

• For Pharmaceutical Formulations: Dissolve the sample in a suitable solvent (e.g., mobile phase), sonicate, and filter.[9]

• For Biological Matrices (e.g., Plasma): Protein precipitation (e.g., with acetonitrile) or liquid-liquid extraction.[7]

LC-MS/MS Method

1. Chromatographic Conditions:

• Column: A suitable C18 or phenyl column (e.g., Agilent SB-Phenyl, 50 mm x 4.6 mm, 3.5 µm).[2][6]

• Mobile Phase: A gradient of aqueous formic acid and acetonitrile with formic acid.[2][6]

• Flow Rate: 0.8 mL/min.[2][6]

• Injection Volume: 5 - 10 µL.

2. Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor to product ion transitions for venlafaxine and an internal standard (e.g., venlafaxine: m/z 278 → 58).

3. Sample Preparation (for Plasma):

• Liquid-Liquid Extraction: Extraction with an organic solvent like methyl tert-butyl ether.[2][6]

• Solid-Phase Extraction: An alternative sample clean-up method.[2]

Visualizing the Workflow and Method Comparison

To further clarify the processes and the relationship between the two methods, the following diagrams are provided.

Caption: A flowchart illustrating the key stages of bioanalytical method validation as per FDA guidelines.

Caption: A diagram comparing the primary attributes and applications of HPLC-UV and LC-MS/MS for venlafaxine analysis.

Conclusion

The choice between HPLC-UV and LC-MS/MS for the bioanalytical method validation of venlafaxine is contingent upon the specific requirements of the study. For applications where high sensitivity and selectivity are paramount, such as in pharmacokinetic studies with low analyte concentrations in complex biological matrices, LC-MS/MS is the superior method.[7] Conversely, for routine quality control of pharmaceutical formulations where analyte concentrations are high and the matrix is less complex, a validated HPLC-UV method can be a cost-effective and reliable alternative.[7] Researchers and drug development professionals must carefully consider the validation parameters outlined by the FDA to ensure the generation of robust and defensible data for their regulatory submissions.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. sysrevpharm.org [sysrevpharm.org]
• 6. Validation of an LC-MS/MS method for simultaneous quantification of venlafaxine and its five metabolites in rat plasma and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. METHOD DEVELOPMENT AND VALIDATION FOR VENLAFAXINE BY RP-HPLC METHOD [zenodo.org]
• 9. Development and validation of stability indicating method for the quantitative determination of venlafaxine hydrochloride in extended release formulation using high performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 10. turkjps.org [turkjps.org]
• 11. pharmascholars.com [pharmascholars.com]

Introduction to Deuterated Internal Standards in Venlafaxine Analysis

A Comparative Guide to Deuterated Internal Standards in Venlafaxine (B1195380) Bioanalysis: D,L-N,N-Didesmethyl Venlafaxine-d11 vs. Venlafaxine-d6

For researchers, scientists, and drug development professionals engaged in the quantitative bioanalysis of venlafaxine and its metabolites, the choice of an appropriate internal standard is critical for ensuring the accuracy and reliability of analytical data. This guide provides a detailed comparison of two deuterated analogs: Venlafaxine-d6, a commonly used internal standard for the parent drug, and D,L-N,N-Didesmethyl Venlafaxine-d11, a labeled version of a minor metabolite. This comparison is based on their intended applications, supported by experimental data for Venlafaxine-d6, and a discussion of the potential utility of D,L-N,N-Didesmethyl Venlafaxine-d11.

Venlafaxine is an antidepressant that undergoes extensive metabolism in the body. Its major active metabolite is O-desmethylvenlafaxine (ODV), while minor metabolites include N-desmethylvenlafaxine (NDV) and N,O-didesmethylvenlafaxine (NODV), and N,N-didesmethylvenlafaxine (NNDDV). Accurate quantification of venlafaxine and its metabolites in biological matrices is crucial for pharmacokinetic, toxicokinetic, and therapeutic drug monitoring studies.

Deuterated internal standards are the gold standard in quantitative mass spectrometry, as they closely mimic the physicochemical properties of the analyte, correcting for variability during sample preparation, chromatography, and ionization.

Venlafaxine-d6: The Established Internal Standard

Venlafaxine-d6 is a stable isotope-labeled form of venlafaxine and is widely used as an internal standard for the quantification of the parent drug and its major metabolite, ODV. Its efficacy has been demonstrated in numerous validated bioanalytical methods.

Performance Data of Venlafaxine-d6

A validated UPLC-MS/MS method for the simultaneous determination of venlafaxine and ODV in rat plasma using Venlafaxine-d6 as an internal standard provides the following performance characteristics[1]:

Parameter	Venlafaxine	O-desmethylvenlafaxine (ODV)	Venlafaxine-d6 (Internal Standard)
Linearity Range	10 - 2000 ng/mL	10 - 2000 ng/mL	N/A
Lower Limit of Quantification (LLOQ)	10 ng/mL	10 ng/mL	N/A
Recovery	85.2%	82.4%	88.8%
Precision (Intra-day)	2.8% - 8.5%	4.1% - 9.2%	N/A
Precision (Inter-day)	3.5% - 9.8%	5.3% - 10.5%	N/A
Accuracy (Intra-day)	93.5% - 104.2%	91.8% - 105.6%	N/A
Accuracy (Inter-day)	91.2% - 106.8%	90.5% - 107.3%	N/A

Experimental Protocol for Venlafaxine and ODV Analysis using Venlafaxine-d6

The following is a summary of the experimental protocol for the UPLC-MS/MS analysis of venlafaxine and ODV using Venlafaxine-d6 as an internal standard[1]:

Sample Preparation:

• Method: Solid Phase Extraction (SPE).

• Procedure:

  • To 300 µL of plasma, add 20 µL of Venlafaxine-d6 internal standard solution (50 µg/mL).

  • Condition an OASIS HLB SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of de-ionized water.

  • Load the plasma sample onto the SPE cartridge.

  • Wash the cartridge with 1 mL of 5% methanol.

  • Elute the analytes with 1 mL of methanol.

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue for UPLC-MS/MS analysis.

Chromatographic Conditions:

• Instrument: Waters ACQUITY UPLC system.

• Column: ACQUITY UPLC® BEH Shield RP18 (1.7 µm, 100 mm×2.1 mm).

• Mobile Phase: Isocratic elution with 20:80 (v/v) water (containing 2 mM ammonium (B1175870) acetate) and acetonitrile.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 35°C.

• Total Run Time: 1.5 min.

Mass Spectrometric Conditions:

• Instrument: Micromass ZQ mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Venlafaxine: m/z 278.3 → 121.08

  • O-desmethylvenlafaxine: m/z 264.2 → 107.1

  • Venlafaxine-d6: m/z 284.4 → 121.0

D,L-N,N-Didesmethyl Venlafaxine-d11: A Labeled Metabolite

D,L-N,N-Didesmethyl Venlafaxine-d11 is the deuterated analog of N,N-didesmethylvenlafaxine, a minor metabolite of venlafaxine. Its primary application in research is as a labeled standard for the identification and quantification of this specific metabolite.

Potential Application and Considerations

A recently developed LC-MS/MS method for the multiplexed quantification of venlafaxine and all its metabolites, including N,N-didesmethylvenlafaxine (NNDDV), provides a framework for the potential use of its deuterated analog[2].

Analyte	Linearity Range
N,N-didesmethylvenlafaxine (NNDDV)	5 - 800 ng/mL

In such an assay, D,L-N,N-Didesmethyl Venlafaxine-d11 would be the ideal internal standard for the accurate quantification of NNDDV. Its structural and chemical similarity would ensure it effectively tracks the analyte through sample preparation and analysis, correcting for any matrix effects or instrumental variability.

Comparative Summary

Feature	Venlafaxine-d6	D,L-N,N-Didesmethyl Venlafaxine-d11
Analyte(s) Targeted	Venlafaxine and O-desmethylvenlafaxine (ODV)	N,N-didesmethylvenlafaxine (NNDDV)
Role	Internal standard for the parent drug and major active metabolite.	Labeled standard for a minor metabolite; potential internal standard for NNDDV quantification.
Availability of Validated Methods	Well-documented and validated UPLC-MS/MS methods are available.	Specific validated methods using this compound as an internal standard are not widely published.
Application in Pharmacokinetics	Routinely used in pharmacokinetic studies of venlafaxine.	Primarily used for metabolite identification and could be used for pharmacokinetic studies focusing on the metabolic profile of venlafaxine.

Visualizing the Analytical Workflow and Metabolic Pathway

To further clarify the roles of these deuterated compounds, the following diagrams illustrate the metabolic pathway of venlafaxine and a typical experimental workflow for its analysis.

Metabolic pathway of Venlafaxine.

Bioanalytical workflow for Venlafaxine.

Conclusion

D,L-N,N-Didesmethyl Venlafaxine-d11 and Venlafaxine-d6 are both valuable tools in the bioanalysis of venlafaxine, but they serve distinct purposes.

• Venlafaxine-d6 is a well-established and validated internal standard for the accurate quantification of venlafaxine and its major active metabolite, O-desmethylvenlafaxine. Its performance is well-characterized, making it a reliable choice for pharmacokinetic and therapeutic drug monitoring studies.

• D,L-N,N-Didesmethyl Venlafaxine-d11 is a labeled analog of a minor metabolite. Its primary role is in studies focused on elucidating the complete metabolic profile of venlafaxine. While it is the ideal internal standard for quantifying N,N-didesmethylvenlafaxine, the availability of fully validated methods using it in this capacity is limited in the current literature.

For researchers focusing on the primary disposition and effects of venlafaxine, Venlafaxine-d6 is the appropriate and well-supported choice of internal standard. For those investigating the complete metabolic fate of venlafaxine, D,L-N,N-Didesmethyl Venlafaxine-d11 is an essential reference material for the accurate measurement of the N,N-didesmethyl metabolite.

References

• 1. Rapid sensitive validated UPLC–MS method for determination of venlafaxine and its metabolite in rat plasma: Application to pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

A Comparative Guide to the Accuracy and Precision of Internal Standards for Venlafaxine Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of various internal standards used in the bioanalytical quantification of venlafaxine (B1195380), with a focus on the deuterated internal standard D,L-N,N-Didesmethyl Venlafaxine-d11. The selection of an appropriate internal standard is critical for achieving accurate and precise results in pharmacokinetic, toxicokinetic, and clinical monitoring studies. This document presents a summary of performance data, detailed experimental protocols for methods using different internal standards, and visualizations of a typical bioanalytical workflow and the pharmacological pathway of venlafaxine.

Performance Comparison of Internal Standards

The ideal internal standard co-elutes with the analyte of interest and experiences similar matrix effects and extraction efficiencies, thereby providing reliable correction for variations during sample preparation and analysis. Stable isotope-labeled (SIL) internal standards, such as deuterated analogues of the analyte or its metabolites, are widely considered the gold standard in quantitative bioanalysis by mass spectrometry due to their near-identical physicochemical properties to the analyte.

While specific performance data for D,L-N,N-Didesmethyl Venlafaxine-d11 as an internal standard is not extensively published, its performance is expected to be comparable to other deuterated venlafaxine standards, such as Venlafaxine-d6. The following table summarizes the reported accuracy and precision for bioanalytical methods employing Venlafaxine-d6 and other commonly used non-isotopically labeled internal standards.

Internal Standard	Analyte(s)	Method	Accuracy (% Bias)	Precision (% RSD)	Reference
Venlafaxine-d6	Venlafaxine & O-desmethylvenlafaxine	UPLC-MS/ESI	Data not explicitly tabulated, but method was fully validated for accuracy and precision.	Data not explicitly tabulated, but method was fully validated for accuracy and precision.	[1]
Nadolol	Venlafaxine & O-desmethylvenlafaxine	LC-MS/MS	-9.8 to +3.9	< 12.6 (Intra- & Inter-batch)	[2]
Escitalopram	Venlafaxine & O-desmethylvenlafaxine	LC-MS/MS	Within 10%	< 10% (Intra- & Inter-run)	[3][4]
Verapamil	Venlafaxine	LC-MS/MS	-3.1 to +0.53	< 14.4 (Intra- & Inter-batch)	[5]
Protriptyline	Venlafaxine & other antidepressants	GC-MS	Not Specified	Not Specified	[5]

Note on D,L-N,N-Didesmethyl Venlafaxine-d11: As a deuterated analog of a venlafaxine metabolite, D,L-N,N-Didesmethyl Venlafaxine-d11 is expected to exhibit excellent performance as an internal standard, comparable to or exceeding that of Venlafaxine-d6. The use of a SIL-IS for a metabolite can be particularly advantageous when the metabolite itself is a primary analyte of interest.

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing bioanalytical assays. Below are summaries of experimental protocols for the quantification of venlafaxine using different internal standards.

Method 1: Venlafaxine and O-desmethylvenlafaxine using Venlafaxine-d6 Internal Standard[1]

• Sample Preparation (Solid-Phase Extraction - SPE):

  • To 300 µL of plasma, add 20 µL of Venlafaxine-d6 working solution (50 µg/mL).

  • Condition an OASIS HLB SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of deionized water.

  • Load the plasma sample onto the SPE cartridge.

  • Wash the cartridge with 1 mL of 5% methanol.

  • Elute the analytes with 1 mL of methanol.

  • Evaporate the eluate to dryness at 40°C under a stream of nitrogen.

  • Reconstitute the residue in 200 µL of the mobile phase.

• Chromatographic Conditions (UPLC-MS/ESI):

  • Column: ACQUITY UPLC® BEH Shield RP18 (1.7 µm, 100 mm × 2.1 mm)

  • Mobile Phase: Isocratic elution with water (containing 2 mM ammonium (B1175870) acetate) and acetonitrile (B52724) (20:80, v/v).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 7 µL.

  • Run Time: < 1.5 min.

• Mass Spectrometry (MRM Mode):

  • Ionization: Positive Electrospray Ionization (ESI+).

  • Transitions:

    • Venlafaxine: m/z 278.3 → 121.08

    • O-desmethylvenlafaxine: m/z 264.2 → 107.1

    • Venlafaxine-d6: m/z 284.4 → 121.0

Method 2: Venlafaxine and O-desmethylvenlafaxine using Nadolol Internal Standard[2]

• Sample Preparation (Protein Precipitation):

  • To 200 µL of human plasma, add the internal standard solution (Nadolol).

  • Precipitate proteins by adding 0.43% formic acid in acetonitrile.

  • Vortex and centrifuge to pellet the precipitated proteins.

  • Inject an aliquot of the supernatant for analysis.

• Chromatographic Conditions (LC-MS/MS):

  • Column: Hypurity cyano (50 mm x 4.6 mm, 5 µm).

  • Mobile Phase: Not specified in the abstract.

  • Run Time: 3 min.

• Mass Spectrometry (MRM Mode):

  • Ionization: Electrospray Ionization (ESI+).

  • Transitions:

    • Venlafaxine: m/z 278.3 → 58.1

    • O-desmethylvenlafaxine: m/z 264.3 → 58.1

    • Nadolol: m/z 310.4 → 254.1

Method 3: Venlafaxine and O-desmethylvenlafaxine using Escitalopram Internal Standard[3][4]

• Sample Preparation (Solid-Phase Extraction - SPE):

  • Spike plasma samples with the internal standard (Escitalopram).

  • Perform solid-phase extraction to isolate the analytes and internal standard. (Specific SPE cartridge and solvents not detailed in the abstract).

• Chromatographic Conditions (LC-MS/MS):

  • Column: Betasil C18.

  • Mobile Phase: Not specified in the abstract.

  • Run Time: 3 min.

• Mass Spectrometry (MRM Mode):

  • Ionization: Electrospray Ionization (ESI+).

  • Transitions:

    • Venlafaxine: m/z 278.27 → 121.11

    • O-desmethylvenlafaxine: m/z 264.28 → 107.10

    • Escitalopram: m/z 325.00 → 262.00

Visualizations

To further clarify the experimental and biological contexts, the following diagrams are provided.

Caption: A typical bioanalytical workflow for the quantification of venlafaxine using an internal standard.

Caption: Simplified signaling pathway illustrating the mechanism of action of venlafaxine.

References

• 1. Rapid sensitive validated UPLC–MS method for determination of venlafaxine and its metabolite in rat plasma: Application to pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Liquid chromatography tandem mass spectrometry assay for the simultaneous determination of venlafaxine and O-desmethylvenlafaxine in human plasma and its application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Liquid chromatography-tandem mass spectrometry (LC-MS-MS) method for simultaneous determination of venlafaxine and its active metabolite O-desmethyl venlafaxine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. sysrevpharm.org [sysrevpharm.org]

A Comparative Guide to Inter-Laboratory Venlafaxine Quantification Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the most prevalent analytical methods for the quantification of venlafaxine (B1195380). The following sections present a consolidated overview of performance data from various studies, offering a basis for selecting the most suitable method for specific research and development needs. This document is intended to aid in the decision-making process by highlighting the key performance characteristics and experimental protocols of commonly employed techniques.

Venlafaxine is a widely prescribed antidepressant belonging to the serotonin-norepinephrine reuptake inhibitor (SNRI) class of drugs. Accurate quantification of venlafaxine and its active metabolite, O-desmethylvenlafaxine (ODV), in biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence trials. The most common analytical methods employed for this purpose are High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Comparative Performance of Analytical Methods

The choice of an analytical method for venlafaxine quantification is a critical consideration that depends on the specific requirements of the study, such as required sensitivity, sample matrix, and throughput. The following tables summarize the performance characteristics of HPLC-UV and LC-MS/MS methods as reported in various publications.

Table 1: Performance Characteristics of HPLC-UV Methods for Venlafaxine Quantification

Parameter	Venlafaxine	O-desmethylvenlafaxine (ODV)	Matrix	Reference
Linearity Range	5-30 µg/mL	-	Pharmaceutical Formulation	[1]
20-500 µg/L	20-500 µg/L	Serum	[2]
25-600 ng/mL	25-600 ng/mL	Human Plasma	[3]
Lower Limit of Quantification (LLOQ)	0.15 µg/mL	-	Pharmaceutical Formulation	[4]
25 ng/mL	25 ng/mL	Human Plasma	[3]
Accuracy (%)	98.59-100.43	-	Pharmaceutical Formulation	[1]
Precision (%RSD)
Intra-day	0.98-1.84	-	Pharmaceutical Formulation	[1]
Inter-day	0.41-1.09	-	Pharmaceutical Formulation	[1]
Repeatability	5.40-5.99	5.40-5.99	Serum	[2]
Reproducibility	9.43-21.63	9.43-21.63	Serum	[2]
Recovery (%)	>52	>52	Serum	[2]
~100	~70	Human Blood Plasma	[5]

Table 2: Performance Characteristics of LC-MS/MS Methods for Venlafaxine Quantification

Parameter	Venlafaxine	O-desmethylvenlafaxine (ODV)	Matrix	Reference
Linearity Range	1.0-200.0 ng/mL	-	Human Plasma	[6]
15.0-6000 ng/mL	1.00-400 ng/mL	Rat Plasma	[7]
1-300 ng/mL	1-300 ng/mL	Human Plasma	[8]
2.5-900 ng/mL	-	Whole Blood	[9]
Lower Limit of Quantification (LLOQ)	1.0 ng/mL	-	Human Plasma	[6]
15.0 ng/mL	1.00 ng/mL	Rat Plasma	[7]
1 ng/mL	1 ng/mL	Human Plasma	[8]
2.5 ng/mL	-	Whole Blood	[9]
Recovery (%)	>80	>80	Human Plasma	[8]

Signaling Pathway and Experimental Workflows

To provide a clearer understanding of the context and processes involved in venlafaxine analysis, the following diagrams illustrate the drug's mechanism of action and a typical experimental workflow.

Mechanism of action of Venlafaxine as an SNRI.

References

• 1. wisdomlib.org [wisdomlib.org]
• 2. Quantification of venlafaxine and O-desmethylvenlafaxine in human serum using HPLC analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Development and validation of stability indicating method for the quantitative determination of venlafaxine hydrochloride in extended release formulation using high performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. psychiatriapolska.pl [psychiatriapolska.pl]
• 6. researchgate.net [researchgate.net]
• 7. Validation of an LC-MS/MS method for simultaneous quantification of venlafaxine and its five metabolites in rat plasma and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Simultaneous determination of fluoxetine, venlafaxine, vortioxetine and their active metabolites in human plasma by LC-MS/MS using one-step sample preparation procedure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academicworks.cuny.edu [academicworks.cuny.edu]

A Comparative Guide to the Cross-Validation of HPLC-UV and LC-MS/MS Methods for Venlafaxine Quantification

This guide provides an objective comparison of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) for the quantification of venlafaxine (B1195380). The information presented is intended for researchers, scientists, and drug development professionals to facilitate the selection of the most suitable analytical method for their specific needs, considering factors such as sensitivity, precision, and the nature of the study.

Comparative Performance of Analytical Methods

The choice between HPLC-UV and LC-MS/MS for venlafaxine quantification depends heavily on the analytical requirements. HPLC-UV is a robust and cost-effective method suitable for routine analysis of pharmaceutical formulations where concentrations are relatively high.[1] In contrast, LC-MS/MS offers superior sensitivity and selectivity, making it the gold standard for bioanalytical applications, such as pharmacokinetic studies, where low concentrations in complex biological matrices are expected.[1][2]

The following table summarizes the key performance characteristics of both methods, compiled from various validation studies.

Parameter	HPLC-UV	LC-MS/MS
Linearity (R²)	>0.998[3][4][5]	>0.997
Accuracy (%)	98.25 - 99.27%[3][4][5]	Within ±10.0% (relative error)
Precision (RSD)	<1%[3][4][5]	Intrarun and interrun precision and accuracy values are within 10%[6]
Limit of Detection (LOD)	35 ng/mL[3][4][5]	Lower ng/mL to sub-ng/mL range
Limit of Quantification (LOQ)	105 ng/mL[3][4][5]	1.0 ng/mL - 15.0 ng/mL[7][8][9]
Application	Pharmaceutical dosage forms, quality control[1][3]	Bioavailability, pharmacokinetic studies, therapeutic drug monitoring in biological matrices[2][7][8]

Experimental Protocols

Detailed methodologies are crucial for the replication and cross-validation of analytical methods. Below are representative protocols for the quantification of venlafaxine using HPLC-UV and LC-MS/MS.

HPLC-UV Method

This method is commonly employed for the analysis of venlafaxine in pharmaceutical dosage forms.[1]

• Chromatographic System: A reverse-phase HPLC system equipped with a UV-Visible detector.[1]

• Column: ODS analytical column (250 × 4.6 mm i.d., 5 µm particle size).[1][3]

• Mobile Phase: A mixture of acetonitrile (B52724), methanol, and potassium dihydrogen phosphate (B84403) buffer (e.g., 30:30:40, v/v/v; pH 6.1).[1][3]

• Flow Rate: 1.5 mL/min.[3][10]

• Detection: UV detection at a wavelength of 227 nm.[1][3][10]

• Sample Preparation: For pharmaceutical formulations, the sample is dissolved in the mobile phase and filtered.[1] For plasma samples, a protein precipitation or liquid-liquid extraction step is typically required.[1]

LC-MS/MS Method

This method is highly sensitive and selective, making it ideal for the quantification of venlafaxine in biological matrices.[7][8]

• Chromatographic System: A liquid chromatography system coupled with a triple quadrupole mass spectrometer.

• Column: An Agilent SB-Phenyl (50 mm × 4.6 mm, 3.5 μm) column or a Kinetex Biphenyl 50 x 3.0 mm column.[7][11]

• Mobile Phase: A binary gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).[7][11]

• Flow Rate: 0.8 mL/min.[7][8]

• Ionization: Electrospray ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM) mode. The mass transition ion-pair has been followed as m/z 278.27→121.11 for venlafaxine.[6]

• Sample Preparation: Liquid-liquid extraction (LLE) with methyl tert-butyl ether (MTBE) or solid-phase extraction (SPE) is commonly used for plasma samples.[6][7][8]

Cross-Validation Workflow

The cross-validation of two distinct analytical methods is essential to ensure the consistency and reliability of results. The following diagram illustrates a logical workflow for the cross-validation of HPLC-UV and LC-MS/MS methods for venlafaxine analysis.

Caption: Workflow for the cross-validation of HPLC-UV and LC-MS/MS methods.

References

• 1. benchchem.com [benchchem.com]
• 2. High-performance liquid chromatography–tandem mass spectrometry for simultaneous determination of 23 antidepressants and active metabolites in human serum and its application in therapeutic drug monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Liquid chromatography-tandem mass spectrometry (LC-MS-MS) method for simultaneous determination of venlafaxine and its active metabolite O-desmethyl venlafaxine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Validation of an LC-MS/MS method for simultaneous quantification of venlafaxine and its five metabolites in rat plasma and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Item - Development and validation of an HPLC-UV method for accelerated stability study and pharmacokinetic analysis of venlafaxine - SciELO journals - Figshare [scielo.figshare.com]
• 11. academicworks.cuny.edu [academicworks.cuny.edu]

A Researcher's Guide to Solid-Phase Extraction (SPE) for Venlafaxine Analysis: A Comparative Evaluation

For researchers, scientists, and drug development professionals engaged in the bioanalysis of the antidepressant venlafaxine (B1195380) and its metabolites, selecting the optimal sample preparation method is paramount for achieving accurate and reliable results. Solid-phase extraction (SPE) stands out as a robust technique for isolating and concentrating these analytes from complex biological matrices. This guide provides a comprehensive comparison of various SPE cartridges, presenting experimental data and detailed protocols to facilitate an informed decision-making process.

The determination of venlafaxine and its primary active metabolite, O-desmethylvenlafaxine (ODV), in biological fluids such as plasma, urine, and saliva is crucial for therapeutic drug monitoring, pharmacokinetic studies, and toxicological assessments. The efficiency of the analytical method heavily relies on the initial sample clean-up and extraction. This guide evaluates the performance of several common SPE sorbents, including reversed-phase (C1, C8, C18), polymer-based (hydrophilic-lipophilic balanced - HLB), and mixed-mode cartridges.

Comparative Performance of SPE Cartridges

The selection of an appropriate SPE cartridge is a critical step in method development. The ideal cartridge should offer high recovery, minimal matrix effects, and excellent reproducibility. The following table summarizes the performance of different SPE cartridges for the extraction of venlafaxine and ODV from various biological matrices, based on data from several studies.

SPE Cartridge Type	Analyte(s)	Matrix	Average Recovery (%)	Matrix Effect (%)	Precision (RSD%)	Reference
Reversed-Phase
C1	VEN, ODV	Plasma	>92 (VEN), >93 (ODV)	Not Reported	Not Reported	[1]
C8	VEN	Plasma	>75	Not Reported	Not Reported	[1]
C18	VEN	Plasma	Not Specified	Not Specified	< 8.5	[2]
Polymer-Based
HLB (Hydrophilic-Lipophilic Balanced)	VEN	Plasma	87 - 95	Not Reported	Not Reported	[1]
Mixed-Mode
Strata-X-C (Strong Cation Exchange)	VEN, ODV	Plasma	82 - 113 (VEN), 99 - 110 (ODV)	80 - 110	Not Reported	[3]
Molecularly Imprinted Polymer (MIP)	VEN	Plasma	84	Not Reported	< 15	[4]

Note: The data presented is a compilation from different studies and should be interpreted with caution as experimental conditions may vary.

Experimental Workflows and Protocols

Detailed and optimized experimental protocols are essential for achieving reproducible results. Below are representative SPE protocols for commonly used cartridge types for venlafaxine analysis.

Experimental Workflow for SPE

The general workflow for solid-phase extraction of venlafaxine from biological samples can be visualized as a series of sequential steps.

A generalized workflow for venlafaxine analysis using SPE.

Protocol 1: Reversed-Phase SPE using a C18 Cartridge

This protocol is a general guideline for the extraction of venlafaxine from plasma using a C18 SPE cartridge.[5]

• Sample Pre-treatment: To 1 mL of plasma, add an internal standard and dilute with 1 mL of 100mM phosphate (B84403) buffer (pH 6.0).

• Conditioning: Condition a C18 SPE cartridge (e.g., 100 mg, 3 mL) with 3 mL of methanol (B129727).

• Equilibration: Equilibrate the cartridge with 3 mL of deionized water.

• Sample Loading: Load the pre-treated sample onto the cartridge at a flow rate of approximately 1 mL/min.

• Washing:

  • Wash the cartridge with 3 mL of deionized water.

  • Wash the cartridge with 3 mL of 5% methanol in water.

• Drying: Dry the cartridge under vacuum or with nitrogen for 5-10 minutes.

• Elution: Elute the analytes with 2 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase for analysis.

Protocol 2: Polymer-Based SPE using an Oasis HLB Cartridge

This protocol provides a general procedure for using a hydrophilic-lipophilic balanced cartridge, which is known for its simplified methodology.[6][7]

• Sample Pre-treatment: Dilute 0.5 mL of plasma or urine with 0.5 mL of 4% phosphoric acid.

• Sample Loading: Directly load the pre-treated sample onto the Oasis HLB cartridge (e.g., 30 mg, 1 mL) without prior conditioning and equilibration.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water.

• Elution: Elute venlafaxine and its metabolites with 1 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in a suitable volume of mobile phase.

Protocol 3: Mixed-Mode SPE using a Strata-X-C Cartridge

This protocol utilizes a mixed-mode sorbent with both reversed-phase and strong cation exchange properties, which can provide high selectivity for basic compounds like venlafaxine.[8]

• Sample Pre-treatment: Acidify the plasma or urine sample with formic acid to a final concentration of 2%.

• Conditioning: Condition the Strata-X-C cartridge (e.g., 30 mg, 1 mL) with 1 mL of methanol.

• Equilibration: Equilibrate the cartridge with 1 mL of 0.1 M HCl.

• Sample Loading: Load the pre-treated sample onto the cartridge.

• Washing:

  • Wash the cartridge with 1 mL of 0.1 M HCl.

  • Wash the cartridge with 1 mL of methanol to remove non-polar interferences.

• Elution: Elute the analytes with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporation and Reconstitution: Evaporate the eluate and reconstitute the residue for analysis.

Logical Pathway for SPE Method Selection

The choice of an SPE cartridge depends on several factors including the analyte's properties, the nature of the biological matrix, and the desired analytical outcome (e.g., high throughput vs. maximum clean-up).

Decision pathway for selecting an appropriate SPE cartridge.

Conclusion

The choice of an SPE cartridge for venlafaxine analysis is a critical decision that impacts the quality and reliability of the final results. Reversed-phase cartridges like C18 offer a general-purpose solution, while polymer-based sorbents such as Oasis HLB provide a simplified and high-throughput workflow with good recoveries. For applications demanding high selectivity and minimal matrix effects, especially in complex matrices, mixed-mode SPE cartridges like Strata-X-C are an excellent choice due to their dual retention mechanism. Molecularly imprinted polymers represent a specialized option offering the highest selectivity.

Researchers should carefully consider the specific requirements of their assay, including the biological matrix, required sensitivity, and available instrumentation, when selecting an SPE protocol. The data and protocols presented in this guide serve as a valuable resource for developing and optimizing robust and reliable methods for venlafaxine analysis.

References

• 1. psychiatriapolska.pl [psychiatriapolska.pl]
• 2. researchgate.net [researchgate.net]
• 3. sysrevpharm.org [sysrevpharm.org]
• 4. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 5. benchchem.com [benchchem.com]
• 6. lcms.cz [lcms.cz]
• 7. waters.com [waters.com]
• 8. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

A Head-to-Head Battle: Protein Precipitation vs. Liquid-Liquid Extraction for Venlafaxine Quantification in Biological Matrices

For researchers and scientists in the field of drug development and analysis, the choice of sample preparation method is a critical step that significantly impacts the accuracy, sensitivity, and throughput of bioanalytical assays. This guide provides an objective comparison of two commonly employed techniques, Protein Precipitation (PPT) and Liquid-Liquid Extraction (LLE), for the quantification of the antidepressant drug venlafaxine (B1195380) in plasma samples.

This comparison is supported by experimental data on recovery, matrix effects, and process efficiency, offering a comprehensive overview to aid in the selection of the most appropriate method for specific research needs.

Executive Summary

Both Protein Precipitation and Liquid-Liquid Extraction are viable methods for the preparation of plasma samples for venlafaxine analysis, each with distinct advantages and disadvantages. LLE is often lauded for its ability to yield cleaner extracts and high analyte recovery.[1][2] Conversely, PPT offers a simpler, faster, and higher-throughput workflow, though it may be more susceptible to matrix effects if not optimized.[1] Recent studies, however, demonstrate that optimized PPT methods can achieve excellent recovery and process efficiency, rivaling those of LLE.[3]

Data Presentation: A Quantitative Comparison

The following table summarizes the key performance parameters of Protein Precipitation and Liquid-Liquid Extraction for venlafaxine analysis based on published experimental data.

Performance Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Key Considerations
Recovery	>96%[3]	>70%[1]	LLE recovery can be highly dependent on the choice of organic solvent and pH.[1] While some reports show moderate recovery for LLE, a review suggests it can provide the best recovery for venlafaxine and its metabolites.[2] PPT, when optimized, demonstrates exceptionally high recovery.[3]
Matrix Effect	Minor matrix effects observed with optimized methods.[3]	Generally produces cleaner extracts with lower matrix effects.[1]	PPT is more prone to leaving behind endogenous matrix components like phospholipids, which can cause ion suppression or enhancement in LC-MS/MS analysis.[1] LLE's ability to separate the analyte into an immiscible organic phase results in a cleaner final extract.
Process Efficiency	>96%[3]	Not explicitly quantified in the same manner, but generally lower throughput.	Process efficiency in this context refers to the overall analyte recovery after all sample preparation steps. The high efficiency of the cited PPT method underscores its effectiveness in a complete workflow.[3]
Speed & Throughput	Fast and amenable to high-throughput automation.[1]	Labor-intensive and time-consuming.[1]	The simplicity of the PPT workflow, often involving a single precipitation and centrifugation/filtration step, makes it ideal for analyzing large numbers of samples.
Solvent Consumption	Lower organic solvent consumption.	High organic solvent consumption.[1]	LLE typically requires larger volumes of organic solvents for the extraction process.

Experimental Protocols

Detailed methodologies for both protein precipitation and liquid-liquid extraction are crucial for reproducibility and for understanding the practical implications of each technique.

Protein Precipitation Protocol for Venlafaxine in Human Plasma

This protocol is adapted from a validated method for the multiplexed quantification of venlafaxine and its metabolites.[4]

Materials:

• Human plasma samples

• Acetonitrile (B52724) (ACN), HPLC grade

• Internal Standard (IS) solution (e.g., venlafaxine-d6)

• Microcentrifuge tubes or 96-well plates

• Vortex mixer

• Centrifuge

Procedure:

• Pipette 100 µL of human plasma into a microcentrifuge tube.

• Add 50 µL of the internal standard solution.

• Add 250 µL of acetonitrile to precipitate the plasma proteins.[5]

• Vortex the mixture vigorously for 5 seconds to ensure thorough mixing.[5]

• Centrifuge the samples at 14,800 rpm for 2 minutes to pellet the precipitated proteins.[5]

• Carefully transfer the supernatant to a clean vial or well.

• The sample is now ready for injection into the LC-MS/MS system.

Liquid-Liquid Extraction Protocol for Venlafaxine in Human Plasma

This protocol is a representative procedure based on established LLE methods for venlafaxine.[6][7]

Materials:

• Human plasma samples

• Methyl tert-butyl ether (MTBE) or a mixture of diethyl ether and dichloromethane

• Internal Standard (IS) solution (e.g., venlafaxine-d6)

• Alkaline buffer (e.g., 1 M sodium carbonate)

• Centrifuge tubes

• Vortex mixer

• Centrifuge

• Evaporation system (e.g., nitrogen evaporator)

• Reconstitution solvent (mobile phase)

Procedure:

• Pipette 50 µL of rat plasma into a centrifuge tube.[6]

• Add the internal standard solution.

• Add an alkaline buffer to adjust the pH and ensure venlafaxine is in its non-ionized form, facilitating extraction into the organic solvent.

• Add 1 mL of methyl tert-butyl ether (MTBE).[6]

• Vortex the mixture for 10 minutes to ensure efficient extraction.

• Centrifuge the sample to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried residue in a suitable volume of the mobile phase.

• The sample is now ready for injection into the LC-MS/MS system.

Workflow Visualizations

To further clarify the procedural differences, the following diagrams illustrate the experimental workflows for both protein precipitation and liquid-liquid extraction.

Protein Precipitation Workflow

Liquid-Liquid Extraction Workflow

Conclusion

The choice between protein precipitation and liquid-liquid extraction for venlafaxine analysis is contingent on the specific requirements of the study.

Protein Precipitation is the recommended method when:

• High throughput is a priority.

• A simpler and faster workflow is desired.

• The analytical method (e.g., LC-MS/MS) is sufficiently robust to handle potential matrix effects, or when the PPT method has been optimized to minimize them.

Liquid-Liquid Extraction is the preferred method when:

• The cleanest possible extract is required to minimize matrix effects and enhance assay sensitivity.

• Throughput is not a primary concern.

• The complexity and higher solvent consumption of the procedure are acceptable.

Ultimately, for routine bioanalysis of venlafaxine, a well-validated and optimized protein precipitation method can offer a highly efficient, and effective solution with excellent recovery and process efficiency.[3] For more demanding applications requiring the utmost sensitivity and minimal matrix interference, liquid-liquid extraction remains a powerful and reliable option.

References

• 1. benchchem.com [benchchem.com]
• 2. [Extraction techniques for analysis of venlafaxine and its metabolites in biological matrices] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Multiplexed quantification of venlafaxine and metabolites in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ovid.com [ovid.com]
• 5. a protein precipitation extraction method [protocols.io]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Assessing the Linearity of Venlafaxine Calibration Curves with a Deuterated Standard: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the bioanalysis of venlafaxine (B1195380), establishing a linear and reproducible calibration curve is fundamental to accurate quantification. This guide provides a comparative assessment of the linearity of venlafaxine calibration curves when using a deuterated internal standard, typically venlafaxine-d6 (B1429546), in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis. Experimental data from various validated methods are presented to support this assessment, alongside a detailed experimental protocol and a workflow diagram.

Comparison of Linearity Data for Venlafaxine Quantification

The use of a deuterated internal standard is a widely accepted practice in LC-MS/MS-based bioanalysis to compensate for variability in sample preparation and instrument response. For venlafaxine, venlafaxine-d6 is a common choice. The linearity of a calibration curve is typically evaluated by the coefficient of determination (r²), which should ideally be ≥0.99. The following table summarizes linearity data from several studies that have developed and validated methods for the quantification of venlafaxine using a deuterated or other internal standard.

Internal Standard	Linear Range (ng/mL)	Matrix	Coefficient of Determination (r²)	Reference
Venlafaxine-d6	10 - 2000	Rat Plasma	>0.99	[1]
Not Specified	15.0 - 6000	Rat Plasma	Not Specified	[2]
Not Specified	5 - 800	Human Plasma	>0.991 (Linear Regression)	[3][4]
Not Specified	Not Specified	Human Plasma	>0.999	[5]
Escitalopram	3 - 300	Human Plasma	Not Specified	[6]
Nadolol	2.0 - 500	Human Plasma	0.9994	[7]
Fluoxetine (B1211875)	0.25 - 200	Human Plasma	>0.997	[8]
Fluoxetine	1.0 - 200.0	Human Plasma	0.9986
Clozapine	1.0 - 200.0	Human Plasma	Not Specified	[9]
Tramadol HCl	25 - 500	Not Specified	Not Specified	[10]

Experimental Protocol: Assessing Calibration Curve Linearity

This section details a typical experimental protocol for the development and validation of a venlafaxine calibration curve using a deuterated internal standard with LC-MS/MS.

1. Materials and Reagents

• Venlafaxine hydrochloride reference standard

• Venlafaxine-d6 (or other appropriate internal standard)

• Control human or rat plasma (with appropriate anticoagulant, e.g., EDTA)

• HPLC-grade methanol (B129727), acetonitrile, and water

• Formic acid (or other suitable modifier)

• Solid-phase extraction (SPE) cartridges, liquid-liquid extraction (LLE) solvents, or protein precipitation reagents

2. Preparation of Stock and Working Solutions

• Primary Stock Solutions: Prepare individual stock solutions of venlafaxine and venlafaxine-d6 in methanol at a concentration of 1 mg/mL.[1]

• Working Standard Solutions: Prepare a series of venlafaxine working standard solutions by serially diluting the primary stock solution with methanol or a suitable solvent mixture to cover the desired calibration range (e.g., 10 to 2000 ng/mL)[1].

• Internal Standard Working Solution: Prepare a working solution of venlafaxine-d6 at a fixed concentration (e.g., 100 ng/mL) by diluting the primary stock solution.

3. Preparation of Calibration Standards

• Spike appropriate volumes of the venlafaxine working standard solutions into blank plasma to achieve the final desired concentrations for the calibration curve (e.g., 10, 25, 50, 100, 250, 500, 1000, and 2000 ng/mL).[1]

• Add a fixed volume of the internal standard working solution to each calibration standard.

4. Sample Preparation (Example using Solid-Phase Extraction)

• Condition an SPE cartridge (e.g., HLB) with methanol followed by water.

• Load the plasma calibration standard onto the cartridge.

• Wash the cartridge with a weak organic solvent to remove interferences.

• Elute the analyte and internal standard with a stronger organic solvent (e.g., methanol).

• Evaporate the eluate to dryness and reconstitute in the mobile phase.

5. LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: A suitable C18 or phenyl column (e.g., Agilent SB-Phenyl, 50 mm × 4.6 mm, 3.5 μm).[2]

  • Mobile Phase: A gradient or isocratic elution using a mixture of acidified water (e.g., 0.1% formic acid) and an organic solvent like acetonitrile.[2]

  • Flow Rate: A typical flow rate would be around 0.8 mL/min.[2]

• Tandem Mass Spectrometry:

  • Ionization Mode: Electrospray ionization (ESI) in positive ion mode.[1]

  • Detection Mode: Multiple Reaction Monitoring (MRM).[1]

  • MRM Transitions:

    • Venlafaxine: m/z 278.3 → 121.08[1]

    • Venlafaxine-d6: m/z 284.4 → 121.0[1]

6. Data Analysis and Linearity Assessment

• Integrate the peak areas for both venlafaxine and the internal standard.

• Calculate the peak area ratio (venlafaxine/internal standard).

• Plot the peak area ratio against the nominal concentration of venlafaxine.

• Perform a linear regression analysis (typically with a 1/x or 1/x² weighting) to determine the slope, intercept, and coefficient of determination (r²). An r² value of ≥0.99 is generally considered acceptable.

Experimental Workflow

The following diagram illustrates the key steps involved in assessing the linearity of a venlafaxine calibration curve.

Workflow for Venlafaxine Calibration Curve Linearity Assessment.

Alternative Internal Standards

While deuterated standards are preferred due to their similar chemical and physical properties to the analyte, other compounds can also be used as internal standards. As shown in the comparison table, escitalopram, nadolol, and fluoxetine have been successfully employed in validated methods for venlafaxine quantification.[6][7][8][11] The choice of a non-deuterated internal standard should be carefully considered to ensure it does not co-elute with venlafaxine or other matrix components and that it exhibits similar extraction and ionization behavior.

References

• 1. Rapid sensitive validated UPLC–MS method for determination of venlafaxine and its metabolite in rat plasma: Application to pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Validation of an LC-MS/MS method for simultaneous quantification of venlafaxine and its five metabolites in rat plasma and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Multiplexed quantification of venlafaxine and metabolites in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Quantitative determination of the content of venlafaxine and its active metabolite in human plasma using liquid chromatography-mass spectrometry | Kuzmin | Pharmacokinetics and Pharmacodynamics [pharmacokinetica.ru]
• 6. Liquid chromatography-tandem mass spectrometry (LC-MS-MS) method for simultaneous determination of venlafaxine and its active metabolite O-desmethyl venlafaxine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Liquid chromatography tandem mass spectrometry assay for the simultaneous determination of venlafaxine and O-desmethylvenlafaxine in human plasma and its application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. psychiatriapolska.pl [psychiatriapolska.pl]
• 11. researchgate.net [researchgate.net]

Stability of Venlafaxine and its Metabolites in Plasma: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the stability of venlafaxine (B1195380) and its primary active metabolite, O-desmethylvenlafaxine (ODV), in human plasma under various storage conditions. The information presented is crucial for ensuring the integrity and accuracy of bioanalytical data in clinical and preclinical studies. This document summarizes key stability data from published literature and provides detailed experimental protocols for the conducted stability tests.

Comparative Stability Data

The stability of venlafaxine and its metabolites in plasma is a critical factor for reliable pharmacokinetic and toxicokinetic studies. The following tables summarize the stability of venlafaxine and O-desmethylvenlafaxine under different conditions as reported in various studies.

Table 1: Short-Term (Room Temperature) Stability of Venlafaxine and O-desmethylvenlafaxine in Human Plasma

Analyte	Concentration (ng/mL)	Duration (hours)	Stability (% of Initial Concentration)	Reference
Venlafaxine	20, 200, 750	24	RSD < 10%	[1]
Venlafaxine	20, 200, 750	48	RSD < 10%	[1]
O-desmethylvenlafaxine	20, 200, 750	24	RSD < 10%	[1]
O-desmethylvenlafaxine	20, 200, 750	48	RSD < 10%	[1]
Venlafaxine	5, 15, 25	2, 4, 6 (days)	Within acceptable limits	[2]

Table 2: Long-Term (Frozen Storage) Stability of Venlafaxine and O-desmethylvenlafaxine in Human Plasma at -20°C

Analyte	Concentration (ng/mL)	Duration (days)	Stability (% of Initial Concentration)	Reference
Venlafaxine	20, 200, 750	45	RSD < 10%	[1]
Venlafaxine	20, 200, 750	90	RSD < 10%	[1]
O-desmethylvenlafaxine	20, 200, 750	45	RSD < 10%	[1]
O-desmethylvenlafaxine	20, 200, 750	90	RSD < 10%	[1]
Venlafaxine & ODV	Not Specified	Not Specified	Stable	[3]

Table 3: Freeze-Thaw Stability of Venlafaxine and O-desmethylvenlafaxine in Human Plasma

Analyte	Concentration (ng/mL)	Number of Cycles	Stability (% of Initial Concentration)	Reference
Venlafaxine	5, 14.9, 25.2	3	86.2% - 99.2%	[2]
O-desmethylvenlafaxine	Not Specified	3	Stable	[3]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the stability data tables. These protocols provide a framework for researchers looking to replicate or design their own stability studies for venlafaxine and its metabolites.

Sample Preparation and Storage

• Matrix: Human plasma, typically collected in tubes containing an anticoagulant such as K2EDTA.

• Spiking: Blank plasma is spiked with known concentrations of venlafaxine and O-desmethylvenlafaxine reference standards to prepare quality control (QC) samples at low, medium, and high concentrations.

• Storage: QC samples are aliquoted and stored under the conditions being tested (e.g., room temperature, -20°C).

Analytical Methods

The quantification of venlafaxine and its metabolites in plasma is predominantly carried out using High-Performance Liquid Chromatography (HPLC) with fluorescence detection or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

a) HPLC with Fluorescence Detection [1]

• Instrumentation: Agilent 1200 HPLC system or equivalent.

• Column: Agilent Eclipse XDB-C18 Column (4.6 × 150 mm, 5 µm).

• Mobile Phase: A mixture of water containing sodium dihydrogen phosphate (B84403) (0.05 mol/L) and acetonitrile (B52724) (72:28).

• Flow Rate: 0.5 mL/min.

• Column Temperature: 30°C.

• Detection: Fluorescence detector with excitation at 276 nm and emission at 598 nm.

• Sample Preparation (Liquid-Liquid Extraction):

  • To 500 µL of plasma, add an internal standard (e.g., mexiletine).

  • Add 3 mL of ether and vortex for 3 minutes at 1500 rpm.

  • Centrifuge the sample.

  • The supernatant is transferred and evaporated to dryness.

  • The residue is reconstituted in the mobile phase and injected into the HPLC system.

b) Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) [3][4]

• Instrumentation: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Separation: ACQUITY UPLC BEH C18 column.

• Mobile Phase: A gradient of 10 mmol/L ammonium (B1175870) acetate (B1210297) and methanol.

• Flow Rate: 0.30 mL/min.

• Detection: Multiple Reaction Monitoring (MRM) mode.

• Sample Preparation (Protein Precipitation): [5]

  • To a plasma sample, add a protein precipitating agent such as acetonitrile containing 0.43% formic acid.

  • Vortex to mix and precipitate the plasma proteins.

  • Centrifuge to pellet the precipitated proteins.

  • The supernatant is collected and can be directly injected or further processed.

Stability Testing Procedures

• Short-Term (Bench-Top) Stability: QC samples are kept at room temperature for a specified period (e.g., 24, 48 hours) before being processed and analyzed. The results are compared to the analysis of freshly prepared QC samples.

• Long-Term Stability: QC samples are stored at a specified low temperature (e.g., -20°C) for an extended period (e.g., 45, 90 days). At each time point, a set of samples is thawed, processed, and analyzed. The results are compared to the initial concentrations.

• Freeze-Thaw Stability: QC samples undergo a specified number of freeze-thaw cycles (e.g., three cycles). For each cycle, the samples are frozen (e.g., at -20°C) and then thawed completely at room temperature. After the final cycle, the samples are processed and analyzed. The results are compared to the concentrations of freshly prepared QC samples.

Visualizations

Venlafaxine Metabolism Signaling Pathway

Caption: Metabolic pathway of Venlafaxine.

Experimental Workflow for Stability Testing

Caption: Workflow for plasma stability testing.

References

• 1. researchgate.net [researchgate.net]
• 2. Rapid determination of venlafaxine and O-desmethylvenlafaxine in human plasma by high-performance liquid chromatography with fluorimetric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitative determination of the content of venlafaxine and its active metabolite in human plasma using liquid chromatography-mass spectrometry | Kuzmin | Pharmacokinetics and Pharmacodynamics [pharmacokinetica.ru]
• 4. Simultaneous quantification of venlafaxine and O-desmethylvenlafaxine in human plasma by ultra performance liquid chromatography-tandem mass spectrometry and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sysrevpharm.org [sysrevpharm.org]

Selecting the Optimal Internal Standard for Venlafaxine Pharmacokinetic Studies: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the pharmacokinetic analysis of venlafaxine (B1195380), the selection of an appropriate internal standard (IS) is a critical determinant of assay accuracy and reliability. This guide provides a comprehensive comparison of commonly used internal standards, supported by experimental data, to facilitate an informed decision-making process.

The ideal internal standard should mimic the analyte's behavior throughout the entire analytical process, including sample preparation, chromatography, and ionization in the mass spectrometer. This ensures that any variations encountered during the analysis are compensated for, leading to precise and accurate quantification. For venlafaxine, a serotonin-norepinephrine reuptake inhibitor, several internal standards have been employed in pharmacokinetic studies. This guide will focus on the most prevalent choices: the stable isotope-labeled (deuterated) venlafaxine (Venlafaxine-d6) and various structural analogs, including nadolol, clozapine (B1669256), paroxetine, and fluoxetine.

The Gold Standard: Deuterated Venlafaxine (Venlafaxine-d6)

Stable isotope-labeled internal standards are widely regarded as the gold standard in quantitative bioanalysis. Venlafaxine-d6 (B1429546), with deuterium (B1214612) atoms replacing hydrogen atoms, is chemically identical to venlafaxine but has a different mass. This near-perfect analogy in physicochemical properties ensures that it co-elutes with venlafaxine and experiences identical extraction recovery and matrix effects, providing the most accurate correction.

Structural Analogs as Alternatives

When a deuterated internal standard is not available or cost-prohibitive, a structural analog can be a suitable alternative. These are compounds with similar chemical structures to the analyte. However, their extraction efficiency and ionization response may differ, necessitating careful validation.

Comparative Performance of Internal Standards

The following tables summarize the performance of venlafaxine-d6 and several structural analogs based on key validation parameters reported in various studies.

Internal Standard	Analyte(s)	Analytical Method	Recovery (%)	Matrix Effect	Precision (RSD%)	Accuracy (%)	Citation
Venlafaxine-d6	Venlafaxine & O-desmethylvenlafaxine	UPLC-MS/ESI	88.8	Not explicitly reported, but expected to be minimal and compensated for	Intra-day & Inter-day: Not explicitly reported in the provided text	Not explicitly reported in the provided text	[1]
Nadolol	Venlafaxine & O-desmethylvenlafaxine	LC-MS/MS	Not explicitly reported	No significant matrix effect observed	Intra-batch & Inter-batch: < 12.6	-9.8 to +3.9 (as %bias)	[2]
Clozapine	Venlafaxine	LC-MS	Not explicitly reported	Not explicitly reported	Intra-day & Inter-day: < 10.1	Within ±10.0 (as relative error)	[3]
Paroxetine	Venlafaxine & O-desmethylvenlafaxine	HPLC with coulometric detection	Venlafaxine: 74, ODV: 67	Not explicitly reported	Intra-assay & Inter-assay: < 10	Not explicitly reported	[4]
Fluoxetine	Venlafaxine	LC-MS/MS	Not explicitly reported	No significant interference from metabolic compounds	Acceptable	Acceptable	[5]

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical methods. Below are representative protocols for sample preparation and analysis using either a deuterated internal standard or a structural analog.

Sample Preparation: Protein Precipitation (for Venlafaxine-d6)

This method is commonly used for its simplicity and speed.

• To 100 µL of plasma sample, add 20 µL of venlafaxine-d6 working solution.

• Add 300 µL of acetonitrile (B52724) to precipitate plasma proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and inject it into the LC-MS/MS system.

Sample Preparation: Liquid-Liquid Extraction (for Clozapine)

Liquid-liquid extraction is a common technique for cleaning up complex biological samples.

• To 500 µL of plasma, add 50 µL of clozapine internal standard solution.

• Add 100 µL of 1 M sodium hydroxide.

• Add 3 mL of n-hexane:isoamyl alcohol (99:1, v/v) as the extraction solvent.

• Vortex for 5 minutes.

• Centrifuge at 4000 rpm for 15 minutes.

• Transfer the organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase and inject it into the LC-MS system.

LC-MS/MS Conditions

The following are typical liquid chromatography and mass spectrometry parameters for venlafaxine analysis.

• Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Ionization: Electrospray Ionization (ESI), positive mode

• Mass Spectrometer: Triple quadrupole

• Detection: Multiple Reaction Monitoring (MRM)

  • Venlafaxine: m/z 278.3 → 121.1

  • Venlafaxine-d6: m/z 284.3 → 121.1

  • Clozapine: m/z 327.2 → 270.2

Visualization of the Selection Process and Workflow

To aid in understanding the decision-making process and the experimental workflow, the following diagrams are provided.

Logical workflow for selecting an internal standard.

General experimental workflow for venlafaxine analysis.

Conclusion

The choice of an internal standard is a foundational step in developing a robust and reliable bioanalytical method for venlafaxine pharmacokinetic studies. While deuterated venlafaxine (venlafaxine-d6) is the superior choice due to its ability to perfectly mimic the analyte, structural analogs can be successfully employed with thorough validation. This guide provides the necessary comparative data and experimental frameworks to assist researchers in selecting and implementing the most appropriate internal standard for their specific research needs, ultimately ensuring the generation of high-quality pharmacokinetic data.

References

• 1. Rapid sensitive validated UPLC–MS method for determination of venlafaxine and its metabolite in rat plasma: Application to pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Liquid chromatography tandem mass spectrometry assay for the simultaneous determination of venlafaxine and O-desmethylvenlafaxine in human plasma and its application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Liquid chromatography-mass spectrometry method for the determination of venlafaxine in human plasma and application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Simultaneous measurement of venlafaxine and its major metabolite, oxydesmethylvenlafaxine, in human plasma by high-performance liquid chromatography with coulometric detection and utilisation of solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. KoreaMed Synapse [synapse.koreamed.org]

A Comparative Guide to C18 Columns for the HPLC Separation of Venlafaxine

For Researchers, Scientists, and Drug Development Professionals

The accurate and efficient separation of venlafaxine (B1195380), a widely prescribed serotonin-norepinephrine reuptake inhibitor, is critical for pharmaceutical quality control, formulation development, and clinical monitoring. The selection of an appropriate High-Performance Liquid Chromatography (HPLC) column is a pivotal factor in achieving optimal separation. This guide provides a comparative overview of various C18 columns used for venlafaxine analysis, supported by experimental data from published studies.

Performance Comparison of C18 Columns

The following table summarizes the performance of different C18 columns for venlafaxine separation as reported in various scientific publications. It is important to note that the experimental conditions differ across these studies, which will influence retention times and other chromatographic parameters. This table is intended to provide a comparative overview rather than a direct head-to-head competition.

Column Name	Dimensions (L x ID, Particle Size)	Mobile Phase	Flow Rate (mL/min)	Temp. (°C)	Detection (nm)	Venlafaxine Retention Time (min)	Reference
Acquity UPLC BEH C18	100 x 2.1 mm, 1.7 µm	Acetonitrile (B52724):Dipotassium hydrogen phosphate (B84403) buffer (pH 7.0) (70:30, v/v)	0.75	Ambient	227	0.548	[1]
Kromasil C18	250 x 4.6 mm, 5 µm	Methanol:0.01 M Phosphate buffer (pH 4.5) (60:40, v/v)	1.0	40	225	Not Specified	[2]
InertSustain C18 HP	100 x 4.6 mm, 3 µm	Acetonitrile:Potassium dihydrogen phosphate buffer with triethylamine (B128534) (pH 3.0) (30:70, v/v)	1.0	25	275	~4.5	[3]
Zorbax SB-C18	Not Specified	Acetonitrile and Buffer (35:65)	Not Specified	Not Specified	Not Specified	~3 and ~5 (in two different tests)	[4]
Waters Symmetry C18	250 x 4.6 mm, 5 µm	Ammonium (B1175870) acetate (B1210297) buffer (pH 4.0):10% Methanol in Acetonitrile (60:40, v/v)	1.0	Not Specified	225	4.416	[5]
Chemsil ODS C18	150 x 4.6 mm, 5µm	Methanol:Water (85:15) with 0.5% triethylamine, pH 7.4	1.0	Not Specified	230	6.8
Thermo BDS HYPERSIL C18	250 x 4.6 mm, 5 µm	Water (with ammonium acetate, formic acid, trifluoroacetic acid):Acetonitrile (60:40, v/v) (Gradient)	1.0	Not Specified	MS/ESI	< 6	[6]
Agilent C18	150 x 4.6 mm, 5 µm	Methanol:Phosphate buffer (pH 6.8) (60:40% v/v)	1.0	Not Specified	235	Not Specified
Kinetex EVO C18	250 x 4.6 mm, 5 µm	Methanol:Acetonitrile:Hexane sulphonic acid (0.1%) (35:35:30, v/v/v)	1.0	28	225	2.90
Luna Omega Polar C18	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	Selectivity for venlafaxine demonstrated	[7]

Experimental Protocols

A generalized experimental protocol for the separation of venlafaxine using a C18 column is provided below. This protocol is a synthesis of common practices observed in the referenced literature and should be optimized for specific analytical needs.

Objective: To separate and quantify venlafaxine in a sample using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

1. Materials and Reagents:

• Venlafaxine hydrochloride reference standard

• HPLC grade acetonitrile

• HPLC grade methanol

• Potassium dihydrogen phosphate (or other suitable buffer salts)

• Orthophosphoric acid (or other suitable acid/base for pH adjustment)

• Triethylamine (optional, as a peak modifier)

• High-purity water (e.g., Milli-Q)

2. Instrumentation:

• HPLC system with a quaternary or binary pump

• Autosampler

• Column oven

• UV-Vis or Diode Array Detector (DAD)

• C18 analytical column (e.g., 150 x 4.6 mm, 5 µm)

3. Chromatographic Conditions (Example):

• Mobile Phase: A mixture of an aqueous buffer and an organic modifier. A common starting point is a phosphate buffer (pH 2.5-7.0) and acetonitrile in a ratio of 60:40 (v/v). The pH and organic content should be optimized to achieve desired retention and peak shape.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 227 nm

• Injection Volume: 10 µL

4. Standard Solution Preparation:

• Prepare a stock solution of venlafaxine hydrochloride in the mobile phase or a suitable diluent (e.g., 1 mg/mL).

• Prepare working standard solutions by diluting the stock solution to the desired concentrations (e.g., 10-100 µg/mL).

5. Sample Preparation:

• For bulk drug, dissolve an accurately weighed amount in the mobile phase to achieve a concentration within the calibration range.

• For dosage forms (e.g., tablets), crush a number of tablets to a fine powder, accurately weigh a portion equivalent to a single dose, and extract with a suitable solvent. Filter the extract through a 0.45 µm syringe filter before injection.

6. System Suitability:

• Before sample analysis, perform system suitability tests to ensure the chromatographic system is performing adequately. Key parameters include:

  • Tailing factor (Asymmetry): Should ideally be between 0.8 and 1.5.

  • Theoretical plates (N): A measure of column efficiency.

  • Relative standard deviation (RSD) of replicate injections: Should be less than 2% for retention time and peak area.

7. Analysis:

• Inject the standard and sample solutions into the HPLC system.

• Record the chromatograms and identify the venlafaxine peak based on its retention time compared to the standard.

• Quantify the amount of venlafaxine in the sample by comparing its peak area to the calibration curve generated from the standard solutions.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for selecting and optimizing a C18 column for venlafaxine separation.

References

• 1. Development and Validation of an Ultra Performance Liquid Chromatography Method for Venlafaxine Hydrochloride in Bulk and Capsule Dosage Form - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and validation of stability indicating method for the quantitative determination of venlafaxine hydrochloride in extended release formulation using high performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. glsciences.com [glsciences.com]
• 4. uspnf.com [uspnf.com]
• 5. researchgate.net [researchgate.net]
• 6. High performance liquid chromatography-electrospray ionization mass spectrometry (HPLC-MS/ESI) method for simultaneous determination of venlafaxine and its three metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. phenomenex.com [phenomenex.com]

A Comparative Analysis of D,L-N,N-Didesmethyl Venlafaxine-d11 from Different Vendors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for the comparative analysis of D,L-N,N-Didesmethyl Venlafaxine-d11, a deuterated metabolite of Venlafaxine, from various commercial vendors. As a critical reagent, particularly for use as an internal standard in pharmacokinetic and metabolic studies, the purity, isotopic enrichment, and stability of this compound are paramount for generating accurate and reproducible data.

This document outlines the key quality attributes to consider when selecting a vendor and provides detailed experimental protocols for an independent comparative evaluation. The data presented in the summary table is for illustrative purposes and should be replaced with actual data from the vendors' Certificates of Analysis (CoA) or from in-house experimental evaluation.

Data Presentation: Comparative Quality Attributes

A thorough comparison of D,L-N,N-Didesmethyl Venlafaxine-d11 from different suppliers should focus on several key analytical parameters. Researchers are advised to request and scrutinize the Certificate of Analysis for each batch from the respective vendor.

Parameter	Vendor A	Vendor B	Vendor C	Vendor D
Product Number	Varies	Varies	Varies	Varies
Chemical Purity (by HPLC)	>98% (Illustrative)	>99% (Illustrative)	>97% (Illustrative)	>98% (Illustrative)
Isotopic Enrichment	>99 atom % D (Illustrative)	>99 atom % D (Illustrative)	>98 atom % D (Illustrative)	>99 atom % D (Illustrative)
Chemical Identity	Conforms to structure (Illustrative)	Conforms to structure (Illustrative)	Conforms to structure (Illustrative)	Conforms to structure (Illustrative)
Residual Solvents	<0.5% (Illustrative)	<0.5% (Illustrative)	<0.5% (Illustrative)	<0.5% (Illustrative)
Water Content (by Karl Fischer)	<0.2% (Illustrative)	<0.1% (Illustrative)	<0.3% (Illustrative)	<0.2% (Illustrative)
Certificate of Analysis Provided	Yes	Yes	Yes	Yes

Experimental Protocols

The following protocols describe the methodologies for verifying the quality attributes of D,L-N,N-Didesmethyl Venlafaxine-d11.

Determination of Chemical Purity by High-Performance Liquid Chromatography (HPLC-UV)

This method is designed to separate and quantify the main compound from any non-deuterated or other organic impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (B52724) and water with 0.1% formic acid.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 225 nm.

• Injection Volume: 10 µL.

• Procedure:

  • Prepare a stock solution of D,L-N,N-Didesmethyl Venlafaxine-d11 in methanol (B129727) at a concentration of 1 mg/mL.

  • Dilute the stock solution to a working concentration of 100 µg/mL with the mobile phase.

  • Inject the working solution into the HPLC system.

  • Analyze the chromatogram for the presence of impurity peaks.

  • Calculate the chemical purity by the area normalization method.

Assessment of Isotopic Enrichment by Mass Spectrometry (MS)

This protocol determines the percentage of deuterium (B1214612) incorporation in the molecule.

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with a liquid chromatography system.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Scan Mode: Full scan from m/z 100 to 500.

• Procedure:

  • Prepare a dilute solution of the compound (approximately 1 µg/mL) in 50:50 acetonitrile:water with 0.1% formic acid.

  • Infuse the solution directly into the mass spectrometer or inject it via the LC system.

  • Acquire the full scan mass spectrum of the molecular ion region.

  • Determine the relative intensities of the ion corresponding to the fully deuterated molecule (d11) and any ions corresponding to lesser deuterated species (d0 to d10).

  • Calculate the isotopic enrichment by dividing the intensity of the d11 ion by the sum of intensities of all isotopic species.

Confirmation of Chemical Identity by Nuclear Magnetic Resonance (NMR) Spectroscopy

This experiment confirms that the chemical structure of the supplied compound is correct.

• Instrumentation: A 400 MHz (or higher) NMR spectrometer.

• Solvent: Deuterated chloroform (B151607) (CDCl₃) or deuterated methanol (CD₃OD).

• Experiments: ¹H NMR and ¹³C NMR.

• Procedure:

  • Dissolve an appropriate amount of the sample in the chosen deuterated solvent.

  • Acquire ¹H and ¹³C NMR spectra.

  • Compare the obtained spectra with the expected chemical shifts and coupling constants for the structure of D,L-N,N-Didesmethyl Venlafaxine. The ¹H NMR spectrum should show a significant reduction in signal intensity at the positions of deuteration compared to the non-deuterated standard.

Visualizations

Experimental Workflow

The following diagram illustrates a logical workflow for the comparative analysis of D,L-N,N-Didesmethyl Venlafaxine-d11 from different vendors.

Caption: Workflow for Vendor Comparison.

Signaling Pathway of Venlafaxine

D,L-N,N-Didesmethyl Venlafaxine is a metabolite of Venlafaxine. The parent drug, Venlafaxine, is a serotonin-norepinephrine reuptake inhibitor (SNRI). The diagram below illustrates its primary mechanism of action.

Caption: Venlafaxine's Mechanism of Action.

Safety & Regulatory Compliance

Navigating the Disposal of D,L-N,N-Didesmethyl Venlafaxine-d11: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe disposal of D,L-N,N-Didesmethyl Venlafaxine-d11, ensuring compliance with safety regulations and fostering a culture of responsible chemical handling.

D,L-N,N-Didesmethyl Venlafaxine-d11, a deuterated metabolite of Venlafaxine, requires careful management as hazardous waste. Although not specifically listed as a P- or U-series hazardous waste under the Resource Conservation and Recovery Act (RCRA), its known aquatic toxicity necessitates that it be managed as a hazardous waste as a precautionary measure[1]. Improper disposal, such as sewering, is strictly prohibited due to the potential for environmental harm[1]. The toxicological properties of the deuterated compound are presumed to be similar to its non-deuterated counterpart, for which safety data indicates it is harmful if swallowed, causes skin and eye irritation, is suspected of damaging fertility or the unborn child, and is harmful to aquatic life with long-lasting effects[2].

Hazard Profile and Safety Data

The following table summarizes the key hazard information for the closely related compound, rac N,O-Didesmethyl venlafaxine, which should be considered applicable to D,L-N,N-Didesmethyl Venlafaxine-d11 in the absence of specific data for the deuterated form.

Hazard Category	Classification	Precautionary Statements
Acute Oral Toxicity	Harmful if swallowed (H302)[2]	Wash thoroughly after handling. Do not eat, drink or smoke when using this product. If swallowed: Call a poison center/doctor if you feel unwell. Rinse mouth.
Skin Irritation	Causes skin irritation (H315)[2]	Wear protective gloves. IF ON SKIN: Wash with plenty of soap and water. If skin irritation occurs: Get medical advice/attention. Take off contaminated clothing and wash before reuse.
Eye Irritation	Causes serious eye irritation (H319)[2]	Wear eye protection/face protection. IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists: Get medical advice/attention.
Reproductive Toxicity	Suspected of damaging fertility or the unborn child (H361)[2]	Obtain special instructions before use. Do not handle until all safety precautions have been read and understood. If exposed or concerned: Get medical advice/attention.
Aquatic Hazard	Harmful to aquatic life with long lasting effects (H412)[2]	Avoid release to the environment.

Experimental Protocols for Safe Disposal

The following step-by-step procedures provide a clear path for the safe and compliant disposal of D,L-N,N-Didesmethyl Venlafaxine-d11 waste.

1. Waste Identification and Segregation:

• Pure Compound and Grossly Contaminated Materials: Any unused, expired, or off-specification D,L-N,N-Didesmethyl Venlafaxine-d11, as well as materials heavily contaminated from a spill, must be treated as hazardous chemical waste[1].

• Trace-Contaminated Sharps: Needles, syringes, and other sharps used for handling the compound that are not visibly contaminated with bulk quantities should be disposed of in a designated hazardous waste sharps container[1].

• Empty Containers: Containers that have held D,L-N,N-Didesmethyl Venlafaxine-d11 should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste[3]. After triple-rinsing, deface the original label and dispose of the container as regular laboratory glass or plastic waste, in accordance with institutional policies[4].

• Personal Protective Equipment (PPE): Contaminated gloves, lab coats, and other PPE should be collected in a designated hazardous waste bag.

2. Waste Collection and Labeling:

• Select a waste container that is in good condition, compatible with the chemical, and has a secure, leak-proof lid[3][5].

• Clearly label the container with the words "Hazardous Waste" and the full chemical name: "D,L-N,N-Didesmethyl Venlafaxine-d11"[3]. Avoid using abbreviations or chemical formulas[3].

• Indicate the date when the first waste was added to the container (accumulation start date)[4].

• List all constituents of the waste mixture, including solvents and their approximate percentages.

3. Storage in a Satellite Accumulation Area (SAA):

• Store the sealed and labeled hazardous waste container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation[5][6].

• The SAA must be under the control of the laboratory personnel.

• Ensure secondary containment is used to prevent spills from reaching drains[3][4].

• Segregate the waste container from incompatible materials to prevent dangerous reactions[4][5]. For example, store away from strong oxidizing agents.

4. Final Disposal:

• Do not dispose of D,L-N,N-Didesmethyl Venlafaxine-d11 down the drain or in the regular trash[2][4].

• Arrange for the collection of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor[6].

• The recommended method for the final disposal of pharmaceutical waste like D,L-N,N-Didesmethyl Venlafaxine-d11 is incineration at a permitted hazardous waste facility[1].

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of D,L-N,N-Didesmethyl Venlafaxine-d11 waste in a laboratory setting.

Disposal workflow for D,L-N,N-Didesmethyl Venlafaxine-d11 waste.

By adhering to these procedures, laboratory personnel can ensure the safe and environmentally conscious disposal of D,L-N,N-Didesmethyl Venlafaxine-d11, thereby protecting themselves, their colleagues, and the environment.

References

• 1. benchchem.com [benchchem.com]
• 2. danielshealth.com [danielshealth.com]
• 3. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 4. vumc.org [vumc.org]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. ehrs.upenn.edu [ehrs.upenn.edu]

Personal protective equipment for handling D,L-N,N-Didesmethyl Venlafaxine-d11

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling D,L-N,N-Didesmethyl Venlafaxine-d11 in a laboratory setting. Adherence to these guidelines is critical for ensuring personal safety and environmental compliance.

Hazard Identification and Personal Protective Equipment (PPE)

D,L-N,N-Didesmethyl Venlafaxine-d11, as a deuterated metabolite of the active pharmaceutical ingredient (API) Venlafaxine (B1195380), should be handled with the same precautions as its non-deuterated counterpart. Safety Data Sheets (SDS) for structurally similar, non-deuterated venlafaxine metabolites indicate that this compound should be considered hazardous.[1][2][3][4][5]

Primary Hazards:

• Harmful if swallowed. [1][2][5]

• Causes skin irritation. [1]

• Causes serious eye irritation. [1][2][3][4]

• Suspected of damaging fertility or the unborn child. [1][5]

• Harmful to aquatic life with long-lasting effects. [1][5]

Due to these potential hazards, a comprehensive PPE strategy is mandatory.

PPE Category	Specification
Hand Protection	Wear compatible chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves prior to use and dispose of them in accordance with good laboratory practices.[1]
Eye/Face Protection	Use chemical safety goggles or glasses with side-shields. A face shield may be required for splash hazards.[1][3][4]
Skin and Body Protection	Wear a lab coat, and for operations with a higher risk of exposure, consider impervious protective clothing or coveralls.[1]
Respiratory Protection	For handling solids or when aerosols may be generated, use a NIOSH/MSHA or European Standard EN 149 approved respirator. All handling of the solid compound should be performed in a chemical fume hood.[1][3]

Safe Handling and Operational Workflow

Strict adherence to the following procedures will minimize exposure risk and prevent contamination.

Engineering Controls:

• Always handle D,L-N,N-Didesmethyl Venlafaxine-d11 in a well-ventilated area, preferably within a certified chemical fume hood.[3]

• Ensure a safety shower and eyewash station are readily accessible.[1]

Procedural Steps for Handling:

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the workspace within the fume hood by lining it with absorbent, disposable bench paper.

• Weighing and Aliquoting:

  • Perform all weighing and transfer of the solid material within the fume hood to prevent inhalation of dust.

  • Use dedicated spatulas and weighing boats.

  • If preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Storage:

  • Store the compound in a tightly sealed, properly labeled container.

  • To prevent hydrogen-deuterium exchange, which can compromise the isotopic purity of the compound, store in a desiccator or under an inert atmosphere (e.g., argon or nitrogen).

  • Keep away from incompatible substances.[1]

• Post-Handling:

  • Thoroughly clean all equipment used for handling the compound.

  • Wipe down the work surface in the fume hood.

  • Remove PPE carefully to avoid cross-contamination and dispose of it in the designated hazardous waste stream.

  • Wash hands thoroughly with soap and water after handling is complete.[1]

Caption: A step-by-step workflow for the safe handling of D,L-N,N-Didesmethyl Venlafaxine-d11.

Disposal Plan

Due to its properties as an active pharmaceutical ingredient and its potential environmental toxicity, all waste containing D,L-N,N-Didesmethyl Venlafaxine-d11 must be treated as hazardous waste.[6] Improper disposal, such as discarding in regular trash or pouring down the drain, is strictly prohibited.[6]

Step-by-Step Disposal Procedures:

• Waste Segregation:

  • Grossly Contaminated Waste: Unused or expired solid compound, spill cleanup materials, and heavily contaminated items (e.g., weighing boats, pipette tips) must be collected as hazardous pharmaceutical waste.[6]

  • Trace Contaminated Sharps: Needles and syringes used for handling solutions of the compound should be disposed of in a designated sharps container for hazardous waste.[6]

  • Contaminated Labware: Disposable labware (e.g., gloves, bench paper, pipette tips) with trace contamination should be placed in a designated, leak-proof hazardous waste bag.

  • Empty Containers: "RCRA empty" containers (where all contents have been removed by normal means) should still be managed as hazardous waste. It is best practice to rinse the container three times with a suitable solvent and collect the rinsate as hazardous waste.[6]

• Waste Collection and Storage:

  • Collect all hazardous waste in designated, clearly labeled, and sealed containers.[1][6]

  • Label containers as "Hazardous Waste" and include the full chemical name: "D,L-N,N-Didesmethyl Venlafaxine-d11".

  • Store waste containers in a designated satellite accumulation area within the laboratory, away from incompatible materials, until collection.[6]

• Final Disposal:

  • Arrange for the collection of all hazardous waste by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.[6]

  • The recommended method for final disposal is high-temperature incineration at a permitted hazardous waste facility.[6]

Caption: A procedural diagram for the compliant disposal of waste containing the target compound.

References

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. fishersci.com [fishersci.com]
• 5. lgcstandards.com [lgcstandards.com]
• 6. benchchem.com [benchchem.com]